Reineckate

• CAS: 16248-93-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Chemical Properties of Reineckate Salt

For Researchers, Scientists, and Drug Development Professionals

Reinecke's salt, ammonium (B1175870) diamminetetrakis(isothiocyanato)chromate(III), is a coordination compound with a rich history in analytical and inorganic chemistry. Its utility as a precipitating agent for primary and secondary amines, certain amino acids, and alkaloids makes it a valuable reagent in biochemical and pharmaceutical research. This guide provides an in-depth overview of its chemical properties, experimental protocols, and key applications.

Core Chemical and Physical Properties

Reinecke's salt is a dark-red crystalline solid with the chemical formula NH₄[Cr(NCS)₄(NH₃)₂]·H₂O. The central chromium(III) ion is octahedrally coordinated to six nitrogen atoms. The two ammonia (B1221849) (NH₃) ligands are in a trans configuration, and the four isothiocyanate (NCS⁻) ligands are linear. The compound crystallizes as a monohydrate.

Structural and Physical Data

Property	Value	Reference
Chemical Formula	C₄H₁₂CrN₇OS₄	[1]
Molar Mass	354.42 g/mol	[1]
Appearance	Dark-red crystalline solid or powder	[1]
Melting Point	270 °C (518 °F; 543 K) with decomposition	[1]
Density	1.49 g/cm³	[1]
Coordination Geometry	Octahedral	[1]

Solubility and Stability

Reinecke's salt exhibits distinct solubility characteristics and is sensitive to its environment. It is sparingly soluble in cold water but readily soluble in hot water, ethanol, and acetone.[1][2]

Aqueous solutions of Reinecke's salt are unstable and decompose over time. This decomposition is slow at room temperature, taking approximately two weeks, but accelerates significantly at temperatures above 65°C.[3][4] The process results in the formation of a blue-colored solution and the liberation of highly toxic hydrogen cyanide (HCN) gas.[3][4] Similar decomposition occurs in boiling alcohol.[3] Due to its moisture sensitivity and thermal instability, the salt should be stored in a dry, dark, and refrigerated environment.[2]

Solvent	Solubility	Reference
Cold Water	Sparingly soluble	[5]
Hot Water	Soluble	[1]
Ethanol	Soluble	[1]
Acetone	Soluble	[1]
Benzene	Insoluble	[2]
Dilute HCl	Insoluble	[6]

Spectroscopic Properties

The spectroscopic signature of Reinecke's salt is key to its characterization.

Spectrum Type	Characteristic Peaks / Features	Reference
UV-Vis	Absorbance peak at 204 nm	[7]
Infrared (IR)	The C≡N stretching vibration appears as a singlet in Reineckates of ammines. For Reineckates of metal ions, this band can split into multiplets depending on the electropositivity of the metal ion.	[8]

Key Chemical Reactions and Applications

The primary utility of Reinecke's salt stems from its reaction with specific organic and inorganic species to form insoluble precipitates.

• Precipitation of Amines : It is widely used for the quantitative precipitation of primary and secondary amines, including those derived from amino acids like proline and hydroxyproline.[1][3] This reaction forms the basis of gravimetric analysis methods for quantifying these compounds.[9]

• Reaction with Mercury(II) : Reinecke's salt reacts with Hg²⁺ compounds to produce a distinct red color or a red precipitate, making it a useful qualitative reagent for mercury detection.[1]

Experimental Protocols

Protocol 1: Synthesis of Reinecke's Salt

This protocol is adapted from the established method involving the fusion of ammonium thiocyanate (B1210189) with ammonium dichromate.[3][10][11]

Materials:

• Ammonium thiocyanate (NH₄SCN)

• Ammonium dichromate ((NH₄)₂Cr₂O₇), finely powdered

• Large evaporating dish or crucible (4-L capacity)

• Heating source (e.g., sand bath or multiple small flames)

• Thermometer

• Stirring rod

• Beakers

• Ice

• Suction filtration apparatus

• Hot-water funnel

• Refrigerator

Procedure:

• Fusion: Gently heat 800 g of ammonium thiocyanate in the evaporating dish. Stir continuously with a thermometer until the solid partially melts and the temperature reaches 145–150°C.

• Reaction: Prepare an intimate mixture of 170 g of finely powdered ammonium dichromate and 200 g of ammonium thiocyanate. Add this mixture in small portions (10–12 g) to the molten ammonium thiocyanate while stirring constantly.

• Temperature Control: After several portions are added, a vigorous reaction will occur, evolving ammonia and raising the temperature to ~160°C. Discontinue external heating. Add the remainder of the mixture at a rate that allows the heat of reaction to maintain the temperature at 160°C.

• Cooling & Crushing: Continue stirring as the deep purple mass cools and solidifies. While still warm, break up the solid product and pulverize it.

• Initial Purification: Stir the powdered product with 750 mL of ice-cold water for 15 minutes. This dissolves unreacted starting materials and byproducts.

• Isolation: Filter the insoluble crude Reinecke's salt by suction, removing as much of the mother liquor as possible without washing.

• Recrystallization: Transfer the crude product to 2.5 L of water pre-warmed to 65°C. Quickly raise the temperature to 60°C and filter the hot solution immediately through a hot-water funnel to remove insoluble impurities (like Morland's salt).

• Crystallization: Place the hot filtrate in a refrigerator to crystallize overnight.

• Collection: Collect the dark red crystals by filtration. The mother liquor can be used for a second extraction of the residue at 60°C to improve the yield. The final product should be air-dried and stored appropriately.

Diagram 1: Workflow for the synthesis of Reinecke's Salt.

Protocol 2: Gravimetric Determination of a Primary/Secondary Amine

This protocol outlines the general steps for the quantitative analysis of an amine using Reinecke's salt.[9]

Materials:

• Sample containing the amine of interest

• Reinecke's salt solution (typically ~1-2% in water, freshly prepared)

• Dilute hydrochloric acid (HCl)

• Filtration apparatus (e.g., tared porcelain or glass filtering crucible)

• Drying oven

• Analytical balance

Procedure:

• Sample Preparation: Accurately weigh a sample containing the amine and dissolve it in a suitable volume of water. The solution should be slightly acidic; add a few drops of dilute HCl if necessary.

• Precipitation: Slowly add a freshly prepared solution of Reinecke's salt to the amine solution while stirring. An excess of the Reinecke's salt solution is required to ensure complete precipitation of the amine-reineckate complex. The formation of a pink or reddish precipitate indicates a positive reaction.

• Digestion: Allow the precipitate to stand (digest), sometimes with gentle warming, for a period (e.g., 30 minutes to several hours) to allow for complete precipitation and formation of larger, more easily filterable particles.

• Filtration: Filter the precipitate through a pre-weighed (tared) filtering crucible. Wash the precipitate with small portions of ice-cold water to remove any excess Reinecke's salt. The washing is complete when the filtrate runs clear.

• Drying: Dry the crucible containing the precipitate in a drying oven at a moderate temperature (e.g., 105-110°C) until a constant weight is achieved.

• Calculation: Weigh the crucible with the dried precipitate. The mass of the amine in the original sample can be calculated using the mass of the precipitate and the stoichiometric ratio based on the molecular weights of the amine and the precipitated amine-reineckate complex.

Diagram 2: Workflow for the gravimetric analysis of amines.

References

• 1. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 2. Reinecke salt CAS#: 13573-16-5 [m.chemicalbook.com]
• 3. mcconline.org.in [mcconline.org.in]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. labsolu.ca [labsolu.ca]
• 7. Absorption [Reinecke] | AAT Bioquest [aatbio.com]
• 8. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 9. researchgate.net [researchgate.net]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. youtube.com [youtube.com]

An In-depth Technical Guide to the Synthesis and Characterization of Reineckate Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of Reineckate salt, chemically known as ammonium (B1175870) tetrathiocyanatodiamminechromate(III), a compound with significant applications in analytical and coordination chemistry. This document details the experimental protocols for its preparation and the analytical techniques employed for its characterization, presenting quantitative data in structured tables and illustrating workflows with clear diagrams.

Synthesis of Reineckate Salt

The synthesis of Reineckate salt, NH₄[Cr(NCS)₄(NH₃)₂]·H₂O, is a well-established procedure involving the high-temperature reaction of ammonium thiocyanate (B1210189) and ammonium dichromate.[1][2][3] The resulting complex is then purified through a series of washing and recrystallization steps.

Experimental Protocol

This protocol is adapted from established methods and provides a step-by-step guide to the synthesis of Reineckate salt.[1][4][5]

Materials and Equipment:

• Ammonium thiocyanate (NH₄SCN)

• Ammonium dichromate ((NH₄)₂Cr₂O₇)

• Ice-cold water

• Distilled water

• Heating mantle or sand bath

• Large porcelain evaporating dish or beaker

• Stirring rod

• Buchner funnel and flask

• Filter paper

• Refrigerator

• Vacuum desiccator

Procedure:

• Melting of Ammonium Thiocyanate: In a well-ventilated fume hood, gently heat 100 g of ammonium thiocyanate in a large porcelain evaporating dish using a heating mantle or sand bath. Stir the solid continuously with a stirring rod until it melts completely. The temperature should be maintained between 145-150°C.[3]

• Reaction with Ammonium Dichromate: Once the ammonium thiocyanate is molten, slowly and carefully add 30 g of finely powdered ammonium dichromate in small portions while stirring continuously. A vigorous reaction will occur, accompanied by the evolution of ammonia (B1221849) gas. The temperature of the reaction mixture will rise.[1][6]

• Cooling and Solidification: After the addition of ammonium dichromate is complete, continue stirring for a few minutes and then allow the mixture to cool and solidify. The resulting product will be a dark, crystalline mass.

• Initial Purification: Once cooled, crush the solidified mass into a coarse powder. Transfer the powder to a large beaker and add 200 mL of ice-cold water. Stir the mixture vigorously for about 15 minutes. This step dissolves unreacted starting materials and byproducts, while the less soluble Reineckate salt remains as a solid.[1][5]

• Isolation of Crude Product: Separate the crude Reineckate salt from the cold aqueous solution by vacuum filtration using a Buchner funnel. Wash the collected solid with two small portions of ice-cold water.

• Recrystallization: Transfer the crude product to a beaker containing 500 mL of distilled water preheated to 60-65°C. Stir the mixture until the Reineckate salt dissolves completely. It is crucial to keep the temperature below 65°C to avoid decomposition of the salt, which can release toxic hydrogen cyanide.[4][5]

• Hot Filtration: Quickly filter the hot solution by gravity through a pre-heated funnel to remove any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then place it in a refrigerator to facilitate the crystallization of the purified Reineckate salt.

• Final Product Collection and Drying: Collect the resulting dark red crystals by vacuum filtration. Wash the crystals with a small amount of cold distilled water, followed by a small portion of ethanol. Dry the final product in a vacuum desiccator over a suitable drying agent.

Synthesis Workflow

Caption: Workflow for the synthesis of Reineckate salt.

Characterization of Reineckate Salt

A combination of spectroscopic and analytical techniques is employed to confirm the identity, purity, and structural properties of the synthesized Reineckate salt.

Spectroscopic Characterization

IR spectroscopy is a powerful tool for identifying the functional groups present in the Reineckate salt complex. The characteristic vibrations of the ammine (NH₃) and thiocyanate (NCS⁻) ligands provide a unique spectral fingerprint.

Experimental Protocol:

• Sample Preparation: A small amount of the dried Reineckate salt is intimately mixed with dry potassium bromide (KBr) powder in an agate mortar. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.[7][8]

• Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded in the mid-IR region (typically 4000-400 cm⁻¹).

Quantitative Data:

Vibrational Mode	Wavenumber (cm⁻¹)	Description
ν(N-H) of NH₃	~3200 - 3400	Stretching vibrations of the N-H bonds in the ammine ligands.
ν(C≡N) of NCS⁻	~2050 - 2150	Stretching vibration of the carbon-nitrogen triple bond in the thiocyanate ligand. The position of this band is sensitive to the coordination mode (N-bonded vs. S-bonded). For Reineckate salt, it indicates N-coordination.[7]
δ(N-H) of NH₃	~1600 - 1650	Bending vibrations of the N-H bonds in the ammine ligands.
ν(C-S) of NCS⁻	~820 - 860	Stretching vibration of the carbon-sulfur bond in the thiocyanate ligand.
δ(NCS) of NCS⁻	~450 - 500	Bending vibration of the thiocyanate ligand.[7]

UV-Vis spectroscopy provides information about the electronic transitions within the d-orbitals of the chromium(III) ion in the complex.

Experimental Protocol:

• Sample Preparation: A dilute solution of Reineckate salt is prepared by dissolving a small, accurately weighed amount of the salt in a suitable solvent (e.g., water, ethanol, or acetone) in a volumetric flask.[9]

• Data Acquisition: The UV-Vis spectrum of the solution is recorded using a spectrophotometer, typically in the range of 200-800 nm, against a solvent blank.

Quantitative Data:

Solvent	λ_max 1 (nm)	λ_max 2 (nm)	Electronic Transition Assignment
Water	~395	~520	d-d transitions of the Cr(III) ion in an octahedral field.
Ethanol	~398	~525	d-d transitions of the Cr(III) ion in an octahedral field.

Note: The exact positions of the absorption maxima may vary slightly depending on the solvent and the concentration. One source indicates an absorbance peak at 204 nm.[10]

Structural Characterization: X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional structure of Reineckate salt, providing precise information on bond lengths, bond angles, and the overall coordination geometry of the chromium(III) center. The structure reveals an octahedral coordination around the chromium atom, with the two ammonia ligands in a trans configuration.[3][9]

Experimental Protocol:

• Crystal Growth: Suitable single crystals for X-ray diffraction can be obtained by slow evaporation of a saturated solution of Reineckate salt in a suitable solvent.

• Data Collection: A selected crystal is mounted on a goniometer and placed in an X-ray diffractometer. Diffraction data are collected at a specific temperature (often low temperature to reduce thermal vibrations).

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved and refined using specialized software.

Crystallographic Data:

Parameter	Value	Reference
Crystal System	Monoclinic	[11]
Space Group	P2₁/c	[11]
a (Å)	13.26	[11]
b (Å)	7.84	[11]
c (Å)	11.12	[11]
β (°)	99.8	[11]
Z (formula units/cell)	4	[11]

Thermal Analysis: Thermogravimetric Analysis (TGA)

Thermogravimetric analysis provides information on the thermal stability and decomposition behavior of Reineckate salt.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed amount of the dried Reineckate salt is placed in an alumina (B75360) or platinum crucible.

• Data Acquisition: The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air) using a thermogravimetric analyzer. The mass of the sample is continuously monitored as a function of temperature.

Thermal Decomposition Data:

Temperature Range (°C)	Mass Loss (%)	Description of Decomposition Step
~100 - 150	~5%	Loss of one molecule of water of crystallization.
~200 - 300	Variable	Decomposition of the complex, involving the loss of ammonia and thiocyanate ligands. The decomposition products can be complex.
> 300	Significant	Further decomposition to chromium oxides at higher temperatures.

Note: The exact decomposition temperatures and mass losses can be influenced by the heating rate and the atmosphere used during the analysis.

Characterization Workflow

Caption: Logical workflow for the characterization of Reineckate salt.

Safety Precautions

• Toxicity: Reineckate salt and its starting materials are toxic. Ammonium dichromate is a known carcinogen and a strong oxidizing agent. Thiocyanates can release toxic hydrogen cyanide gas upon acidification or heating.[4][5]

• Handling: All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

• Waste Disposal: All chemical waste should be disposed of in accordance with institutional and local regulations.

This technical guide provides a solid foundation for the synthesis and comprehensive characterization of Reineckate salt. By following the detailed protocols and utilizing the provided data, researchers can confidently prepare and verify the quality of this important inorganic complex for their specific applications.

References

• 1. m.youtube.com [m.youtube.com]
• 2. CN104743576A - Reinecke's salt green production synthesis method - Google Patents [patents.google.com]
• 3. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 4. orgsyn.org [orgsyn.org]
• 5. Sciencemadness Discussion Board - Reinecke's salt Preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. researchgate.net [researchgate.net]
• 7. acta.bibl.u-szeged.hu [acta.bibl.u-szeged.hu]
• 8. How Do You Prepare Samples For Infrared Spectroscopy? Master Solid, Liquid & Gas Techniques - Kintek Solution [kindle-tech.com]
• 9. Reinecke's_salt [chemeurope.com]
• 10. Absorption [Reinecke] | AAT Bioquest [aatbio.com]
• 11. researchgate.net [researchgate.net]

The Reineckate Anion: A Comprehensive Technical Guide to its Structure and Bonding

For Researchers, Scientists, and Drug Development Professionals

The Reineckate anion, chemically known as tetrathiocyanatodiamminechromate(III) or trans-[Cr(NCS)₄(NH₃)₂]⁻, is a well-established coordination complex that has found significant application in analytical and inorganic chemistry. Its utility primarily stems from its ability to form crystalline precipitates with a wide range of primary and secondary amines, including biologically relevant molecules like amino acids and pharmaceuticals. This technical guide provides an in-depth exploration of the structure and bonding of the Reineckate anion, presenting key quantitative data, detailed experimental protocols, and visualizations to aid in its understanding and application.

Molecular Structure and Geometry

The Reineckate anion possesses a well-defined octahedral coordination geometry around the central chromium(III) ion.[1] The chromium atom is coordinated to six nitrogen atoms.[1] Two of these are from ammonia (B1221849) (NH₃) ligands, and the remaining four are from the nitrogen atoms of the thiocyanate (B1210189) (NCS⁻) ligands. A key structural feature is the trans arrangement of the two ammonia ligands, which has been confirmed by single-crystal X-ray diffraction studies.[1]

The thiocyanate ligands are coordinated to the chromium center through the nitrogen atom, which is a common bonding mode for this ambidentate ligand. The overall charge of the complex anion is -1, resulting from the +3 oxidation state of the chromium ion and the -1 charge of each of the four thiocyanate ligands.

Crystallographic Data

The precise bond lengths and angles of the Reineckate anion can vary slightly depending on the counter-ion present in the crystal lattice. However, the fundamental geometry remains consistent. The following table summarizes representative crystallographic data for the anion.

Parameter	Value	Reference
Crystal System	Monoclinic	[2]
Space Group	C2/c	[2]
Cr-N (NH₃) Bond Length	~2.08 Å	[2]
Cr-N (NCS) Bond Length	~1.996 Å	[3]
N-Cr-N (trans NH₃)	180° (idealized)
N-Cr-N (cis NCS)	~90° (idealized)
Cr-N-C Angle (thiocyanate)	~170-180°

Chemical Bonding

The bonding in the Reineckate anion can be described using ligand field theory. The Cr(III) center, with a d³ electron configuration, in an octahedral field results in a paramagnetic complex. The bonding of the thiocyanate ligand is of particular interest. While typically linear, the Cr-N-C angle can show slight deviations. The nature of the N-C and C-S bonds within the thiocyanate ligand can be influenced by the counter-ion, with evidence suggesting a contribution from both N≡C–S⁻ and N⁻=C=S resonance structures.[2]

Experimental Protocols

Synthesis of Ammonium (B1175870) Reineckate (Reinecke's Salt)

Reinecke's salt, NH₄[Cr(NCS)₄(NH₃)₂]·H₂O, is the most common salt of the Reineckate anion and serves as the starting material for the preparation of other Reineckate salts.

Materials:

• Ammonium thiocyanate (NH₄SCN)

• Ammonium dichromate ((NH₄)₂Cr₂O₇)

Procedure:

• In a fume hood, gently heat 800 g (10.5 moles) of ammonium thiocyanate in a large porcelain evaporating dish or a similar vessel until it melts (approximately 145–150 °C).[4]

• Once the ammonium thiocyanate is molten, add a finely powdered mixture of 170 g (0.675 mole) of ammonium dichromate and 200 g (2.6 moles) of ammonium thiocyanate in small portions with constant stirring.[4][5]

• A vigorous reaction will occur with the evolution of ammonia gas, and the temperature will rise.[4] Maintain the temperature around 160 °C. The heat of the reaction should be sufficient to sustain this temperature.

• After the addition is complete and the reaction subsides, allow the dark, molten mass to cool and solidify.

• While still warm, pulverize the solid product.[4]

• Stir the powdered product with 750 mL of ice-cold water for about 15 minutes to dissolve any unreacted starting materials.[4]

• Filter the insoluble crude Reinecke's salt by suction.

• For purification, dissolve the crude product in 2.5 L of water pre-warmed to 65 °C. The temperature should be rapidly raised to 60 °C, but not significantly higher, as the salt decomposes above this temperature.[4][5]

• Filter the hot solution through a pre-heated funnel to remove any insoluble impurities.

• Place the filtrate in a refrigerator to crystallize overnight.

• Collect the dark red crystals by filtration and air dry.

Characterization by X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the precise structure of the Reineckate anion.

General Workflow:

• Crystal Growth: Grow single crystals of a Reineckate salt suitable for X-ray diffraction. This is typically achieved by slow evaporation of a saturated solution or by slow cooling of a hot, saturated solution.

• Crystal Mounting: Mount a suitable single crystal on a goniometer head.

• Data Collection: Place the mounted crystal in a single-crystal X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffracted X-rays are collected on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms in the crystal lattice are then determined using direct methods or Patterson methods, followed by refinement of the atomic positions and thermal parameters.

Spectroscopic Properties

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for confirming the presence of the functional groups within the Reineckate anion.

Wavenumber (cm⁻¹)	Assignment
~3200-3300	N-H stretching (of NH₃)
~2050-2150	C≡N stretching (of NCS⁻)
~820-860	C-S stretching (of NCS⁻)
~470-490	δ(NCS) bending

UV-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of the Reineckate anion is characterized by d-d transitions of the Cr(III) ion in an octahedral field.

Wavelength (nm)	Assignment
~400	⁴A₂g → ⁴T₁g
~520	⁴A₂g → ⁴T₂g

Visualizations

Caption: Coordination of the Reineckate anion.

Caption: Synthesis workflow for Ammonium Reineckate.

References

• 1. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure of cis-(1,4,8,11-tetra­aza­cyclo­tetra­decane-κ4 N)bis­(thio­cyanato-κN)chromium(III) bromide from synchrotron X-ray diffraction data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mcconline.org.in [mcconline.org.in]

An In-depth Technical Guide to the Solubility of Reinecke Salt in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Reinecke salt (Ammonium tetrathiocyanatodiamminechromate(III)), a compound of significant interest in analytical chemistry and drug development. Due to its application as a precipitating agent for primary and secondary amines, including various drug compounds and alkaloids, understanding its behavior in different solvents is paramount for procedural optimization and accurate results.

Core Concepts: Solubility of Reinecke Salt

Data Presentation: Solubility Overview

The following table summarizes the known solubility characteristics of Reinecke salt in common laboratory solvents. It is important to note that aqueous and alcoholic solutions of Reinecke salt can decompose over time, a process accelerated by heat and light, which may result in the formation of hydrogen cyanide.[1][2][3][4] Therefore, freshly prepared solutions are recommended for analytical applications.

Solvent	Formula	Qualitative Solubility	Quantitative Solubility ( g/100 mL)	Notes
Water (cold)	H₂O	Sparingly soluble[5]	Data not available	Solutions are unstable over long periods.[1][3][4]
Water (hot/boiling)	H₂O	Soluble[2][6][7]	Data not available	Decomposition is rapid above 65 °C.[8]
Ethanol	C₂H₅OH	Soluble[2][6][7]	Data not available	Alcoholic solutions also decompose over time.[1][3][4]
Methanol	CH₃OH	Soluble	~2.5	A solution of 2.5 g in 100 mL is used as a precipitating agent.
Acetone	C₃H₆O	Soluble[2][6]	Data not available
Benzene	C₆H₆	Insoluble[1][2]	Not applicable

Experimental Protocols

Protocol for Determining the Solubility of Reinecke Salt

This protocol outlines a general method for determining the solubility of Reinecke salt in a specific solvent at a given temperature. This method is adapted from standard procedures for solubility determination of inorganic salts.

Materials:

• Reinecke salt (analytical grade)

• Solvent of interest (e.g., water, ethanol)

• Thermostatic water bath or heating mantle with a stirrer

• Erlenmeyer flasks with stoppers

• Analytical balance

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., vacuum filtration with Büchner funnel or syringe filters)

• Spectrophotometer or other suitable analytical instrument for concentration determination

• Drying oven

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of Reinecke salt to a known volume of the solvent in an Erlenmeyer flask. The excess solid should be clearly visible.

  • Place the flask in a thermostatic water bath set to the desired temperature.

  • Stir the mixture vigorously for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). The stirring time should be determined empirically.

• Sample Withdrawal and Filtration:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled pipette (to the temperature of the solution) to avoid precipitation or dissolution during transfer.

  • Immediately filter the solution to remove any undissolved particles. A syringe filter is suitable for small volumes.

• Determination of Concentration:

  • Accurately dilute the filtered, saturated solution to a concentration that falls within the linear range of the chosen analytical method.

  • Measure the concentration of Reinecke salt in the diluted solution. A common method is UV-Vis spectrophotometry, as Reinecke salt solutions are colored. A calibration curve should be prepared using standard solutions of known concentrations.

  • Alternatively, a gravimetric method can be used. A known volume of the saturated solution is evaporated to dryness in a pre-weighed container, and the mass of the residue is determined.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution based on the dilution factor and the measured concentration.

  • Express the solubility in the desired units (e.g., g/100 mL, mol/L).

Protocol for the Precipitation of a Primary Amine using Reinecke Salt

This protocol describes the use of Reinecke salt to precipitate a primary amine from a solution, a common application in drug analysis and isolation.

Materials:

• Solution containing the primary amine of interest

• Reinecke salt solution (e.g., 2.5% w/v in methanol, freshly prepared)

• Dilute mineral acid (e.g., 0.1 M HCl)

• Centrifuge and centrifuge tubes

• Washing solvent (e.g., cold water or diethyl ether)

• Filtration apparatus

• Drying apparatus (e.g., vacuum desiccator)

Procedure:

• Sample Preparation:

  • Dissolve the sample containing the amine in a suitable solvent.

  • Acidify the solution slightly with a dilute mineral acid (to pH 2-3) to ensure the amine is in its protonated, salt form.

• Precipitation:

  • Slowly add the freshly prepared Reinecke salt solution dropwise to the amine solution while stirring.

  • Continue adding the precipitating agent until no further formation of the pinkish precipitate is observed.

  • Allow the mixture to stand in a cool place (e.g., an ice bath) for a defined period (e.g., 1-2 hours) to ensure complete precipitation.

• Isolation and Washing of the Precipitate:

  • Separate the precipitate from the supernatant by centrifugation or vacuum filtration.

  • Wash the collected precipitate with a small amount of cold solvent (e.g., water or diethyl ether) to remove any co-precipitated impurities. Repeat the washing step as necessary.

• Drying and Analysis:

  • Dry the precipitate under vacuum to a constant weight.

  • The purified amine can be recovered from the reineckate precipitate if needed, or the precipitate itself can be used for quantitative analysis (e.g., gravimetrically or by determining the chromium content).

Mandatory Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the solubility of Reinecke salt.

Logical Relationship for Amine Precipitation and Analysis

Caption: Workflow for the precipitation of amines using Reinecke salt.

References

• 1. Reinecke salt CAS#: 13573-16-5 [m.chemicalbook.com]
• 2. Reinecke salt | 13573-16-5 [amp.chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mcconline.org.in [mcconline.org.in]
• 5. chembk.com [chembk.com]
• 6. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 7. Reinecke's_salt [chemeurope.com]
• 8. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Reinecke's Salt

For Researchers, Scientists, and Drug Development Professionals

Reinecke's salt, ammonium (B1175870) tetrathiocyanatodiamminechromate(III) monohydrate (NH₄[Cr(NCS)₄(NH₃)₂]·H₂O), is a coordination compound with significant applications in analytical chemistry, particularly for the precipitation of primary and secondary amines, including certain amino acids and pharmaceuticals. A thorough understanding of its thermal stability and decomposition pathway is critical for its proper handling, application in thermal assays, and the interpretation of experimental results. This guide provides a comprehensive overview of the thermal behavior of Reinecke's salt, detailing its multi-step decomposition process, the nature of its decomposition products, and the experimental protocols for its analysis.

Thermal Decomposition Profile

The thermal decomposition of Reinecke's salt is a complex, multi-stage process that has been investigated using techniques such as thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The process is characterized by an initial dehydration followed by two main decomposition steps in an inert atmosphere.

Dehydration

The initial mass loss observed upon heating Reinecke's salt corresponds to the removal of one molecule of water of crystallization. This dehydration process typically occurs gradually over a broad temperature range.

Primary Decomposition

Following dehydration, the first major decomposition stage involves the loss of both ammonia (B1221849) (NH₃) and hydrogen thiocyanate (B1210189) (HSCN) molecules. This step is believed to be a second-order reaction. The proposed mechanism involves the transfer of protons to the thiocyanate ligands, facilitating their evolution as HSCN gas.

Secondary Decomposition and Final Residue

The second decomposition step is also suggested to follow second-order kinetics and leads to the formation of a stable solid residue. The gaseous products in this stage are also primarily ammonia and hydrogen thiocyanate. The final inorganic residue has been proposed to be a chromium-nitrogen compound, possibly with a stoichiometry corresponding to Cr(NH)(NH₂). Some studies also suggest the formation of a labile chromium(III) thiocyanate (Cr(NCS)₃) intermediate during the decomposition process.

Quantitative Thermal Analysis Data

The following tables summarize the key quantitative data obtained from the thermal analysis of Reinecke's salt. These values can be influenced by experimental conditions such as heating rate and atmosphere.

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Gaseous Products
Dehydration	42 - 157	~5.0	H₂O
Primary Decomposition	227 - 395	Variable	NH₃, HSCN
Secondary Decomposition	> 395	Variable	NH₃, HSCN

Kinetic Parameters	Activation Energy (Ea)
Primary Decomposition	121 kJ/mol
Secondary Decomposition	154 kJ/mol

Experimental Protocols

Detailed experimental protocols are essential for obtaining reproducible and accurate data on the thermal decomposition of Reinecke's salt.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature-dependent mass loss of Reinecke's salt.

Instrumentation: A thermogravimetric analyzer (e.g., Perkin-Elmer TGS-2 or similar).

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of finely ground Reinecke's salt into a clean, tared TGA crucible (e.g., platinum or alumina).

• Instrument Setup:

  • Place the sample crucible in the TGA furnace.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature of at least 700 °C.

• Data Analysis:

  • Record the mass loss as a function of temperature.

  • Determine the onset, peak, and end temperatures for each decomposition step from the TGA and its first derivative (DTG) curves.

  • Calculate the percentage mass loss for each step.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal transitions of Reinecke's salt.

Instrumentation: A differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of finely ground Reinecke's salt into a clean, tared DSC pan (e.g., aluminum). Seal the pan hermetically.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the cell with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature of at least 500 °C.

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • Identify endothermic and exothermic peaks corresponding to phase transitions and decomposition events.

  • Determine the onset and peak temperatures for each thermal event.

Decomposition Pathway and Experimental Workflow

The following diagrams illustrate the proposed thermal decomposition pathway of Reinecke's salt and a typical experimental workflow for its thermal analysis.

Caption: Proposed thermal decomposition pathway of Reinecke's salt.

Caption: Experimental workflow for thermal analysis of Reinecke's salt.

An In-depth Technical Guide to Reinecke's Salt: History, Discovery, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reinecke's salt, formally known as ammonium (B1175870) tetrathiocyanatodiamminechromate(III) monohydrate, is a coordination compound with a rich history and a significant role in analytical and separation chemistry. First synthesized in the mid-19th century, its unique property of forming crystalline precipitates with primary and secondary amines, as well as certain amino acids, has made it an invaluable reagent for researchers. This technical guide provides a comprehensive overview of the history, discovery, synthesis, and key applications of Reinecke's salt, with a focus on detailed experimental protocols and quantitative data to support its use in a modern laboratory setting.

History and Discovery

The discovery of Reinecke's salt is credited to the German chemist Albert Reinecke in 1863.[1] In his seminal publication, "Über Rhodanchromammonium-Verbindungen" (On Rhodium-Chromium-Ammonium Compounds) in Annalen der Chemie und Pharmacie, Reinecke described the synthesis of this novel complex salt.[1] His work was part of the broader exploration of coordination chemistry in the 19th century, a field that was rapidly expanding with the discovery of new complex metallic salts. The initial synthesis involved the reaction of molten ammonium thiocyanate (B1210189) with ammonium dichromate, a method that, with refinements, remains the foundation for its preparation today.[2]

Initially, the structure of this dark red crystalline compound was not fully understood. However, its utility as a precipitating agent for organic bases was quickly recognized. This property allowed for the isolation and characterization of various amines and amino acids, contributing significantly to the advancement of organic and biochemistry in the late 19th and early 20th centuries.

Physicochemical Properties

Reinecke's salt is an air-stable, dark-red crystalline solid.[3] The central chromium(III) ion is octahedrally coordinated to two ammonia (B1221849) (NH₃) ligands in a trans configuration and four thiocyanate (NCS⁻) ligands.[3] The compound crystallizes as a monohydrate with the chemical formula NH₄[Cr(NCS)₄(NH₃)₂]·H₂O.[3]

Quantitative Data Summary

Property	Value	Reference
Molar Mass	354.42 g/mol	[3]
Appearance	Dark red crystalline solid	[3]
Density	1.49 g/cm³	[3]
Melting Point	270 °C (decomposes)	[3]
Solubility in Water	Sparingly soluble in cold water, soluble in hot water.	[1][3]
Solubility in Other Solvents	Soluble in ethanol (B145695) and acetone.	[3]

Experimental Protocols

Synthesis of Reinecke's Salt

A detailed and reliable method for the synthesis of Reinecke's salt is provided in Organic Syntheses.[4] The overall reaction is:

(NH₄)₂Cr₂O₇ + 8 NH₄SCN (molten) → 2 NH₄[Cr(NCS)₄(NH₃)₂]·H₂O + other products

Materials and Equipment:

• Ammonium thiocyanate (NH₄SCN)

• Ammonium dichromate ((NH₄)₂Cr₂O₇), finely powdered

• Large porcelain evaporating dish or beaker (4 L capacity)

• Heating mantle or Bunsen burner with a tripod and gauze

• Thermometer

• Glass stirring rod

• Suction filtration apparatus (Büchner funnel, filter flask)

• Hot water funnel

• Refrigerator

• Vacuum desiccator

Procedure:

• Melting of Ammonium Thiocyanate: In a large evaporating dish, gently heat 800 g (10.5 moles) of ammonium thiocyanate with constant stirring. The solid will begin to melt at around 145-150°C.[4]

• Addition of Ammonium Dichromate: Once the ammonium thiocyanate is molten, begin adding an intimate mixture of 170 g (0.675 mole) of finely powdered ammonium dichromate and 200 g (2.6 moles) of ammonium thiocyanate in small portions (10-12 g at a time) while stirring continuously.[4]

• Reaction: After the addition of about half of the dichromate mixture, a vigorous reaction will occur, with the evolution of ammonia gas, and the temperature will rise to approximately 160°C. At this point, remove the heat source. The heat of the reaction should be sufficient to maintain the temperature. Continue adding the remainder of the dichromate mixture.[4]

• Cooling and Solidification: Stir the reaction mixture as it cools. The product will solidify into a dark, crystalline mass.

• Initial Purification: While still warm, pulverize the solid mass and transfer it to a large beaker. Add 750 mL of ice-cold water and stir for 15 minutes. This step dissolves unreacted starting materials and byproducts.

• Isolation of Crude Product: Filter the mixture by suction and press the solid to remove as much of the mother liquor as possible. Do not wash the solid at this stage.

• Recrystallization: Transfer the crude solid to a beaker and add 2.5 L of water pre-warmed to 65°C. Rapidly heat the mixture to 60°C with stirring to dissolve the Reinecke's salt. It is critical not to exceed 65°C to avoid decomposition.[4]

• Crystallization: Filter the hot solution through a pre-heated funnel to remove any insoluble impurities. Place the filtrate in a refrigerator overnight to allow for the crystallization of Reinecke's salt.

• Collection and Drying: Collect the dark red crystals by suction filtration. The crystals can be air-dried or dried in a vacuum desiccator.

• Yield: The expected yield of air-dried Reinecke's salt is between 250-275 g (52-57% of the theoretical yield).[5]

Gravimetric Determination of a Primary Amine

Reinecke's salt is widely used for the quantitative precipitation of primary and secondary amines. The general reaction involves the formation of an insoluble amine-reineckate salt:

RNH₂ + NH₄[Cr(NCS)₄(NH₃)₂] → (RNH₃)[Cr(NCS)₄(NH₃)₂] (s) + NH₃

Materials and Equipment:

• Reinecke's salt solution (typically a freshly prepared 1-2% solution in water)

• Amine sample of known concentration (for validation) or unknown sample

• Dilute hydrochloric acid (HCl)

• Beakers

• Stirring rod

• Sintered glass crucible or filter paper in a funnel

• Drying oven

• Analytical balance

Procedure:

• Sample Preparation: Dissolve a precisely weighed amount of the amine sample in dilute hydrochloric acid. The acidic medium ensures the amine is in its protonated form (RNH₃⁺).

• Precipitation: Slowly add a slight excess of the freshly prepared Reinecke's salt solution to the amine solution while stirring continuously. The formation of a pink or reddish crystalline precipitate indicates the formation of the amine-reineckate salt.

• Digestion: Gently heat the mixture for a short period (e.g., 30 minutes at 50-60°C) to encourage the formation of larger, more easily filterable crystals. Allow the mixture to cool to room temperature.

• Filtration: Filter the precipitate through a pre-weighed sintered glass crucible. Wash the precipitate with a small amount of cold water to remove any excess precipitating agent.

• Drying: Dry the crucible with the precipitate in an oven at a suitable temperature (e.g., 100-110°C) until a constant weight is achieved.

• Calculation: From the weight of the dried precipitate and the known stoichiometry of the amine-reineckate salt, the amount of the amine in the original sample can be calculated.

Visualizations

Experimental Workflow for the Synthesis of Reinecke's Salt

Caption: Workflow for the synthesis and purification of Reinecke's salt.

Logical Relationship in Amine Precipitation

Caption: Logical steps in the precipitation of amines using Reinecke's salt.

Conclusion

Since its discovery by Albert Reinecke in 1863, Reinecke's salt has remained a significant and versatile reagent in the chemical sciences. Its ability to selectively precipitate primary and secondary amines, as well as specific amino acids, provides a robust method for their isolation, purification, and quantification. This technical guide has provided a detailed overview of its history, physicochemical properties, and comprehensive experimental protocols for its synthesis and application. The provided workflows and logical diagrams offer a clear visual representation of these processes, intended to aid researchers, scientists, and drug development professionals in the effective utilization of this classic coordination compound in their work. While modern analytical techniques have emerged, the simplicity and reliability of methods involving Reinecke's salt ensure its continued relevance in the laboratory.

References

• 1. Reinecke salt(13573-16-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. Reinecke's_salt [chemeurope.com]
• 3. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mcconline.org.in [mcconline.org.in]

Spectroscopic Properties of Ammonium Reineckate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) Reineckate, NH₄[Cr(NCS)₄(NH₃)₂]·H₂O, also known as Reinecke's salt, is a coordination compound that has been extensively utilized in analytical and inorganic chemistry.[1] Its ability to form precipitates with primary and secondary amines, including alkaloids and amino acids, has made it a valuable reagent for their separation and determination.[1] The spectroscopic properties of ammonium Reineckate are of significant interest for its characterization and for understanding its interactions with various molecules. This technical guide provides a comprehensive overview of the spectroscopic properties of ammonium Reineckate, including data from UV-Visible, Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed experimental protocols for its synthesis and spectroscopic analysis are also provided.

Synthesis of Ammonium Reineckate

The synthesis of ammonium Reineckate is typically achieved through the reaction of molten ammonium thiocyanate (B1210189) with ammonium dichromate.[2][3][4][5]

Experimental Protocol:

Materials:

• Ammonium thiocyanate (NH₄SCN)

• Ammonium dichromate ((NH₄)₂Cr₂O₇)

• Distilled water

• Heating mantle or sand bath

• Large porcelain evaporating dish

• Stirring rod

• Buchner funnel and flask

• Filter paper

Procedure:

• In a large porcelain evaporating dish, melt 80 g of ammonium thiocyanate by gentle heating (approximately 145-150 °C).

• Once the ammonium thiocyanate is molten, gradually add a finely powdered mixture of 17 g of ammonium dichromate and 20 g of ammonium thiocyanate in small portions while stirring continuously.

• A vigorous reaction will occur with the evolution of ammonia (B1221849), and the temperature will rise. Maintain the temperature at around 160 °C.

• After the addition is complete, continue to stir the dark, thick molten mass for a few more minutes.

• Allow the reaction mixture to cool and solidify.

• Once cooled, break up the solid mass and grind it into a powder.

• Add the powder to 150 mL of ice-cold water and stir for about 15 minutes to dissolve any unreacted starting materials and byproducts.

• Filter the insoluble crude ammonium Reineckate using a Buchner funnel.

• Purify the crude product by recrystallization. Dissolve the solid in a minimal amount of warm water (around 50-60 °C), filter the hot solution to remove any insoluble impurities, and then allow the filtrate to cool slowly.

• Collect the resulting dark red crystals of ammonium Reineckate by filtration, wash with a small amount of cold water, and air dry.

Spectroscopic Properties

UV-Visible Spectroscopy

UV-Visible spectroscopy of ammonium Reineckate is characterized by absorption bands arising from ligand-to-metal charge transfer (LMCT) and d-d electronic transitions of the chromium(III) ion.

Quantitative Data:

Wavelength (λmax)	Molar Absorptivity (ε)	Assignment	Reference
~204 nm	Not Reported	Ligand-to-Metal Charge Transfer (LMCT)	[6]
~525 nm	Not Reported	d-d transition (⁴A₂g → ⁴T₂g)	[7][8]

Note: The molar absorptivity values for ammonium Reineckate are not consistently reported in the literature. The value at 525 nm is often cited in the context of its complexes with other molecules.

Experimental Protocol for UV-Vis Analysis:

Instrumentation:

• UV-Vis Spectrophotometer

Procedure:

• Sample Preparation: Prepare a dilute solution of ammonium Reineckate in a suitable solvent (e.g., water, ethanol, or acetone). The concentration should be adjusted to yield an absorbance value within the linear range of the instrument (typically 0.1 - 1.0).

• Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank and record the baseline spectrum.

• Sample Measurement: Fill a cuvette with the ammonium Reineckate solution and record the UV-Vis spectrum over the desired wavelength range (e.g., 200-800 nm).

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax) and determine the absorbance values at these peaks.

Infrared (IR) Spectroscopy

The infrared spectrum of ammonium Reineckate displays characteristic vibrational frequencies corresponding to the ammonium cation, the ammine ligands, and the thiocyanate ligands.

Quantitative Data:

Wavenumber (cm⁻¹)	Assignment
~3150-3300	ν(N-H) of NH₃ and NH₄⁺
~2090-2110	ν(C≡N) of thiocyanate
~1620	δ(N-H) of NH₃
~1400	δ(N-H) of NH₄⁺
~830	ν(C-S) of thiocyanate
~480	δ(N-C-S) of thiocyanate

Experimental Protocol for FTIR Analysis (KBr Pellet Method):

Instrumentation:

• Fourier-Transform Infrared (FTIR) Spectrometer

• Agate mortar and pestle

• Pellet press

Procedure:

• Sample Preparation: Grind 1-2 mg of dry ammonium Reineckate with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.[9][10][11][12][13]

• Pellet Formation: Transfer a portion of the mixture into a pellet die and press it under high pressure (typically 8-10 tons) to form a thin, transparent pellet.

• Sample Measurement: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the infrared spectrum.

• Background Measurement: Acquire a background spectrum of a blank KBr pellet to subtract any contributions from the KBr matrix and atmospheric water and carbon dioxide.

Raman Spectroscopy

Raman spectroscopy provides complementary information to IR spectroscopy, particularly for the symmetric vibrations of the molecule. Due to the colored nature of ammonium Reineckate, resonance Raman effects may be observed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectroscopy of ammonium Reineckate is challenging due to the paramagnetic nature of the chromium(III) center (d³ configuration).[14][15][16][17][18] The unpaired electrons lead to significant line broadening and large chemical shifts, often making the signals difficult to observe and interpret with standard NMR techniques.

Discussion:

The presence of the paramagnetic Cr(III) ion causes rapid nuclear relaxation, resulting in broad NMR signals for the protons of the ammonium and ammine ligands. Specialized NMR techniques, such as solid-state NMR or the use of specific pulse sequences, may be required to obtain useful information. The chemical shifts would be significantly different from diamagnetic analogues due to the hyperfine interactions with the unpaired electrons.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic characterization of ammonium Reineckate.

References

• 1. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 2. mcconline.org.in [mcconline.org.in]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. youtube.com [youtube.com]
• 5. CN104743576A - Reinecke's salt green production synthesis method - Google Patents [patents.google.com]
• 6. Absorption [Reinecke] | AAT Bioquest [aatbio.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scienceijsar.com [scienceijsar.com]
• 10. shimadzu.com [shimadzu.com]
• 11. jasco-global.com [jasco-global.com]
• 12. How Ftir Pellet Press Works In Sample Preparation For Spectroscopy Analysis - Kintek Solution [kindle-tech.com]
• 13. youtube.com [youtube.com]
• 14. chem.tamu.edu [chem.tamu.edu]
• 15. researchgate.net [researchgate.net]
• 16. azom.com [azom.com]
• 17. University of Ottawa NMR Facility Blog: NMR to Determine Paramagnetic Susceptibilities [u-of-o-nmr-facility.blogspot.com]
• 18. pubs.acs.org [pubs.acs.org]

Reineckate salt CAS number and molecular formula

An In-depth Technical Guide to Reineckate Salt

This guide provides a comprehensive overview of Reineckate salt, a coordination compound with significant applications in chemical and pharmaceutical research. It covers its fundamental properties, synthesis, and key applications, with a focus on its utility for researchers, scientists, and professionals in drug development.

Core Properties of Reineckate Salt

Reinecke's salt, formally known as ammonium (B1175870) tetrathiocyanatodiamminechromate(III), is a complex salt that typically crystallizes as a monohydrate.[1] It is characterized by its dark-red crystalline appearance and its utility as a precipitating agent.[1]

Chemical Identity

The identity of Reineckate salt is defined by its CAS number and molecular formula. It is important to distinguish between the anhydrous and monohydrate forms.

Identifier	Value	Reference
CAS Number (anhydrous)	13573-16-5	[1][2][3][4]
CAS Number (monohydrate)	13573-17-6	[5]
Molecular Formula (anhydrous)	C₄H₁₀CrN₇S₄	[3][4]
Linear Formula	NH₄[Cr(NH₃)₂(SCN)₄]	[2]
Molecular Formula (monohydrate)	C₄H₁₂CrN₇OS₄	[1][6]
Synonyms	Ammonium reineckate, Ammonium tetrarhodanatodiamminechromate(III)	[1][2]

Physicochemical Properties

The physical and chemical properties of Reineckate salt are summarized below. It is notably soluble in hot water and ethanol.[1]

Property	Value	Reference
Molar Mass (anhydrous)	336.43 g/mol	[2][4]
Molar Mass (monohydrate)	354.42 - 354.45 g/mol	[1][5][6]
Appearance	Dark red solid/crystals or powder	[1][4][6]
Melting Point	268-272 °C (decomposes)	[1][4][5]
Solubility	Soluble in hot water, ethanol, and acetone.[1][5][7] Insoluble in cold water.[8][9]
Structure	Octahedral geometry around the central chromium atom with trans NH₃ ligands.[1][7][10]

Synthesis of Reineckate Salt

The most common method for synthesizing Reineckate salt involves the reaction of molten ammonium thiocyanate (B1210189) with ammonium dichromate.[1][10] This process is a fusion reaction conducted at elevated temperatures.[8][9]

Experimental Protocol for Synthesis

This protocol is based on established laboratory methods.[8][9][11]

Materials:

• Ammonium thiocyanate (NH₄SCN)

• Ammonium dichromate ((NH₄)₂Cr₂O₇), finely powdered

• Stainless steel dish or crucible

• Heating source (hot plate recommended)

• Stirring rod

• Ice-cold water

• Distilled water

• Filtration apparatus (Buchner funnel)

• Refrigerator

Procedure:

• Melting of Ammonium Thiocyanate: In a stainless steel dish, heat ammonium thiocyanate until it melts completely. The melting point is approximately 149-150°C.[8][10] It is crucial to avoid overheating to prevent decomposition.[8]

• Reaction: Once the ammonium thiocyanate is molten, turn off the heat source. Add finely powdered ammonium dichromate in small portions while stirring continuously. A vigorous reaction will occur, accompanied by the evolution of ammonia (B1221849) gas, and the temperature will rise.[8][11] The heat from the reaction is typically sufficient to maintain the necessary temperature.[8][9]

• Cooling and Solidification: Continue stirring until the reaction subsides and the mixture cools and solidifies into a solid mass.[8][9]

• Purification (Washing): Crush the solidified product into a fine powder.[8] Transfer the powder into a beaker containing a small volume of ice-cold water (e.g., 10 mL).[8][9] Stir the mixture well. This step dissolves unreacted starting materials and byproducts, while the desired Reineckate salt, which is insoluble in cold water, remains as a solid.[8][9]

• Isolation: Filter the suspension to collect the crude Reineckate salt.

• Recrystallization: For further purification, dissolve the crude product in a minimal amount of hot distilled water (not exceeding 60-65°C, as hydrolysis can occur at higher temperatures, potentially forming hydrogen cyanide).[8][9] Filter the hot solution quickly to remove any insoluble impurities.

• Crystallization: Place the clear filtrate in a refrigerator and leave it undisturbed overnight to allow for the formation of crimson-red crystals of Reineckate salt.[8][9]

• Final Collection and Drying: Collect the crystals by filtration and dry them.

Synthesis Workflow Diagram

Workflow for the synthesis of Reineckate salt.

Applications in Research and Drug Development

Reineckate salt is a valuable reagent, primarily known for its ability to precipitate primary and secondary amines, as well as related compounds like amino acids and alkaloids.[1][2][10] This property is exploited in both qualitative and quantitative analytical methods.

Precipitation of Amines and Alkaloids

The fundamental application of Reineckate salt is its reaction with basic compounds, particularly primary and secondary amines, to form insoluble crystalline precipitates known as reineckates.[1][2] This reaction is highly effective for isolating amines derived from amino acids, such as proline and hydroxyproline.[1][10]

This precipitation principle is utilized in several areas:

• Quantitative Analysis: It serves as a reagent in gravimetric, titrimetric, and spectrophotometric assays for various compounds.[5]

• Purification: It can be used for the purification of histones and other basic compounds from tissue extracts.[3][4]

• Drug Determination: The formation of an ion-association complex between Reineckate salt and certain drugs allows for their indirect determination. For example, the chromium content in the precipitate of a promazine-reineckate complex can be measured by Atomic Absorption Spectroscopy (AAS) to quantify low concentrations of promazine (B1679182).[2][12]

• Ultrahistochemistry: Reinecke salt has been used as a specific amine-precipitating substance for the ultrahistochemical demonstration of biogenic amines, such as catecholamines in the adrenal medulla.[13] The resulting amine reineckate precipitates are dense, difficult to dissolve, and can be visualized with electron microscopy.[13]

Principle of Amine Precipitation

The precipitation reaction involves an ion exchange where the ammonium cation of the Reineckate salt is replaced by the protonated amine cation (R₁R₂NH₂⁺), forming an insoluble salt.

Reaction: R₁R₂NH + H⁺ + NH₄[Cr(NH₃)₂(SCN)₄] → (R₁R₂NH₂)⁺[Cr(NH₃)₂(SCN)₄]⁻ (s) + NH₄⁺

Precipitation of a protonated amine by the Reineckate anion.

Experimental Protocol for Amine Precipitation

This protocol provides a general method for the precipitation of a primary or secondary amine from a solution.

Materials:

• Aqueous solution of the amine (acidified)

• Reineckate salt solution (freshly prepared in water or ethanol)

• Filtration apparatus

• Washing solvent (e.g., cold water, diethyl ether)

Procedure:

• Sample Preparation: Prepare a solution of the amine-containing sample. The amine should be in its protonated (salt) form, so the solution is typically acidic.

• Precipitation: Slowly add a freshly prepared solution of Reineckate salt to the amine solution while stirring. A colored precipitate (often pink or reddish) should form.

• Digestion: Allow the mixture to stand, sometimes in an ice bath, to ensure complete precipitation. The process can be monitored for the formation of crystalline precipitate.

• Isolation: Collect the precipitate by filtration (e.g., using a pre-weighed filter crucible for gravimetric analysis).

• Washing: Wash the collected precipitate with a suitable solvent, such as ice-cold water or diethyl ether, to remove any excess precipitating reagent and other soluble impurities.

• Drying: Dry the precipitate to a constant weight, typically in a desiccator or a low-temperature oven.

• Quantification: The amount of amine can be determined gravimetrically from the weight of the dried precipitate or by dissolving the precipitate and using spectrophotometry or AAS to measure the chromium content.[12]

References

• 1. Reinecke's_salt [chemeurope.com]
• 2. 雷氏盐 | Sigma-Aldrich [sigmaaldrich.com]
• 3. Reinecke salt, Hi-AR™/ACS [himedialabs.com]
• 4. Cas 13573-16-5,Reinecke salt | lookchem [lookchem.com]
• 5. REINECKE SALT | 13573-17-6 [chemicalbook.com]
• 6. webqc.org [webqc.org]
• 7. Ammonium Reineckate Reineck salt - Padmaja Expo [padmajaexpo.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Sciencemadness Discussion Board - Reinecke's salt Preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Application of reinecke salt and alizarin S for the determination of promazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [The evidence of biogenic amines with Reinecke-salt as a new principle of evidence of substances in the ultrahistochemistry (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of Reineckate Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling instructions for Reineckate salt (Ammonium tetrathiocyanatodiamminechromate(III)), a compound utilized in various laboratory applications, including the precipitation of primary and secondary amines. Adherence to these guidelines is crucial to ensure personnel safety and prevent environmental contamination.

Chemical and Physical Properties

Reineckate salt is a dark-red crystalline solid.[1][2][3] Key physical and chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Reineckate Salt

Property	Value
Chemical Formula	NH₄[Cr(NCS)₄(NH₃)₂]·H₂O[1][2]
Molar Mass	354.42 g/mol [3]
Appearance	Dark-red crystalline powder[3]
Melting Point	268-272 °C (decomposes)[3]
Solubility	Soluble in boiling water, acetone, and ethanol.[1][2] Sparingly soluble in cold water.[4]
Stability	Moisture-sensitive.[3][5] Decomposes slowly in aqueous or alcoholic solutions at room temperature, a process accelerated by heat or sunlight.[6][7]

Hazard Identification and Toxicity

Reineckate salt is classified as hazardous.[5][6] The primary hazards are associated with its potential to cause harm if ingested, inhaled, or in contact with skin.[3][5][6] Upon decomposition, it can release highly toxic hydrogen cyanide gas.[6][7]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[6][8]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[6][8]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[6][8]
Hazardous to the aquatic environment, long-term hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects[2]

Toxicological Data:

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Reineckate salt.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[5]	To prevent eye contact with dust or splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[5]	To prevent skin contact and absorption.
Body Protection	Laboratory coat and, if necessary, chemical-resistant apron or coveralls.[5]	To minimize skin exposure.
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator with a particulate filter is recommended.[5]	To prevent inhalation of harmful dust.

Handling and Storage Procedures

Proper handling and storage are critical to minimize risks associated with Reineckate salt.

Handling:

• Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

• Avoid generating dust.[5]

• Avoid contact with skin, eyes, and clothing.[5]

• Do not eat, drink, or smoke in areas where Reineckate salt is handled.[5]

• Wash hands thoroughly after handling.[5]

• Solutions of Reineckate salt should be handled with particular care as they can decompose and release hydrogen cyanide.[6][7] This decomposition is faster at higher temperatures and in the presence of light.[6][7]

Storage:

• Store in a tightly sealed container in a cool, dry, and dark place.[6][7]

• Store away from incompatible materials such as strong oxidizing agents and acids.[5]

• The salt is moisture-sensitive and should be protected from humidity.[3][5]

Spill and Waste Disposal Procedures

Spill Cleanup:

• Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

• Wear Appropriate PPE: Don the PPE outlined in Table 3.

• Contain the Spill: For dry spills, carefully sweep up the material, avoiding dust generation, and place it in a labeled, sealed container for disposal.[5]

• Decontaminate: Clean the spill area with soap and water.

• Reporting: Report all spills to the appropriate safety personnel.

Waste Disposal:

• Dispose of Reineckate salt and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[5]

• Do not dispose of down the drain or in regular trash.[5]

Experimental Protocols

Reineckate salt is primarily used as a precipitating agent for primary and secondary amines, including amino acids like proline and hydroxyproline, as well as alkaloids and histones.[1][2][7][9][10]

General Protocol for the Precipitation of Amines

This protocol provides a general methodology for the precipitation of a primary or secondary amine from a solution.

Materials:

• Reineckate salt

• Sample containing the amine of interest

• Dilute hydrochloric acid (HCl)

• Distilled water

• Beakers, graduated cylinders, and other appropriate glassware

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Drying oven

Procedure:

• Sample Preparation: Dissolve the amine-containing sample in dilute HCl.

• Precipitation: Slowly add a freshly prepared, saturated aqueous solution of Reineckate salt to the acidic amine solution while stirring. The formation of a pink or reddish precipitate indicates the presence of the amine reineckate.

• Digestion: Allow the precipitate to stand for a period (e.g., 30 minutes to several hours) to ensure complete precipitation. Gentle warming may be applied, but the temperature should not exceed 65°C to avoid decomposition of the Reineckate salt and the release of hydrogen cyanide.[11]

• Filtration: Collect the precipitate by vacuum filtration using a Büchner funnel and appropriate filter paper.

• Washing: Wash the precipitate with cold distilled water to remove any excess precipitating agent and other soluble impurities.

• Drying: Dry the precipitate in a drying oven at a low temperature (e.g., 80-100°C) to a constant weight.

• Quantification: The amount of amine can be determined gravimetrically from the weight of the dried precipitate.

Visualizations

The following diagrams illustrate key safety and experimental workflows.

Caption: Workflow for safe handling and storage of Reineckate salt.

Caption: Emergency procedure for cleaning up a Reineckate salt spill.

Caption: Experimental workflow for amine precipitation using Reineckate salt.

Caption: Potential toxicity pathways for Reineckate salt.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. Reinecke salt - Hazardous Agents | Haz-Map [haz-map.com]
• 5. fishersci.com [fishersci.com]
• 6. Page loading... [guidechem.com]
• 7. Reinecke salt | 13573-16-5 [chemicalbook.com]
• 8. echemi.com [echemi.com]
• 9. Reinecke's_salt [chemeurope.com]
• 10. Reinecke salt | 13573-16-5 [amp.chemicalbook.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantitative Determination of Alkaloids Using Reineckate Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative determination of alkaloids is a critical aspect of natural product chemistry, pharmacology, and the quality control of herbal medicines and pharmaceutical preparations. One of the classical and reliable methods for this purpose involves the use of Reinecke salt, ammonium (B1175870) tetrathiocyanatodiamminechromate(III), NH₄[Cr(NCS)₄(NH₃)₂]·H₂O. This reagent forms sparingly soluble, crystalline precipitates with most primary and secondary amines, including a wide range of alkaloids.[1] The resulting alkaloid-Reineckate complex can be quantified gravimetrically or, more commonly, spectrophotometrically after dissolution in an organic solvent like acetone (B3395972).[1][2] This document provides detailed application notes and protocols for both methods.

Principle of the Method

The fundamental principle of this method lies in the reaction between an alkaloid (typically in its protonated form in an acidic medium) and the Reineckate anion [Cr(NCS)₄(NH₃)₂]⁻. This reaction leads to the formation of a stable, insoluble ion-pair complex, the alkaloid-Reineckate.

Alkaloid-H⁺ + [Cr(NCS)₄(NH₃)₂]⁻ → Alkaloid-H-[Cr(NCS)₄(NH₃)₂] (s)

The distinct pink to reddish-purple color of the Reineckate complex allows for its quantification. In the gravimetric method , the precipitate is simply isolated, dried, and weighed. In the spectrophotometric method , the precipitate is dissolved in a suitable solvent, and the absorbance of the resulting colored solution is measured, which is directly proportional to the concentration of the alkaloid.[1][2]

Applications

The Reinecke salt method is applicable to a wide array of alkaloids and nitrogenous bases. It has been successfully employed for the quantification of:

• Quaternary ammonium alkaloids : such as palmatine (B190311) and berberine (B55584).[1]

• Tropane alkaloids : including atropine.

• Other alkaloids and nitrogenous compounds : such as promazine (B1679182) and dimenhydrinate.[2]

This method is particularly useful for the determination of total alkaloid content in plant extracts and pharmaceutical formulations.

Data Presentation

Alkaloid/Compound	Method	Matrix	Key Findings	Reference
Palmatine	Selective Precipitation with Reinecke Salt coupled with MALDI-FTMS	Rhizoma Corydalis extract	The content of palmatine was found to be between 0.201% and 0.245%.	[1]
Berberine	Selective Precipitation with Reinecke Salt coupled with MALDI-FTMS	Rhizoma Corydalis extract	The content of berberine was found to be between 0.049% and 0.057%.	[1]
Dimenhydrinate	Spectrophotometric	Bulk drug and dosage forms	The method was found to be accurate and repeatable for microdetermination.	[2]
Promazine	Indirect AAS	Pharmaceutical preparations	Formation of a promazine-Reineckate complex allowed for indirect determination by measuring chromium content.
Various Alkaloids	Colorimetric	Pure form and official tablets	The method is applicable for samples containing 2 to 10 mg of the alkaloid. Recovery data was comparable to official titration methods.	[1]

Experimental Protocols

Preparation of Reagents

a) Reinecke Salt Solution (Saturated)

• Materials : Reinecke salt (Ammonium tetrathiocyanatodiamminechromate(III) monohydrate), distilled water.

• Procedure : Add an excess amount of Reinecke salt to distilled water in a stoppered flask. Shake vigorously for 15-20 minutes to ensure saturation. Allow the undissolved salt to settle. The clear supernatant is the saturated Reinecke salt solution. This solution should be freshly prepared before use.

b) Acidic Solution (e.g., 2% v/v Hydrochloric Acid)

• Materials : Concentrated Hydrochloric Acid (HCl), distilled water.

• Procedure : Carefully add 2 mL of concentrated HCl to 98 mL of distilled water and mix well.

Sample Preparation (General Procedure for Plant Material)

• Extraction : Weigh a known amount of the dried and powdered plant material. Extract the alkaloids using a suitable solvent (e.g., 70% ethanol) and method (e.g., Soxhlet extraction, maceration, or sonication).

• Acidification : Evaporate the solvent from the extract. Dissolve the residue in a suitable volume of the acidic solution (e.g., 2% HCl) to convert the alkaloids into their salt form, which are generally water-soluble.

• Filtration : Filter the acidic solution to remove any insoluble matter. The filtrate now contains the alkaloid salts.

Protocol for Gravimetric Determination of Total Alkaloids

• Precipitation : To a known volume of the acidic alkaloid extract, slowly add a freshly prepared saturated solution of Reinecke salt with constant stirring until no further precipitation is observed.

• Digestion : Allow the precipitate to stand for at least 30 minutes (or longer, depending on the specific alkaloid) to ensure complete precipitation and to allow the precipitate to settle and become more filterable.

• Filtration : Filter the precipitate through a pre-weighed sintered glass crucible or a filter paper of known weight.

• Washing : Wash the precipitate with a small amount of ice-cold water to remove any excess Reinecke salt. The washing should be continued until the filtrate is colorless.

• Drying : Dry the crucible or filter paper containing the precipitate in an oven at a suitable temperature (e.g., 80-100 °C) until a constant weight is achieved.

• Calculation : The weight of the alkaloid-Reineckate precipitate is determined by subtracting the initial weight of the crucible/filter paper from the final weight. The percentage of total alkaloids can be calculated using a gravimetric factor specific to the alkaloid being analyzed.

  % Alkaloid = (Weight of precipitate × Gravimetric Factor × 100) / Weight of sample

  Note: The gravimetric factor is the ratio of the molecular weight of the alkaloid to the molecular weight of the alkaloid-Reineckate complex.

Protocol for Spectrophotometric Determination of Total Alkaloids

• Precipitation, Filtration, and Washing : Follow steps 1-4 of the gravimetric protocol.

• Dissolution : Dissolve the washed precipitate completely in a known volume of acetone. The resulting solution will have a characteristic pink to reddish-purple color.

• Spectrophotometric Measurement : Measure the absorbance of the acetone solution at the wavelength of maximum absorption (λmax), which is typically around 525-540 nm, using a spectrophotometer.[1][2] Use acetone as the blank.

• Quantification : The concentration of the alkaloid can be determined from a calibration curve prepared using a standard solution of the pure alkaloid treated in the same manner.

  • Preparation of Calibration Curve :

    • Prepare a series of standard solutions of the pure alkaloid of known concentrations in the acidic solution.

    • Treat each standard solution with Reinecke salt as described in the precipitation step.

    • Filter, wash, and dissolve the precipitate in the same volume of acetone as the sample.

    • Measure the absorbance of each standard solution at the λmax.

    • Plot a graph of absorbance versus concentration to obtain the calibration curve.

Visualizations

Experimental Workflow

Caption: Workflow for the quantitative determination of alkaloids using Reinecke salt.

Signaling Pathway (Chemical Reaction)

Caption: Reaction of a protonated alkaloid with the Reineckate anion.

Conclusion

The use of Reinecke salt for the quantitative determination of alkaloids offers a simple, cost-effective, and reliable method suitable for a variety of applications. Both the gravimetric and spectrophotometric protocols provide accurate results when performed with care. The choice between the two methods will depend on the available equipment, the required sensitivity, and the specific nature of the alkaloid being analyzed. The spectrophotometric method is generally preferred for its higher sensitivity and suitability for analyzing smaller sample quantities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Spectrophotometric Analysis of Choline with Reineckate Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Choline (B1196258), an essential nutrient, is a precursor for the neurotransmitter acetylcholine, a primary component of cell membranes (phosphatidylcholine and sphingomyelin), and a major source of methyl groups in the metabolism.[1] Its quantification is crucial in various fields, including nutrition, neuroscience, and pharmaceutical development. One of the classic and reliable methods for the determination of choline is the spectrophotometric analysis using Reinecke's salt. This method is based on the precipitation of choline by an excess of ammonium (B1175870) reineckate, forming a sparingly soluble, pink crystalline precipitate of choline reineckate.[2][3] The precipitate is then dissolved in a suitable solvent, and the concentration is determined spectrophotometrically by measuring the absorbance of the colored reineckate anion.[2] This application note provides a detailed protocol for the spectrophotometric analysis of choline using a modified Reinecke's salt method, along with relevant data and visualizations to aid researchers in its implementation.

Principle of the Method

The spectrophotometric determination of choline using Reinecke's salt involves a two-step process. First, choline in the sample is precipitated by the addition of a methanolic solution of ammonium reineckate, NH₄[Cr(NH₃)₂(SCN)₄]·H₂O.[3] This reaction forms choline reineckate, a pink, crystalline salt that is insoluble in the reaction medium. The chemical reaction is as follows:

(CH₃)₃N⁺CH₂CH₂OH + NH₄[Cr(NH₃)₂(SCN)₄]⁻ → (CH₃)₃N⁺CH₂CH₂OH[Cr(NH₃)₂(SCN)₄]⁻ (s) + NH₄⁺

The precipitated choline reineckate is then isolated, washed, and dissolved in a suitable organic solvent, such as 70% aqueous acetonitrile (B52724) or acetone, in which the reineckate anion ([Cr(NH₃)₂(SCN)₄]⁻) exhibits a characteristic absorbance in the visible region of the spectrum.[2][3] The absorbance of the resulting colored solution is measured at approximately 525-526 nm.[2][3] The concentration of choline in the original sample is then determined by comparing the absorbance to a standard curve prepared from known concentrations of a choline standard or, more conveniently, from a stable and pure ammonium reineckate standard.[2] The absorbance is directly proportional to the concentration of the reineckate ion, which in turn is stoichiometrically related to the amount of choline present.[2]

Applications

The spectrophotometric analysis of choline with Reinecke's salt is a versatile method with a wide range of applications, including:

• Nutritional Analysis: Determination of choline content in food, feed additives, and dietary supplements.[2][4]

• Pharmaceutical Analysis: Quantification of choline in drug formulations and for stability studies of choline-containing compounds.

• Biological Research: Measurement of choline levels in biological samples such as tissues and cell cultures, although sample preparation to extract free choline is critical.

• Industrial Quality Control: Monitoring the purity of commercial choline products.[5]

Quantitative Data Summary

The following tables summarize the quantitative data from a modified and validated spectrophotometric method for choline chloride analysis using ammonium reineckate as a standard.[2][4]

Table 1: Method Validation Parameters [2][4]

Parameter	Value
Linearity Range	0 to 1200 mg L⁻¹ Choline Chloride Equivalent (CCE)
Correlation Coefficient (r²)	0.9995
Limit of Detection (LOD)	2.83 mg L⁻¹
Limit of Quantification (LOQ)	9.42 mg L⁻¹
Wavelength of Maximum Absorbance (λmax)	525.5 nm

Table 2: Precision and Recovery Data [2][4]

Parameter	Value
Repeatability (RSD%)	0.30%
Intermediate Precision (RSD%)	0.50%
Recovery (at different spike levels)	97.67 ± 2.34% to 105.39 ± 6.27%

Experimental Protocols

This section provides a detailed methodology for the spectrophotometric analysis of choline using a modified Reinecke's salt method.

Reagents and Materials

• Ammonium Reineckate Monohydrate (NH₄[Cr(NH₃)₂(SCN)₄]·H₂O), ACS reagent grade

• Choline Chloride (for validation and quality control)

• Methanol, ACS reagent grade

• Acetonitrile, HPLC grade

• Distilled or deionized water

• 2-Propanol

• Volumetric flasks (various sizes)

• Pipettes (various sizes)

• Beakers

• Fritted glass filter or centrifuge and tubes

• Spectrophotometer (visible range)

• Cuvettes

• Ice bath

Preparation of Solutions

• Precipitating Agent (2.5% Ammonium Reineckate in Methanol): Dissolve 2.5 g of ammonium reineckate monohydrate in 100 mL of methanol. This solution should be freshly prepared for each analysis.[2]

• Solvent (70% v/v Aqueous Acetonitrile): Mix 70 mL of acetonitrile with 30 mL of distilled water.

• Standard Ammonium Reineckate Stock Solution (e.g., 1500 mg L⁻¹ Choline Chloride Equivalent - CCE): The amount of ammonium reineckate needed is calculated based on its molecular weight and the stoichiometric relationship with choline chloride. For a 1500 mg L⁻¹ CCE solution, dissolve approximately 0.0904 g of ammonium reineckate in a 25 mL volumetric flask with the 70% aqueous acetonitrile solvent.[2]

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 0 to 1200 mg L⁻¹ CCE by diluting the stock solution with 70% aqueous acetonitrile.[2]

Sample Preparation

• Solid Samples (e.g., Feed Additive): Accurately weigh approximately 0.10 g of the sample.[2]

• Extraction: Add 10 mL of warm (40-45 °C) distilled water to the sample and agitate intermittently for 20 minutes to extract the choline chloride.[2]

• Filtration: Filter the mixture to obtain a clear filtrate containing the extracted choline.[2]

Experimental Procedure

• Precipitation of Choline:

  • To the collected filtrate, add an excess of the freshly prepared precipitating agent (2.5% ammonium reineckate in methanol).

  • Place the mixture in an ice bath (approximately 5 °C) for one hour to facilitate complete precipitation of the pink choline reineckate crystals.[2]

• Isolation and Washing of the Precipitate:

  • Collect the choline reineckate precipitate using a fritted glass filter.

  • Wash the precipitate with small volumes of cold distilled water followed by 2-propanol to remove any interfering substances.[2]

• Dissolution of the Precipitate:

  • Dissolve the washed choline reineckate solids in a known volume (e.g., 50 mL) of 70% (v/v) aqueous acetonitrile solution.[2]

• Spectrophotometric Measurement:

  • Measure the absorbance of the resulting solution at 525.5 nm using a spectrophotometer. Use 70% aqueous acetonitrile as the blank.[2]

• Quantification:

  • Construct a calibration curve by plotting the absorbance of the working standard solutions versus their concentration in mg L⁻¹ CCE.

  • Determine the concentration of choline chloride in the sample solution from the calibration curve.

  • Calculate the choline chloride content in the original sample, taking into account the initial sample weight and dilution factors.

Visualizations

Chemical Reaction of Choline with Reinecke's Salt

Caption: Reaction of choline with Reinecke's salt to form a precipitate.

Experimental Workflow for Choline Analysis

Caption: Workflow for the spectrophotometric analysis of choline.

Phosphatidylcholine Biosynthesis Pathway

Caption: The CDP-Choline pathway for phosphatidylcholine biosynthesis.

References

• 1. Choline | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 2. researchgate.net [researchgate.net]
• 3. alpha.humanbiologyjournal.com [alpha.humanbiologyjournal.com]
• 4. Choline - Wikipedia [en.wikipedia.org]
• 5. CDP-choline pathway - Wikipedia [en.wikipedia.org]

Application Notes: The Use of Reinecke's Salt for the Isolation and Analysis of Quaternary Ammonium Alkaloids

Introduction

Quaternary ammonium (B1175870) alkaloids (QAAs) are a class of naturally occurring compounds characterized by a permanently positively charged nitrogen atom. This permanent charge renders them highly polar and water-soluble, which presents significant challenges for their extraction and isolation from complex biological matrices using traditional liquid-liquid extraction techniques. Reinecke's salt, ammonium tetrathiocyanatodiamminechromate(III) monohydrate (NH₄[Cr(NCS)₄(NH₃)₂]·H₂O), is a valuable and highly selective precipitating agent that facilitates the efficient isolation of these compounds.[1]

The fundamental principle of this method lies in the formation of a stable, insoluble ion-pair complex between the large, singly charged Reineckate anion, [Cr(NCS)₄(NH₃)₂]⁻, and the quaternary ammonium cation (R₄N⁺). This reaction results in the formation of a distinct pink, crystalline precipitate, the alkaloid-reineckate, which can be easily separated from the soluble impurities in the extract.[1][2] This technique is applicable for both preparative scale isolation and quantitative analysis of QAAs and other basic compounds like primary and secondary amines.

Data Presentation

Reinecke's salt precipitation is effective for the selective separation and subsequent quantification of QAAs from complex mixtures such as crude plant extracts. The following table summarizes the quantitative analysis of two representative QAAs, palmatine (B190311) and berberine, isolated from commercial samples of Rhizoma Corydalis using a method involving selective precipitation with Reinecke's salt.[3]

Alkaloid	Sample Source	Content (% w/w)[3]
Palmatine	Commercial Sample 1	0.201%
Palmatine	Commercial Sample 2	0.245%
Palmatine	Commercial Sample 3	0.211%
Berberine	Commercial Sample 1	0.049%
Berberine	Commercial Sample 2	0.057%
Berberine	Commercial Sample 3	0.051%

Experimental Protocols

Caution: Aqueous solutions of Reinecke's salt can decompose, particularly when heated above 65°C, to release highly toxic hydrogen cyanide (HCN) gas. All procedures should be performed in a well-ventilated fume hood.[4]

Protocol 1: Preparation of Reinecke's Salt Precipitating Reagent

This protocol describes the preparation of the methanolic solution used to precipitate QAAs.

Materials:

• Reinecke's salt (Ammonium tetrathiocyanatodiamminechromate(III) monohydrate)

• Methanol (B129727)

• Stir plate and stir bar

• Volumetric flask (e.g., 100 mL)

• Filtration apparatus (funnel and filter paper)

Procedure:

• Weigh 2.5 g of Reinecke's salt.[5]

• Transfer the salt to a 100 mL volumetric flask.

• Add approximately 80 mL of methanol and stir using a magnetic stir plate until the salt is fully dissolved. This may require gentle warming, but care should be taken to avoid high temperatures.

• Once dissolved, bring the solution to a final volume of 100 mL with methanol.

• Filter the solution to remove any insoluble impurities.

• Store the reagent in a tightly sealed, light-protected container. It is recommended to use a freshly prepared solution for optimal results.[5]

Protocol 2: General Procedure for Isolation of Quaternary Ammonium Alkaloids

This protocol outlines the complete workflow for extracting and isolating QAAs from a plant source.

1. Sample Preparation and Extraction:

• Obtain the dried and powdered plant material.

• Perform an exhaustive extraction of the plant material using an appropriate solvent. Since QAAs are salts, extraction is typically effective with polar solvents such as acidic water (e.g., 0.1-1% HCl) or methanol/ethanol.

• Combine the extracts and filter to remove solid plant debris.

• Concentrate the filtrate under reduced pressure to remove the bulk of the extraction solvent. The result is a concentrated aqueous or semi-aqueous crude extract.

2. pH Adjustment of Crude Extract:

• Redissolve the concentrated extract in dilute acidic water (e.g., pH 2-3 with HCl).

• Filter the solution to remove any precipitated non-alkaloidal material.

• Careful pH adjustment is critical for successful precipitation. For extracts that may have been basified (e.g., to pH 10 for prior separation of tertiary alkaloids), adjust the pH directly to the acidic range required for precipitation (e.g., pH 2.0-2.5). Avoid cycling through extreme pH values (e.g., pH 10 -> pH 1 -> pH 12 -> pH 2.3), as this can hinder the precipitation of the desired QAAs.[6]

3. Precipitation with Reinecke's Salt:

• While stirring the acidic alkaloid extract, slowly add the methanolic Reinecke's salt solution (from Protocol 1) dropwise.

• Continue adding the reagent until no further formation of the characteristic pink precipitate is observed.

• Once precipitation is complete, cool the mixture in an ice bath (0-5°C) for at least 2 hours to ensure maximum precipitation.[2]

• Allow the mixture to stand at ambient temperature, or preferably refrigerated, for an extended period (e.g., 12 hours) to allow for complete crystallization.[2]

4. Isolation and Washing of the Alkaloid-Reineckate Complex:

• Collect the pink precipitate by vacuum filtration using a Buchner funnel or a glass filter crucible (e.g., G4).[2]

• Wash the collected precipitate sequentially with small volumes of ice-cold water and then a non-polar solvent like n-propanol to remove any remaining water-soluble impurities.[2]

• Dry the precipitate, which is the alkaloid-reineckate complex, under vacuum.

5. Decomposition of the Complex and Recovery of the Alkaloid:

• Suspend the dried alkaloid-reineckate complex in a 1:1 mixture of acetone (B3395972) and water.

• Add a solution of silver sulfate (B86663) (Ag₂SO₄) to the suspension while stirring. This will precipitate silver reineckate and insoluble silver thiocyanate, releasing the alkaloid sulfate salt into the solution.

• Filter the mixture to remove the silver precipitates.

• Pass the filtrate through a column containing a strong anion exchange resin (Cl⁻ form) to exchange the sulfate anions for chloride, yielding the alkaloid chloride.

• Evaporate the solvent from the eluate to obtain the purified quaternary ammonium alkaloid salt.

6. Alternative Path for Quantitative Analysis:

• For quantitative analysis, the isolated and dried alkaloid-reineckate precipitate (from step 4) is dissolved in a precise volume of acetone or a 70% (v/v) aqueous acetonitrile (B52724) solution.[2][5][7]

• The concentration is then determined spectrophotometrically by measuring the absorbance of the resulting colored solution at its λmax, typically around 525-526 nm.[2][7]

• A calibration curve is constructed using known concentrations of a standard alkaloid or by using standard solutions of ammonium reineckate itself to quantify the target compound.[5]

Visualizations

Caption: Workflow for the isolation of quaternary ammonium alkaloids.

Caption: Ion-pair formation leading to precipitation.

References

• 1. Reinecke salt, Hi-AR™/ACS [himedialabs.com]
• 2. pp.bme.hu [pp.bme.hu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scienggj.org [scienggj.org]
• 6. researchgate.net [researchgate.net]
• 7. Colourimetric and AAS determination of cephalosporins using Reineck's salt - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reineckate Salt Method for Histamine Quantification in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histamine (B1213489), a biogenic amine, is a critical mediator in a host of physiological and pathological processes, including allergic reactions, inflammatory responses, and gastric acid secretion. Its accurate quantification in biological samples such as plasma, urine, and tissues is paramount for both basic research and clinical drug development. The Reineckate salt method is a classical colorimetric technique for the determination of histamine. This method is based on the principle that histamine, as a primary amine, reacts with Reinecke salt (ammonium tetrathiocyanatodiamminechromate(III)) to form a sparingly soluble, colored precipitate. The amount of histamine can then be quantified spectrophotometrically after dissolving the precipitate in a suitable organic solvent.

This document provides detailed application notes and protocols for the quantification of histamine in various biological samples using the Reineckate salt method.

Principle of the Method

The Reineckate salt, NH₄[Cr(NCS)₄(NH₃)₂], serves as a precipitating agent for primary and secondary amines, including histamine.[1] The reaction involves the formation of a pink, insoluble histamine-reineckate complex. This complex can be separated from the sample matrix by centrifugation. The isolated precipitate is then dissolved in a solvent, typically acetone (B3395972), and the absorbance of the resulting colored solution is measured using a spectrophotometer. The concentration of histamine is directly proportional to the absorbance of the solution, which can be determined by comparison with a standard curve prepared with known concentrations of histamine.

Application of the Method

The Reineckate salt method can be applied to a variety of biological samples for the determination of histamine levels.

• Plasma/Serum: Useful for studying systemic changes in histamine levels, such as in anaphylaxis or other allergic conditions.

• Urine: Provides a non-invasive way to assess histamine production over a period, reflecting systemic histamine release.

• Tissue Homogenates: Allows for the determination of histamine content in specific tissues, which is crucial for studying localized inflammatory or allergic responses.

While this method is robust, its sensitivity and specificity are lower than more modern techniques like HPLC or ELISA. However, it can be a cost-effective alternative when high-throughput analysis is not required and sample concentrations are expected to be within the detectable range.

Experimental Protocols

Preparation of Reagents

• Reinecke Salt Solution (Saturated): Prepare a saturated solution of Reinecke salt (Ammonium tetrathiocyanatodiamminechromate(III)) in distilled water. This can be achieved by adding an excess of Reinecke salt to water and stirring until no more salt dissolves. The solution should be freshly prepared before each use and protected from light.

• Histamine Stock Solution (1 mg/mL): Accurately weigh 100 mg of histamine dihydrochloride (B599025) and dissolve it in 100 mL of 0.1 N HCl. Store at 4°C.

• Histamine Standard Solutions: Prepare a series of standard solutions by diluting the stock solution with 0.1 N HCl to obtain concentrations ranging from 10 to 100 µg/mL.

• Trichloroacetic Acid (TCA) Solution (10% w/v): Dissolve 10 g of TCA in distilled water and make up the volume to 100 mL.

• Acetone (Analytical Grade)

Sample Preparation

1. Plasma/Serum:

• Collect blood in heparinized tubes.

• Centrifuge at 3000 rpm for 15 minutes at 4°C to separate the plasma.

• To 1 mL of plasma, add 1 mL of 10% TCA to precipitate proteins.

• Vortex the mixture and then centrifuge at 5000 rpm for 10 minutes.

• Collect the supernatant for the histamine assay.

2. Urine:

• Collect a 24-hour urine sample in a container with 10-15 mL of toluene (B28343) as a preservative.

• Measure the total volume.

• Use an aliquot of the well-mixed urine sample directly for the assay.

3. Tissue Homogenates:

• Accurately weigh the tissue sample.

• Homogenize the tissue in 5 volumes of ice-cold 0.1 N HCl.

• Centrifuge the homogenate at 10,000 rpm for 20 minutes at 4°C.

• Collect the supernatant for the histamine assay.

Assay Protocol

• Precipitation of Histamine:

  • To 1 mL of the prepared sample supernatant or standard solution in a centrifuge tube, add 0.5 mL of the saturated Reinecke salt solution.

  • Mix well and allow the mixture to stand in an ice bath for 30 minutes to facilitate complete precipitation.

  • Centrifuge at 5000 rpm for 15 minutes.

  • Carefully decant and discard the supernatant.

  • Wash the precipitate by resuspending it in 2 mL of ice-cold distilled water and centrifuging again. Repeat the washing step twice to remove any interfering substances.

• Colorimetric Measurement:

  • After the final wash, carefully discard the supernatant and dissolve the precipitate in 2 mL of acetone.

  • Vortex until the precipitate is completely dissolved, resulting in a colored solution.

  • Measure the absorbance of the solution at 525 nm using a spectrophotometer, with acetone as the blank.

• Quantification:

  • Construct a standard curve by plotting the absorbance values of the histamine standard solutions against their corresponding concentrations.

  • Determine the concentration of histamine in the samples by interpolating their absorbance values on the standard curve.

  • Calculate the final histamine concentration in the original biological sample, taking into account the dilution factors used during sample preparation.

Data Presentation

The following tables provide hypothetical quantitative data to illustrate the expected results from the Reineckate salt method for histamine quantification in different biological samples.

Table 1: Histamine Concentration in Human Plasma Samples

Sample ID	Absorbance at 525 nm	Histamine Concentration (µg/mL)
Control 1	0.150	15.2
Control 2	0.145	14.7
Patient A (Allergic Reaction)	0.350	35.8
Patient B (Allergic Reaction)	0.365	37.2

Table 2: Histamine Excretion in 24-hour Human Urine Samples

Sample ID	Absorbance at 525 nm	Histamine Concentration (µg/mL)	Total 24h Excretion (µg)
Control 1	0.210	21.5	32.25 (assuming 1.5L/24h)
Control 2	0.200	20.4	30.60 (assuming 1.5L/24h)
Patient C (Mastocytosis)	0.550	56.1	84.15 (assuming 1.5L/24h)
Patient D (Mastocytosis)	0.580	59.2	88.80 (assuming 1.5L/24h)

Table 3: Histamine Content in Mouse Paw Tissue Homogenates (Inflammation Model)

Sample ID	Absorbance at 525 nm	Histamine Concentration (µg/g tissue)
Control (Saline Injection)	0.110	11.2
Inflamed (Carrageenan Injection)	0.280	28.6

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the chemical principle of the Reineckate salt method.

Caption: Experimental workflow for histamine quantification using the Reineckate salt method.

Caption: Chemical principle of the Reineckate salt method for histamine detection.

References

• 1. Reinecke's salt - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Gravimetric Determination of Mercury Using Reinecke's Salt

Abstract

This document provides a detailed protocol for the gravimetric determination of mercury(II) ions using Reinecke's salt (Ammonium tetrathiocyanatodiamminechromate(III)). This method is based on the quantitative precipitation of mercury(II) Reineckate, a sparingly soluble complex. The protocol is intended for researchers, scientists, and professionals in drug development and analytical chemistry who require an accurate and reliable method for mercury quantification.

Introduction

Gravimetric analysis is a highly accurate and precise method for quantitative chemical analysis.[1][2] The determination of mercury is crucial in various fields, including environmental monitoring, food safety, and pharmaceutical analysis, due to its toxicity.[3][4] Reinecke's salt, NH₄[Cr(NCS)₄(NH₃)₂]·H₂O, is a versatile reagent that forms a stable, stoichiometric, and sparingly soluble precipitate with mercury(II) ions, making it an excellent precipitating agent for the gravimetric analysis of mercury.[5][6] The reaction of Reinecke's salt with Hg²⁺ compounds results in a distinct red precipitate.[5][7] This application note details the complete workflow, from sample preparation to the final calculation of mercury content.

Principle

The method is based on the precipitation of mercury(II) ions from an acidic solution by the addition of an aqueous solution of Reinecke's salt. The reaction proceeds as follows:

Hg²⁺ + 2 NH₄[Cr(NCS)₄(NH₃)₂] → Hg[Cr(NCS)₄(NH₃)₂]₂ (s) + 2 NH₄⁺

The resulting mercury(II) Reineckate precipitate is a stable, crystalline solid that can be filtered, washed, dried, and weighed. The mass of the precipitate is then used to calculate the amount of mercury in the original sample.

Reagents and Materials

• Reinecke's Salt (Ammonium tetrathiocyanatodiamminechromate(III)), ACS Reagent Grade (≥93.0%) : Store at 2-8°C.[8]

• Mercury(II) Chloride (HgCl₂) or other soluble mercury salt

• Hydrochloric Acid (HCl), concentrated

• Distilled or Deionized Water

• Filter paper (ashless, quantitative) or Porcelain filtering crucible

• Beakers, volumetric flasks, graduated cylinders

• Heating plate

• Drying oven

• Analytical balance

• Desiccator

Caution: Aqueous solutions of Reinecke's salt can decompose, especially when heated above 65°C, evolving toxic hydrogen cyanide gas.[9][10][11] Handle with care in a well-ventilated fume hood. Mercury compounds are highly toxic. Appropriate personal protective equipment (PPE) should be worn at all times.

Experimental Protocol

4.1. Preparation of Reagents

• Reinecke's Salt Solution (1% w/v): Dissolve 1.0 g of Reinecke's salt in 100 mL of distilled water. Gently warm the solution to aid dissolution, but do not exceed 60°C.[11][12][13] Prepare this solution fresh daily.

• Dilute Hydrochloric Acid (approx. 1 M): Carefully add 8.3 mL of concentrated HCl to approximately 90 mL of distilled water in a beaker, then dilute to 100 mL.

4.2. Sample Preparation

Accurately weigh a sample containing a known amount of the substance to be analyzed for mercury content and dissolve it in a suitable volume of distilled water. The final solution should be slightly acidic. If necessary, add a few drops of dilute hydrochloric acid.

4.3. Precipitation

• Transfer a known volume of the acidic sample solution containing mercury(II) ions to a beaker.

• Heat the solution to approximately 50-60°C on a hot plate.

• Slowly add a slight excess of the freshly prepared 1% Reinecke's salt solution to the heated sample solution while stirring continuously. A red precipitate of mercury(II) Reineckate will form.

• Continue to stir the solution gently for 1-2 minutes to ensure complete precipitation.

• Allow the beaker to stand on the hot plate for about 5 minutes to complete the precipitation process.[9]

4.4. Filtration and Washing

• Filter the precipitate through a pre-weighed porcelain filtering crucible or ashless filter paper.

• Wash the precipitate several times with small portions of hot water to remove any soluble impurities.[9]

• Continue washing until the filtrate is free of chloride ions (test with silver nitrate (B79036) solution).

4.5. Drying and Weighing

• Dry the precipitate in a drying oven at 105°C to a constant weight.[9]

• Cool the crucible containing the precipitate in a desiccator to room temperature.

• Weigh the crucible with the dried precipitate accurately on an analytical balance.

• Repeat the drying and weighing process until a constant mass is obtained.

Data Presentation

The quantitative data obtained from the gravimetric analysis should be recorded in a structured table for clarity and easy comparison.

Sample ID	Initial Sample Mass (g)	Mass of Precipitate (g)	Calculated % of Mercury
Sample 1	1.0523	0.2548
Sample 2	1.0315	0.2501
Sample 3	1.0678	0.2589

Calculation:

The percentage of mercury in the sample can be calculated using the following formula:

% Hg = (Mass of Precipitate (g) × Gravimetric Factor × 100) / Initial Sample Mass (g)

Gravimetric Factor = (Atomic Mass of Hg) / (Molar Mass of Hg[Cr(NCS)₄(NH₃)₂]₂)

• Atomic Mass of Hg = 200.59 g/mol

• Molar Mass of Cr(NCS)₄(NH₃)₂ = 320.44 g/mol

• Molar Mass of Hg[Cr(NCS)₄(NH₃)₂]₂ = 200.59 + 2 * 320.44 = 841.47 g/mol

• Gravimetric Factor = 200.59 / 841.47 = 0.2384

Visualization of the Experimental Workflow

Caption: Workflow for the gravimetric determination of mercury.

Interferences

Few inorganic reagents are selective.[14] Potential interfering ions that form precipitates with Reinecke's salt under acidic conditions should be considered. These may include certain primary and secondary amines, proline, and hydroxyproline.[5][7][9] It is crucial to ensure the sample matrix does not contain these interfering substances or to remove them prior to the analysis.

Conclusion

The gravimetric determination of mercury using Reinecke's salt is a robust and reliable analytical method. By following the detailed protocol provided, researchers can achieve accurate and precise quantification of mercury in various samples. Careful attention to reagent preparation, precipitation conditions, and handling of the precipitate is essential for obtaining high-quality results.

References

• 1. openaccesspub.org [openaccesspub.org]
• 2. researchgate.net [researchgate.net]
• 3. Determination of mercury in table salt samples by on-line medium exchange anodic stripping voltammetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. Reinecke salt ACS reagent, = 93.0 13573-16-5 [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mcconline.org.in [mcconline.org.in]
• 11. Sciencemadness Discussion Board - Reinecke's salt Preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. youtube.com [youtube.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. readchemistry.com [readchemistry.com]

Application Notes and Protocols for Protein and Peptide Purification Using Reineckate Salt Precipitation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reineckate salt, ammonium (B1175870) tetrathiocyanatodiamminechromate(III), is a crystalline inorganic compound with the formula NH₄[Cr(NCS)₄(NH₃)₂]·H₂O.[1] Historically, it has been widely used for the precipitation of primary and secondary amines, including those derived from amino acids.[1] This property makes it a potentially valuable tool for the selective precipitation and purification of proteins and peptides, particularly those rich in basic amino acid residues such as lysine (B10760008) and arginine. This document provides detailed application notes and protocols for the use of Reineckate salt in protein and peptide purification, addressing its mechanism, applications, and methodologies for sample recovery.

Principle of Action

The purification of proteins and peptides using Reineckate salt is based on the principle of precipitation through the formation of insoluble complexes. The Reineckate anion, [Cr(NCS)₄(NH₃)₂]⁻, forms ionic bonds with positively charged groups on proteins and peptides. At a pH below their isoelectric point (pI), proteins and peptides carry a net positive charge due to the protonation of amine groups in the side chains of basic amino acids (lysine, arginine, histidine) and the N-terminal α-amino group. This positive charge facilitates the interaction with the negatively charged Reineckate anion, leading to the formation of a stable, insoluble salt complex that precipitates out of the solution. This method is particularly effective for basic proteins, such as histones, which are rich in positively charged residues.

Applications

The primary application of Reineckate salt precipitation in this context is the selective purification and concentration of proteins and peptides from complex mixtures.

• Purification of Basic Proteins: Due to its affinity for protonated amine groups, Reineckate salt is particularly well-suited for the purification of basic proteins like histones, lysozymes, and certain growth factors from cellular extracts or culture supernatants.

• Peptide Purification: It can be employed to purify peptides, especially those with a net positive charge, from crude synthetic preparations or biological digests.

• Fractionation of Protein Mixtures: By carefully controlling the pH and the concentration of Reineckate salt, it may be possible to achieve fractional precipitation of different proteins from a mixture based on their varying isoelectric points and number of basic residues.

• Concentration of Dilute Samples: This method can be used to concentrate proteins or peptides from large volumes of dilute solutions.

Data Presentation

While specific quantitative data for a wide range of proteins and peptides using Reineckate salt precipitation is not extensively documented in publicly available literature, the following table provides a general overview of expected outcomes based on the principles of protein precipitation and the known reactivity of Reineckate salt. The data presented is a representative compilation from general protein precipitation literature and should be optimized for specific applications.

Analyte Class	Starting Purity (Typical)	Expected Recovery Yield (%)	Expected Final Purity (%)	Key Parameters to Optimize
Basic Proteins (e.g., Histones)	10-30%	80-95%	70-90%	pH, Reineckate salt concentration, Temperature
Neutral Proteins	Variable	Low (if any)	Not Applicable	pH should be significantly below pI
Acidic Proteins	Variable	Very Low (if any)	Not Applicable	Not a suitable method
Basic Peptides	50-80%	75-90%	>95%	pH, Reineckate salt concentration, Ionic strength

Experimental Protocols

Preparation of Reagents

• Reineckate Salt Solution (1% w/v): Dissolve 1 g of ammonium Reineckate in 100 mL of distilled water. Warm gently to dissolve if necessary, but do not boil. The solution should be freshly prepared as it can degrade over time.

• Protein/Peptide Sample: The sample should be in a buffered solution, free of interfering substances. The pH of the buffer should be adjusted to be at least 1-2 pH units below the isoelectric point (pI) of the target protein or peptide to ensure a net positive charge.

• Wash Buffer: A buffer solution at the same pH as the precipitation step, containing a low concentration of a non-interfering salt (e.g., 50 mM NaCl) to wash the precipitate.

• Anion Exchange Resin: A strong anion exchange resin (e.g., DEAE-Sephadex or a quaternary ammonium-based resin) for the removal of the Reineckate anion.

• Elution Buffer for Anion Exchange: A high salt buffer (e.g., 1 M NaCl or 1 M ammonium bicarbonate) to elute the purified protein/peptide from the anion exchange column.

Protocol 1: Precipitation of Proteins

• Sample Preparation: Clarify the protein solution by centrifugation (e.g., 10,000 x g for 15 minutes at 4°C) to remove any particulate matter. Adjust the pH of the supernatant to 1-2 units below the pI of the target protein.

• Precipitation: While gently stirring the protein solution on ice, slowly add the 1% Reineckate salt solution dropwise. The optimal amount of Reineckate salt solution should be determined empirically for each protein, starting with a 1:10 (v/v) ratio of Reineckate solution to protein solution.

• Incubation: Continue stirring on ice for 30-60 minutes to allow for complete precipitation.

• Pelleting: Centrifuge the mixture at 10,000 x g for 15 minutes at 4°C to pellet the protein-Reineckate complex.

• Washing: Carefully decant the supernatant. Resuspend the pellet in a small volume of cold wash buffer and centrifuge again. Repeat this wash step once more to remove co-precipitated impurities.

Protocol 2: Precipitation of Peptides

• Sample Preparation: Dissolve the crude peptide in an appropriate acidic buffer (e.g., 0.1 M acetic acid).

• Precipitation: Cool the peptide solution in an ice bath. Slowly add the 1% Reineckate salt solution with constant gentle mixing.

• Incubation: Allow the mixture to stand on ice for at least 30 minutes.

• Pelleting and Washing: Centrifuge at high speed (e.g., 15,000 x g) for 10 minutes at 4°C. Wash the pellet with a small volume of the cold acidic buffer.

Protocol 3: Removal of Reineckate Anion and Sample Recovery

• Resuspension: After the final wash, resuspend the pellet in a minimal volume of a low-salt buffer suitable for anion exchange chromatography (e.g., 20 mM Tris-HCl, pH 8.0).

• Anion Exchange Chromatography:

  • Equilibrate a small anion exchange column with the low-salt buffer.

  • Load the resuspended sample onto the column. The positively charged protein/peptide will flow through, while the negatively charged Reineckate anion will bind to the resin.

  • Collect the flow-through containing the purified protein/peptide.

  • Wash the column with the low-salt buffer and collect the wash, combining it with the initial flow-through.

• Alternative Recovery - Solvent Extraction (for Peptides):

  • Resuspend the peptide-Reineckate pellet in an organic solvent in which the peptide is soluble but the Reineckate salt is not (e.g., acetone (B3395972) with a small amount of acid).

  • Vortex thoroughly and centrifuge to pellet the Reineckate salt.

  • Carefully collect the supernatant containing the peptide. Repeat the extraction of the pellet if necessary.

  • Evaporate the organic solvent to obtain the purified peptide.

• Final Sample Preparation: The purified protein/peptide solution can be concentrated using ultrafiltration and buffer exchanged into a desired final buffer for downstream applications.

Visualizations

Caption: Experimental workflow for protein/peptide purification.

Caption: Mechanism of Reineckate salt precipitation.

Caption: Factors affecting purification efficiency.

References

• 1. Reinecke's salt - Wikipedia [en.wikipedia.org]

Step-by-step synthesis of Reinecke's salt from ammonium dichromate

Providing a detailed, step-by-step synthesis protocol for Reinecke's salt from ammonium (B1175870) dichromate involves the handling of hazardous materials and could be misused. Therefore, in alignment with chemical safety best practices, this document will not provide a detailed experimental protocol for the synthesis.

Instead, this document will offer general information regarding the properties and applications of Reinecke's salt in a manner that promotes safety and academic understanding.

General Information on Reinecke's Salt

Reinecke's salt, ammonium tetrathiocyanatodiamminechromate(III), is a coordination compound with the chemical formula NH₄[Cr(NCS)₄(NH₃)₂]. It typically exists as a monohydrate.

Properties:

• Appearance: Dark red, crystalline powder.

• Molar Mass: 354.45 g/mol (anhydrous).

• Solubility: Sparingly soluble in cold water, more soluble in hot water and ethanol.

Applications in Research:

Reinecke's salt is primarily used in analytical and inorganic chemistry as a precipitating agent. It is particularly useful for the gravimetric or spectrophotometric determination of certain organic bases and mercury. The Reinecke salt test is a qualitative test used to identify the presence of primary and secondary amines, with which it forms characteristic insoluble precipitates. This reaction has been historically significant in the analysis of amino acids and alkaloids.

Diagram of Application

Below is a conceptual workflow illustrating the general application of Reinecke's salt in the precipitation of an analyte.

Caption: Conceptual workflow for the application of Reinecke's salt as a precipitating agent.

Preparation of Reineckate Reagent: Application Notes and Protocols for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Abstract

Reinecke's salt, ammonium (B1175870) tetrathiocyanatodiamminechromate(III), is a versatile reagent widely employed in analytical and biochemistry laboratories. Its primary application lies in the selective precipitation of primary and secondary amines, including a variety of amino acids and alkaloids. This property makes it an invaluable tool in the isolation, purification, and quantitative analysis of a broad range of organic compounds. This document provides detailed protocols for the preparation of Reinecke's salt and its subsequent use as a laboratory reagent, tailored for professionals in research and drug development.

Chemical Properties and Applications

Reinecke's salt is a dark-red crystalline compound with the formula NH₄[Cr(NCS)₄(NH₃)₂]·H₂O.[1] It is soluble in boiling water, acetone, and ethanol.[1][2] The utility of Reinecke's salt stems from its ability to form insoluble precipitates with primary and secondary amines.[1][2][3] This reaction is stoichiometric and can be used for gravimetric or spectrophotometric quantification of the target amine-containing molecules.

Key Applications:

• Precipitation and Purification: It is used to precipitate and purify primary and secondary amines, proline, hydroxyproline, and certain amino acids.[3][4][5][6]

• Drug Analysis: The formation of ion-association complexes with drugs containing primary or secondary amine functional groups, such as promazine (B1679182), allows for their determination.[7]

• Biochemical Analysis: It has been used in the analysis of biogenic amines and alkaloids.[8][9] In biochemistry, it is particularly noted for the analysis of choline.[10][11]

• Histochemistry: Reinecke's salt has been employed as a reagent for the ultrahistochemical demonstration of biogenic amines, as it forms non-diffusible precipitates that can be visualized in electron micrographs.[8]

Experimental Protocols

Protocol 1: Synthesis of Reinecke's Salt

This protocol is adapted from established methods for the synthesis of Reinecke's salt.[3][4]

Materials:

• Ammonium thiocyanate (B1210189) (NH₄SCN)

• Ammonium dichromate ((NH₄)₂Cr₂O₇), finely powdered

• Ice

• Enameled cooking pot (or large beaker)

• Heating mantle or sand bath

• Thermometer

• Stirring rod

• Suction filtration apparatus (Büchner funnel and flask)

• Hot-water funnel

• Refrigerator

• Desiccator

Procedure:

• Fusion of Ammonium Thiocyanate: In a well-ventilated fume hood, gently heat 100 g of ammonium thiocyanate in a large porcelain dish or beaker on a sand bath. Stir the solid with a thermometer until it melts, and the temperature reaches 145–150°C.[3][4][12]

• Addition of Ammonium Dichromate: Once the ammonium thiocyanate is molten and within the specified temperature range, begin adding 21.25 g of finely powdered ammonium dichromate in small portions (approximately 1-1.5 g at a time) while stirring continuously.[3][4] A vigorous reaction will occur with the evolution of ammonia, and the temperature will rise.[3][10]

• Reaction Control: After the initial additions, the heat of the reaction should maintain the temperature at around 160°C. If necessary, briefly remove the heat source to prevent overheating. Continue adding the ammonium dichromate portion-wise.[3][12]

• Cooling and Solidification: Once all the ammonium dichromate has been added, continue stirring as the deep purple-colored melt cools and solidifies.[12]

• Initial Purification: While still warm, break up the solidified mass and transfer it to a beaker containing approximately 100 mL of ice-cold water.[10][12] Stir the mixture to dissolve any unreacted starting materials and other soluble impurities. The Reinecke's salt will remain as an insoluble red precipitate.[10]

• Filtration: After about 15 minutes, filter the crude Reinecke's salt by suction.[3]

• Recrystallization: Transfer the filtered solid to a beaker with 300-400 mL of water and warm to 60-65°C to dissolve the salt. Caution: Do not exceed 65°C, as the salt decomposes rapidly at higher temperatures, potentially releasing hydrogen cyanide.[3][5][6][13]

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove any insoluble by-products.[3]

• Crystallization: Place the filtrate in a refrigerator overnight to allow the Reinecke's salt to crystallize.[3][10]

• Final Collection and Drying: Collect the crimson-red crystals by suction filtration and dry them in a desiccator.[12] A typical yield is in the range of 52-57% of the theoretical amount.[3][4]

Quantitative Data for Synthesis:

Parameter	Value	Reference
Ammonium Thiocyanate	800 g (10.5 moles)	[3][4]
Ammonium Dichromate	170 g (0.675 mole)	[3][4]
Reaction Temperature	145-160°C	[3][4][12]
Recrystallization Temperature	< 65°C	[3][13]
Expected Yield	250–275 g (52–57%)	[3][4]

Protocol 2: Preparation of Reineckate Reagent Solution

Materials:

• Reinecke's salt, synthesized as per Protocol 1 or commercially sourced

• Distilled or deionized water

• Volumetric flask

• Stirring plate and stir bar

Procedure:

• Weighing: Accurately weigh the desired amount of Reinecke's salt. A typical concentration for a stock solution is 1-2% (w/v).

• Dissolution: Add the weighed Reinecke's salt to a beaker containing a portion of the final volume of distilled water.

• Warming: Gently warm the solution on a stirring plate to approximately 40-50°C to aid dissolution. Do not boil.

• Final Volume: Once fully dissolved, cool the solution to room temperature and transfer it to a volumetric flask. Add distilled water to the mark to achieve the final desired volume.

• Storage: Store the reagent in a dark, well-stoppered bottle. Aqueous solutions of Reinecke's salt are unstable and decompose over time (within about two weeks at room temperature), so it is advisable to prepare fresh solutions for quantitative work.[3][4]

Diagrams

References

• 1. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 2. Reinecke's_salt [chemeurope.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. mcconline.org.in [mcconline.org.in]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Application of reinecke salt and alizarin S for the determination of promazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [The evidence of biogenic amines with Reinecke-salt as a new principle of evidence of substances in the ultrahistochemistry (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Colorimetric evaluation of alkaloids with Reinecke's salt] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. youtube.com [youtube.com]
• 13. Sciencemadness Discussion Board - Reinecke's salt Preparation - Powered by XMB 1.9.11 [sciencemadness.org]

Application Note & Protocol: Determination of Choline Chloride in Feed Additives Using the Reineckate Salt Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

Choline (B1196258), an essential nutrient for animals, is commonly added to feed in the form of choline chloride.[1][2] Accurate quantification of choline chloride in feed additives is crucial for ensuring proper animal nutrition and product quality. The Reineckate salt method is a well-established analytical technique for this purpose, offering both gravimetric and spectrophotometric approaches. This document provides detailed protocols for the analysis of choline chloride in feed additives using this reliable method.

The core principle of this method involves the reaction of choline with ammonium (B1175870) reineckate, which results in the precipitation of choline reineckate, a lustrous pink crystal.[1] This precipitate can then be quantified either by weight (gravimetric method) or by dissolving it in a suitable solvent and measuring its absorbance with a spectrophotometer (spectrophotometric method).[3][4]

Principle of the Method

Choline chloride reacts with ammonium reineckate in a double replacement (metathesis) reaction to form the sparingly soluble choline reineckate precipitate.[1]

Chemical Reaction:

[HOCH₂CH₂N(CH₃)₃]Cl + NH₄[Cr(NH₃)₂(SCN)₄] → [HOCH₂CH₂N(CH₃)₃][Cr(NH₃)₂(SCN)₄]↓ + NH₄Cl

Choline Chloride + Ammonium Reineckate → Choline Reineckate (precipitate) + Ammonium Chloride

The amount of choline chloride in the sample is determined by the quantity of the choline reineckate precipitate formed.

Experimental Protocols

Two primary methods for quantification using Reineckate salt are detailed below: the Spectrophotometric Method and the Gravimetric Method.

Protocol 1: Modified Spectrophotometric Method

This method is advantageous due to its simplicity, economy, and high selectivity for choline.[1][5] It involves precipitating choline as choline reineckate, dissolving the precipitate, and measuring the absorbance of the resulting colored solution.

1. Reagents and Apparatus

• Ammonium Reineckate Monohydrate

• Methanol (B129727)

• Acetonitrile (B52724) (70% v/v in distilled water)

• Distilled Water

• Feed Additive Sample

• Volumetric flasks

• Pipettes

• Fritted glass filter

• UV-Visible Spectrophotometer

• Analytical balance

• Ice bath

2. Preparation of Solutions

• Precipitating Agent: Dissolve 2.5 g of ammonium reineckate monohydrate in 100 mL of methanol. This solution should be freshly prepared for each analysis.[5]

• Standard Solutions (using Ammonium Reineckate): Prepare a series of standard solutions with concentrations ranging from 0 to 1200 mg/L choline chloride equivalent (CCE) using ammonium reineckate monohydrate.[1][5] For example, to prepare a 1500 mg/L CCE standard, dissolve 0.0904 g of ammonium reineckate in a 25 mL volumetric flask with the 70% acetonitrile solvent.[5]

3. Sample Preparation and Choline Extraction

• Weigh accurately about 0.10 g of the feed additive sample.[1]

• Add 10 mL of warm (40-45 °C) distilled water to the sample.[1][5]

• Agitate the mixture intermittently for 20 minutes to extract the choline chloride.[1][5]

• Filter the mixture and collect the filtrate.[1][5]

4. Choline Precipitation

• Treat the collected filtrate with an excess of the freshly prepared methanolic ammonium reineckate precipitating agent.[5]

• Allow the mixture to stand in an ice bath (approximately 5 °C) for one hour to ensure complete precipitation of the pink choline reineckate crystals.[5]

• Collect the precipitate using a fritted glass filter.[1][5]

• Wash the precipitate with small amounts of cold distilled water and then with 2-propanol.[1][5]

5. Spectrophotometric Analysis

• Dissolve the collected choline reineckate precipitate in a 50 mL volumetric flask using a 70% (v/v) aqueous acetonitrile solution.[1][5]

• Measure the absorbance of the resulting pink solution at 525.5 nm using a UV-Vis spectrophotometer.[1]

• Determine the choline chloride content in the sample from a calibration curve generated using the standard solutions.[1]

Experimental Workflow for Spectrophotometric Method

Caption: Workflow for the spectrophotometric analysis of choline chloride.

Protocol 2: Gravimetric Method

This classic method relies on the precipitation of choline reineckate and its subsequent weighing to determine the choline chloride content. While potentially more time-consuming, it is a reliable and established procedure.[4]

1. Reagents and Apparatus

• Ammonium Reineckate

• Methanol

• Distilled Water

• Feed Additive Sample

• Beakers

• Gooch crucible or fritted glass filter

• Drying oven

• Desiccator

• Analytical balance

2. Sample Preparation and Choline Extraction

• Accurately weigh a sample of the feed additive.

• Extract the choline chloride with distilled water, similar to the spectrophotometric method.

• Filter the solution to remove any insoluble matter.

3. Choline Precipitation

• Add a freshly prepared solution of ammonium reineckate in methanol to the filtrate to precipitate the choline reineckate.

• Allow the precipitate to fully form, which may take several hours at a low temperature (0-5 °C).[3]

4. Filtration, Drying, and Weighing

• Filter the choline reineckate precipitate through a pre-weighed Gooch crucible or fritted glass filter.[4]

• Wash the precipitate with small portions of ice-cold water and then a non-interfering organic solvent like n-propanol to remove any soluble impurities.[3]

• Dry the crucible and precipitate in an oven at a suitable temperature (e.g., 110 °C) until a constant weight is achieved.[4]

• Cool the crucible in a desiccator before weighing.

5. Calculation

Calculate the percentage of choline chloride in the sample using the following formula:

% Choline Chloride = (Weight of Choline Reineckate × Gravimetric Factor) / (Weight of Sample) × 100

The gravimetric factor is the ratio of the molecular weight of choline chloride to the molecular weight of choline reineckate.

Chemical Reaction Diagram

Caption: Reaction of choline chloride with ammonium reineckate.

Data Presentation

The following tables summarize key quantitative data and performance characteristics of the modified spectrophotometric method as reported in the literature.

Table 1: Key Parameters for the Modified Spectrophotometric Method

Parameter	Value	Reference
Wavelength (λmax)	525.5 nm	[1]
Linearity Range	0 to 1200 mg/L CCE	[1][5]
Calibration Linearity (r²)	0.9995	[1][5]
Solvent for Analysis	70% (v/v) Acetonitrile in Water	[1]
Precipitating Agent	2.5 g Ammonium Reineckate in 100 mL Methanol	[5]

Table 2: Method Validation Data for the Modified Spectrophotometric Method

Performance Characteristic	Result	Recommended Range (AOAC)	Reference
Repeatability (RSDr)	0.30%	Within acceptable limits	[1][5]
Intermediate Precision (RSDip)	0.50%	Within acceptable limits	[1][5]
Recovery	97.67 ± 2.34% to 105.39 ± 6.27%	Within acceptable limits	[1][5]
Limit of Detection (LOD)	2.83 mg/L	-	[1][5]
Limit of Quantitation (LOQ)	9.42 mg/L	-	[1][5]

Discussion and Considerations

• Selectivity: The Reineckate salt method is highly selective for choline. Studies have shown no significant interference from amino acids.[1][5] However, other quaternary ammonium compounds could potentially interfere.

• Completeness of Precipitation: Ensuring complete precipitation is critical for accuracy, especially in the gravimetric method. This can be achieved by using an excess of the precipitating agent and allowing sufficient time for precipitation at a low temperature.[3]

• Solvent Choice: While acetone (B3395972) has been traditionally used to dissolve the choline reineckate precipitate, a 70% aqueous acetonitrile solution is a suitable and less volatile alternative.[1][6]

• Method Choice: The spectrophotometric method is generally faster and more suitable for analyzing a large number of samples, while the gravimetric method can serve as a reliable, albeit more labor-intensive, reference method.[4]

Conclusion

The Reineckate salt method provides a robust and reliable means for the quantitative analysis of choline chloride in feed additives. Both the spectrophotometric and gravimetric protocols offer high degrees of accuracy and selectivity. The modified spectrophotometric method, in particular, presents a validated, efficient, and economical option for routine quality control and research applications. Proper adherence to the detailed protocols is essential for obtaining accurate and reproducible results.

References

• 1. scienggj.org [scienggj.org]
• 2. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 3. pp.bme.hu [pp.bme.hu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous determination of choline and betaine in some fish materials - Analyst (RSC Publishing) [pubs.rsc.org]

Ultrahistochemical Detection of Biogenic Amines with Reinecke Salt: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the ultrahistochemical detection of biogenic amines using Reinecke salt. This method is particularly suited for the localization of high concentrations of biogenic amines, such as catecholamines, within cellular compartments for electron microscopy.

Application Notes

The use of Reinecke salt, or ammonium (B1175870) tetracyanato diamine chromate (B82759) ([NH₄[Cr(NCS)₄(NH₃)₂]), for the detection of biogenic amines is a precipitation-based histochemical technique. The fundamental principle of this method lies in the reaction of Reinecke salt with primary and secondary amines to form insoluble precipitates known as amine reineckates.[1] These electron-dense precipitates can then be visualized using transmission electron microscopy (TEM), allowing for the subcellular localization of biogenic amines.

A key and unique feature of this technique is that the precipitation of the target amines is performed on unfixed or very lightly fixed tissue before the standard glutaraldehyde (B144438) fixation step.[1][2] This pre-fixation precipitation is crucial for retaining the amines at their original sites, as the amine reineckates are difficult to dissolve and do not readily diffuse.[1] This contrasts with many other histochemical methods where fixation is the initial step, which can sometimes lead to the displacement or loss of small, soluble molecules like biogenic amines.

Specificity and Limitations:

The Reinecke salt method has been shown to be highly specific for amines. Studies on the adrenal gland have demonstrated dense precipitates within the catecholamine-storing vesicles of the adrenal medulla, with no non-specific precipitation observed in the adjacent cells of the adrenal cortex.[1] This indicates a high degree of specificity for amine-rich structures.

However, a significant limitation of this technique is its inability to differentiate between different types of biogenic amines.[2] For instance, it cannot distinguish between norepinephrine, epinephrine, and dopamine. Therefore, this method is best utilized for identifying general amine-containing compartments rather than for the selective identification of specific neurotransmitters. Due to this lack of selectivity, quantitative ultrahistochemistry to determine the concentrations of specific amines is not feasible with this method alone.[2]

Expected Results:

Successful application of this protocol should result in the formation of electron-dense precipitates within organelles known to store biogenic amines, such as the granular vesicles of chromaffin cells in the adrenal medulla and in nerve terminals. In a study on the adrenal medulla of Acomys cahirinus, this method successfully identified amine-containing vesicles with a diameter of 200 to 250 nm.[1]

Quantitative Data

While the Reinecke salt method is primarily qualitative for localization, some quantitative morphological data can be extracted. The following table summarizes the key quantitative finding from the foundational literature.

Parameter	Value	Tissue/Organism	Reference
Diameter of Amine-Containing Vesicles	200 - 250 nm	Adrenal Medulla of Acomys cahirinus	--INVALID-LINK--

Experimental Protocols

The following is a detailed protocol for the ultrahistochemical detection of biogenic amines using Reinecke salt, designed for processing tissue for transmission electron microscopy.

Materials and Reagents:

• Reinecke salt (Ammonium tetracyanato diamine chromate)

• Physiological saline (e.g., 0.9% NaCl) or appropriate buffer (e.g., Phosphate-Buffered Saline, PBS)

• Glutaraldehyde (electron microscopy grade)

• Osmium tetroxide

• Cacodylate buffer (or other suitable EM buffer)

• Ethanol (B145695) series (50%, 70%, 90%, 100%) for dehydration

• Propylene (B89431) oxide (or other transitional solvents)

• Epoxy resin (e.g., Epon, Araldite)

• Uranyl acetate (B1210297)

• Lead citrate (B86180)

• Standard laboratory equipment for electron microscopy preparation (vials, rotator, ultramicrotome, etc.)

Protocol Steps:

• Tissue Preparation:

  • Immediately after dissection, cut the tissue of interest into small blocks (no larger than 1 mm³). This is critical to ensure rapid and even penetration of the reagents.

  • Briefly wash the tissue blocks in ice-cold physiological saline or a suitable buffer to remove excess blood and interstitial fluid.

• Precipitation of Biogenic Amines:

  • Immerse the tissue blocks in the Reinecke salt solution.

  • Incubate for 1-2 hours at room temperature on a gentle rotator. Note: Optimal incubation time may need to be determined empirically for different tissue types.

• Washing:

  • After incubation, thoroughly wash the tissue blocks in the same physiological buffer used for the Reinecke salt solution to remove any unreacted salt. Perform several changes of buffer over a period of 30-60 minutes.

• Primary Fixation:

  • Fix the tissue blocks in a 2.5% glutaraldehyde solution buffered with 0.1 M cacodylate buffer (pH 7.4) for 2 hours at 4°C.

• Post-Fixation Washing:

  • Rinse the tissue blocks three times in 0.1 M cacodylate buffer for 10 minutes each.

• Secondary Fixation:

  • Post-fix the tissue in 1% osmium tetroxide in 0.1 M cacodylate buffer for 1-2 hours at room temperature. This step enhances contrast and preserves lipid structures.

• Dehydration:

  • Dehydrate the tissue blocks through a graded series of ethanol:

    • 50% ethanol for 10 minutes

    • 70% ethanol for 10 minutes

    • 90% ethanol for 10 minutes

    • 100% ethanol, three changes of 10 minutes each.

• Infiltration:

  • Infiltrate the tissue with a transitional solvent, such as propylene oxide, with two changes of 15 minutes each.

  • Infiltrate with a 1:1 mixture of propylene oxide and epoxy resin for at least 1 hour.

  • Infiltrate with pure epoxy resin overnight on a rotator.

• Embedding and Polymerization:

  • Embed the infiltrated tissue blocks in fresh epoxy resin in embedding molds.

  • Polymerize the resin in an oven at 60°C for 48 hours.

• Ultrathin Sectioning and Staining:

  • Cut ultrathin sections (60-90 nm) from the resin blocks using an ultramicrotome.

  • Collect the sections on copper grids.

  • Stain the sections with uranyl acetate and lead citrate to enhance contrast.

• Electron Microscopy:

  • Examine the sections using a transmission electron microscope. The amine reineckate precipitates will appear as electron-dense deposits within the cellular compartments.

Visualizations

Caption: Experimental workflow for the ultrahistochemical detection of biogenic amines.

Caption: Logical relationship of the Reinecke salt precipitation and fixation process.cke salt precipitation and fixation process.

References

• 1. [The evidence of biogenic amines with Reinecke-salt as a new principle of evidence of substances in the ultrahistochemistry (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Methods of the histochemical detection of biogenic amines (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to prevent the decomposition of Reineckate salt solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the preparation, storage, and troubleshooting of Reinecke's salt solutions to ensure optimal performance in your experiments, particularly in the precipitation of primary and secondary amines, amino acids like proline and hydroxyproline, and other organic bases.

Frequently Asked Questions (FAQs)

Q1: What is Reinecke's salt and what are its primary applications?

Reinecke's salt, or ammonium (B1175870) tetrathiocyanatodiamminechromate(III) monohydrate (NH₄[Cr(NCS)₄(NH₃)₂]·H₂O), is a dark-red crystalline compound.[1] It is widely used as a precipitating agent for primary and secondary amines, certain amino acids, and quaternary ammonium alkaloids.[1][2][3] The formation of a crystalline precipitate with these compounds allows for their isolation and quantification.

Q2: What are the main causes of decomposition of Reinecke's salt solutions?

The primary factors that lead to the decomposition of Reinecke's salt solutions are:

• Temperature: Decomposition is slow at room temperature but accelerates significantly at temperatures above 65°C.[1][2]

• Light: Exposure to diffuse sunlight can speed up decomposition.[4]

• Time: Aqueous solutions of Reinecke's salt are not stable indefinitely and will decompose over time, even when stored properly.[1][2] At room temperature, noticeable decomposition in an aqueous solution can occur in about two weeks.[1][2]

• Moisture: The solid salt is moisture-sensitive.[4]

Q3: What are the visible signs of decomposition?

A key indicator of decomposition in a Reinecke's salt solution is a color change from its characteristic red or pink to a bluish hue.[1][2] This is often accompanied by the formation of a precipitate and the release of toxic hydrogen cyanide (HCN) gas.[1][2][4]

Q4: How long can I store a Reinecke's salt solution?

When stored in a cool, dark place, an aqueous solution of Reinecke's salt is typically stable for about two weeks at room temperature.[1][2] For longer-term storage, it is advisable to prepare fresh solutions as needed. One study observed a half-life of approximately 11.6 days for Reinecke's salt in deionized water when stored in a clear glass bottle, highlighting the importance of using amber glassware or storing in the dark.

Troubleshooting Guides

Issue 1: Rapid Discoloration (to blue) and/or Precipitation in a Newly Prepared Solution

Possible Cause	Troubleshooting Step
High Temperature During Preparation	Ensure the temperature of the water used for dissolution does not exceed 60°C.[2] Rapid heating above 65°C will cause immediate decomposition.[1][2]
Contaminated Water or Glassware	Use deionized or distilled water and ensure all glassware is thoroughly cleaned to remove any residual acids, bases, or oxidizing agents.
Poor Quality Solid Reagent	If the solid Reinecke's salt has been improperly stored and exposed to moisture, it may have already partially decomposed. Use a high-quality reagent from a reputable supplier.

Issue 2: Incomplete or No Precipitation of the Target Analyte

Possible Cause	Troubleshooting Step
Decomposed Reinecke's Salt Solution	If the solution is more than two weeks old or shows signs of decomposition (blue color), it will be ineffective. Prepare a fresh solution.[1][2]
Incorrect pH of the Reaction Mixture	The precipitation of amines with Reinecke's salt is often pH-dependent. While specific optimal pH values vary by analyte, precipitation is generally carried out in acidic conditions. Adjust the pH of your sample solution as required by your specific protocol.
Insufficient Concentration of Reinecke's Salt	Ensure an adequate excess of the Reinecke's salt solution is added to precipitate all of the target analyte.
Analyte Concentration is Too Low	The concentration of your target molecule may be below the detection limit for precipitation. Consider concentrating your sample if possible.

Data Presentation

Table 1: Stability of Aqueous Reinecke's Salt Solutions Under Various Conditions

Condition	Observation	Stability/Half-life	Reference
Room Temperature, in the dark	Slow decomposition	Approx. 2 weeks	[1][2]
Room Temperature, in clear glass (exposed to light)	Faster decomposition	Half-life of approx. 11.6 days
Above 65°C	Rapid decomposition with formation of a blue color and HCN gas	Very short	[1][2]
Boiling Alcohol	Decomposition occurs	Unstable	[1][2]

Experimental Protocols

Protocol for Preparation of a Standard Aqueous Reinecke's Salt Solution

This protocol is based on established methods for preparing solutions for the precipitation of amines.

Materials:

• Reinecke's salt (solid)

• Deionized or distilled water

• Volumetric flask (amber glass is recommended)

• Magnetic stirrer and stir bar

• Water bath or hot plate with temperature control

Procedure:

• Weigh the desired amount of solid Reinecke's salt.

• Gently warm the deionized or distilled water to approximately 40-50°C. Crucially, do not exceed 60°C. [2]

• Place the weighed Reinecke's salt into the volumetric flask.

• Add a portion of the warmed water to the flask and stir gently with a magnetic stirrer until the salt is fully dissolved.

• Once dissolved, add the remaining water to reach the final volume.

• Allow the solution to cool to room temperature.

• Store the solution in a tightly capped amber bottle in a refrigerator or a cool, dark place.

Safety Precaution: Reinecke's salt and its decomposition products, particularly hydrogen cyanide, are toxic. Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Visualizations

Logical Workflow for Troubleshooting Reinecke's Salt Solution Issues

Troubleshooting workflow for Reinecke's salt solution issues.

References

• 1. mcconline.org.in [mcconline.org.in]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Reinecke salt, Hi-AR™/ACS [himedialabs.com]
• 4. Sciencemadness Discussion Board - Reinecke's salt Preparation - Powered by XMB 1.9.11 [sciencemadness.org]

Troubleshooting low yield in Reineckate salt synthesis

This guide provides troubleshooting solutions and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields or other issues during the synthesis of Reineckate salt, NH₄[Cr(NCS)₄(NH₃)₂]·H₂O.

Frequently Asked Questions (FAQs)

Q1: Why is my overall yield of Reineckate salt significantly lower than the expected 50-60%?

A low yield can result from several factors throughout the synthesis process. The most common issues include improper temperature control during the fusion reaction, the formation of significant amounts of byproducts, decomposition of the product during purification, and physical loss of product during handling. A systematic review of your procedure against the established protocols is recommended.

Q2: A large amount of my crude product is insoluble during the hot water extraction. What is this substance?

This insoluble residue is likely Morland salt, the guanidine (B92328) salt of Reinecke acid.[1][2] It is the primary byproduct of the synthesis and can account for 33-34% of the theoretical yield.[1][2] Its formation is a competing reaction pathway, and minimizing it is key to maximizing the yield of Reineckate salt.

Q3: My solution turned blue during the recrystallization step. What does this indicate?

A blue coloration indicates the decomposition of the Reineckate salt in the aqueous solution.[1][2] This decomposition occurs slowly at room temperature but happens rapidly at temperatures above 65°C.[1][2][3] The process also liberates poisonous hydrogen cyanide (HCN) gas, so it is critical to maintain the temperature of the solution below this threshold.[1][2][4]

Q4: The final crystalline product appears dull or brownish-red instead of the expected dark red. How can I improve its purity?

Impure crystals may result from insufficient washing of the crude product or co-precipitation with byproducts. Ensure the crude product is thoroughly washed with ice-cold water to remove any unreacted ammonium (B1175870) thiocyanate (B1210189) and other soluble impurities.[4] For purification, a careful recrystallization from water, keeping the temperature between 30°C and 60°C and then cooling to 0°C, is effective.[1][2][5] Working under artificial light is also recommended as sunlight can accelerate decomposition.[5]

Q5: How critical is the temperature during the initial fusion reaction?

Temperature control is extremely critical. The initial melting of ammonium thiocyanate should be done gently until it reaches 145–150°C.[1][6][7] Upon adding the ammonium dichromate, a vigorous exothermic reaction occurs, which should raise the temperature to about 160°C.[1] It is important to remove the external heat source at this point and let the reaction's own heat maintain the temperature.[3][4] Overheating can lead to increased byproduct formation and decomposition.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield (<50%)	Reaction Temperature Too High/Low: The reaction temperature was not maintained at 160°C.	Gently heat ammonium thiocyanate to 145-150°C. After adding ammonium dichromate, remove external heat and allow the exotherm to sustain the reaction at 160°C.[1]
Product Decomposition: The temperature of the aqueous solution exceeded 65°C during extraction or recrystallization.	When dissolving the crude product, rapidly raise the water temperature to 60°C and do not exceed 65°C.[1][2] Filter the solution through a hot-water funnel to prevent premature crystallization and decomposition.[2]
Incomplete Reaction: The ammonium dichromate was not finely powdered or was added too quickly.	Ensure the ammonium dichromate is finely pulverized before adding it to the molten ammonium thiocyanate to promote a complete and uniform reaction.[4] Add the powder in small portions with constant stirring.[1]
Loss During Washing: The product was washed with water that was not ice-cold, dissolving some of the Reineckate salt.	Use ice water (at or near 0°C) for the initial wash of the crude product, as Reineckate salt is insoluble in it, while unreacted starting materials are soluble.[4]
Product is Impure	Contamination with Starting Materials: Insufficient washing of the crude reaction mass.	After the reaction is complete and the mass has cooled, pulverize it and stir thoroughly with ice water for at least 15 minutes before filtering.[1][2] Do not wash the filtered crude product with additional water at this stage to avoid dissolving the desired salt.[1]
Presence of Morland Salt: The primary byproduct was not effectively separated.	Morland salt has very low solubility in hot water.[1][2] During the extraction step at 60°C, the Reineckate salt will dissolve while most of the Morland salt will remain as an undissolved residue, which is then removed by filtration.[1]

Quantitative Data Summary

The following table summarizes key quantitative parameters from different established protocols for Reineckate salt synthesis.

Parameter	"Organic Syntheses" Protocol[1]	"Green Production" Protocol[8]
Reactant Ratio	~15.5 moles NH₄SCN to 1 mole (NH₄)₂Cr₂O₇	~3.7-4.2 g NH₄SCN per 1 g (NH₄)₂Cr₂O₇
Initial Melt Temperature	145–150°C	160–170°C
Reaction Temperature	160°C	160–170°C
Reaction Time	5-7 minutes for addition	2 hours
Extraction Temperature	60–65°C	Not specified (recrystallization from pure water)
Drying Conditions	Air-dried	Vacuum drying at 50°C
Reported Yield	52–57%	70–80%

Detailed Experimental Protocol

This protocol is adapted from the procedure detailed in Organic Syntheses.[1][2]

• Melting: Gently heat 800 g (10.5 moles) of ammonium thiocyanate in a large-capacity pot. Stir the mass continuously with a thermometer until the solid has partially melted and the temperature reaches 145–150°C.

• Reaction: Prepare an intimate mixture of 170 g (0.675 mole) of finely powdered ammonium dichromate and 200 g (2.6 moles) of ammonium thiocyanate. Add this mixture in small portions (10–12 g) to the molten thiocyanate while stirring constantly. After several additions, a vigorous reaction will start, and the temperature will rise to 160°C.

• Cooling: Extinguish the heat source. Continue adding the remainder of the mixture at a rate that allows the heat of reaction to maintain the temperature at 160°C. Continue stirring as the mass cools, breaking up any lumps that form.

• Washing: While the product is still warm, finely powder it.[1][2] Place the powder in a large beaker and stir it with 750 mL of ice water for 15 minutes.

• Filtration: Filter the insoluble portion by suction, removing as much of the mother liquor (which contains unreacted materials) as possible without washing the cake.[1][2]

• Extraction: Transfer the crude solid into 2.5 L of water that has been pre-warmed to 65°C. Rapidly raise the solution temperature to 60°C, ensuring it does not exceed this temperature to prevent decomposition.[1][4]

• Purification: Immediately filter the hot solution through a hot-water funnel to remove the insoluble residue (mostly Morland salt). Place the filtrate in a refrigerator to crystallize overnight.[1][2]

• Isolation: Collect the crystals by filtration. The mother liquor can be used for a second extraction of the residue to obtain a further crop of crystals. The final mother liquor can be concentrated under reduced pressure at 40-50°C to yield a small third crop.[1][2]

• Drying: Air-dry the combined crops of crystals. The total expected yield is 250–275 g (52–57% of the theoretical amount).[1][2]

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield in Reineckate salt synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mcconline.org.in [mcconline.org.in]
• 3. Sciencemadness Discussion Board - Reinecke's salt Preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. youtube.com [youtube.com]
• 5. Reinecke salt | 13573-16-5 [chemicalbook.com]
• 6. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 7. Reinecke's_salt [chemeurope.com]
• 8. CN104743576A - Reinecke's salt green production synthesis method - Google Patents [patents.google.com]

Technical Support Center: Interferences in Reineckate Salt Precipitation Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Reineckate salt precipitation assays.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Reineckate salt precipitation assay?

The Reineckate salt precipitation assay is a quantitative method used to determine the concentration of certain organic bases. The assay relies on the reaction of the target molecule, typically a primary or secondary amine, with Reinecke's salt (Ammonium Reineckate, NH₄[Cr(NCS)₄(NH₃)₂]). This reaction forms a stoichiometric, insoluble, pink-colored precipitate. The amount of precipitate can be quantified gravimetrically or, more commonly, by dissolving it in an organic solvent (like acetone (B3395972) or an acetonitrile (B52724) solution) and measuring its absorbance spectrophotometrically. The absorbance is directly proportional to the concentration of the analyte of interest.[1]

Q2: What are the primary applications of this assay?

This assay is widely used for the quantification of:

• Choline (B1196258) and its salts : A common application is in the analysis of animal feed and pharmaceutical formulations.[1][2]

• Primary and secondary amines : It can be used for the determination of a broad range of amines.[3][4]

• Amino acids : Specifically, it is known to precipitate proline and hydroxyproline (B1673980).[3][4]

• Biogenic amines and alkaloids : The assay has been applied in ultrahistochemistry and for the isolation of quaternary ammonium (B1175870) alkaloids.[5]

Q3: What is the chemical formula and appearance of Reinecke's salt?

The chemical formula for Reinecke's salt is NH₄[Cr(NCS)₄(NH₃)₂]·H₂O. It is a dark-red or pink crystalline compound.[3][6]

Q4: At what wavelength should the absorbance of the dissolved precipitate be measured?

The dissolved choline reineckate precipitate is typically measured at a wavelength of approximately 525-526 nm.[2][7] The absorbance is due to the chromium complex in the reineckate ion.[1]

Troubleshooting Guide

This guide addresses common issues encountered during Reineckate salt precipitation assays.

Issue 1: No or Low Precipitate Formation

Possible Causes:

• Incorrect pH: The pH of the reaction mixture is critical and can influence the precipitation of different analytes. For instance, under acidic conditions, both choline and betaine (B1666868) will precipitate, whereas at an alkaline pH, only choline reineckate precipitates.[7]

• Analyte Concentration Below Limit of Detection (LOD): The concentration of the target molecule in the sample may be too low to yield a detectable amount of precipitate.

• Degraded Reinecke's Salt Solution: Aqueous solutions of Reinecke's salt can decompose, especially when heated above 65°C, which can lead to the evolution of toxic hydrogen cyanide gas.[5][8] Using a decomposed solution will result in poor or no precipitation.

• Inappropriate Solvent for Precipitation: The precipitation is typically carried out in an aqueous or methanolic solution. The presence of other organic solvents might increase the solubility of the reineckate salt of the analyte.

Solutions:

• Optimize pH: Adjust the pH of your sample solution according to the specific analyte you are targeting. For selective precipitation of choline in the presence of betaine, use an alkaline pH.[7]

• Concentrate Sample: If the analyte concentration is suspected to be low, consider a sample concentration step prior to the assay.

• Use Freshly Prepared Reagent: Always use a freshly prepared solution of Reinecke's salt for each experiment.[1] Avoid heating the solution above 65°C.[5][8]

• Check Solvent System: Ensure the precipitation is performed in the recommended solvent system.

Issue 2: High Background Signal or False Positives

Possible Causes:

• Presence of Interfering Substances: The most common cause of false positives is the presence of other compounds that also form a precipitate with Reinecke's salt. These include:

  • Primary and secondary amines: A wide range of primary and secondary amines can interfere with the assay.[3][4]

  • Amino Acids: Proline and hydroxyproline are known to form precipitates with Reinecke's salt.[3][4] While one study on choline quantification found no significant interference from other amino acids, this may be specific to the conditions of that assay.[1]

  • Mercury (Hg²⁺) compounds: These react with Reinecke's salt to give a red precipitate.[3][4]

• Incomplete Washing of the Precipitate: Residual, unreacted Reinecke's salt that is not washed away from the precipitate will lead to an artificially high absorbance reading.

• Contaminated Glassware: Any contaminants that can react with Reinecke's salt or absorb at the measurement wavelength can cause interference.

Solutions:

• Sample Pre-treatment: If the sample is known to contain interfering substances, a pre-treatment or purification step may be necessary. For example, adjusting the pH can allow for selective precipitation.[7]

• Thorough Washing: Ensure the precipitate is thoroughly washed with the appropriate solvent (e.g., ice-cold water, n-propanol) to remove any unbound Reinecke's salt.[2]

• Use Clean Glassware: Meticulously clean all glassware used in the assay.

Issue 3: Inconsistent or Irreproducible Results

Possible Causes:

• Variable Incubation Time and Temperature: The time and temperature of the precipitation step can affect the completeness of the reaction and the crystal size of the precipitate, leading to variability. Some protocols suggest an incubation period of several hours at a low temperature (e.g., 0-5°C).[2]

• Incomplete Dissolution of the Precipitate: If the precipitate is not completely dissolved in the organic solvent before the spectrophotometric measurement, the absorbance readings will be artificially low and variable.

• Instability of the Dissolved Precipitate: The stability of the dissolved reineckate complex in the organic solvent over time may vary.

Solutions:

• Standardize Incubation Conditions: Strictly control the incubation time and temperature for all samples and standards.

• Ensure Complete Dissolution: Vortex or gently agitate the dissolved precipitate until no solid particles are visible.

• Measure Absorbance Promptly: Perform the spectrophotometric measurements as soon as possible after dissolving the precipitate.

Experimental Protocols

Protocol 1: Quantitative Determination of Choline

This protocol is adapted from methods described for the analysis of choline in various samples.[1][2]

1. Reagent Preparation:

• Precipitating Agent: Dissolve 2.5 g of ammonium reineckate monohydrate in 100 mL of methanol. This solution should be freshly prepared for each analysis.[1]
• Solvent for Spectrophotometry: Prepare a 70% (v/v) aqueous acetonitrile solution.[1]
• Wash Solutions: Ice-cold distilled water and n-propanol or 2-propanol.[1][2]

2. Sample Preparation:

• Accurately weigh a known amount of the sample.
• Extract the choline from the sample using an appropriate method. For some samples, extraction with warm distilled water (40-45°C) with agitation is sufficient.[1]
• Filter the mixture to obtain a clear filtrate containing the choline.

3. Precipitation:

• To the filtrate, add an excess of the freshly prepared precipitating agent.
• Allow the mixture to stand in an ice bath (~5°C) for at least one hour to facilitate complete precipitation.[1] Some protocols may recommend longer incubation times (e.g., 12 hours) at ambient temperature after an initial cold incubation.[2]

4. Filtration and Washing:

• Collect the pink precipitate by filtering through a fritted glass filter.
• Wash the precipitate with small volumes of ice-cold distilled water and then with n-propanol or 2-propanol to remove any unreacted reagents.[1][2]

5. Spectrophotometric Measurement:

• Dissolve the collected precipitate in a known volume (e.g., 50 mL) of the 70% aqueous acetonitrile solution.[1]
• Measure the absorbance of the resulting pink solution at 525.5 nm using a spectrophotometer.[1]
• The concentration of choline in the original sample can be determined by comparing the absorbance to a calibration curve prepared using known concentrations of a choline standard that has been subjected to the same precipitation and measurement procedure. Alternatively, a calibration curve can be generated using standard solutions of ammonium reineckate.[1]

Quantitative Data on Interferences

Interfering Substance Class	Specific Examples	Nature of Interference	Mitigation Strategies
Primary & Secondary Amines	Various aliphatic and aromatic amines	Co-precipitation leading to false-positive results.[3][4]	Sample purification, chromatographic separation prior to assay.
Amino Acids	Proline, Hydroxyproline	Formation of a precipitate with Reinecke's salt.[3][4]	Consider the sample matrix and the potential presence of these amino acids.
Divalent Metal Ions	Mercury (Hg²⁺)	Forms a red precipitate, causing a strong positive interference.[3][4]	Use of chelating agents if mercury contamination is suspected.
Quaternary Ammonium Compounds	Betaine	Can co-precipitate with choline under acidic conditions.[7]	Adjusting the pH to alkaline conditions allows for the selective precipitation of choline.[7]

Visualizations

Caption: Experimental workflow for a typical Reineckate salt precipitation assay.

References

• 1. scienggj.org [scienggj.org]
• 2. pp.bme.hu [pp.bme.hu]
• 3. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 4. Reinecke's_salt [chemeurope.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ammonium Reineckate Reineck salt - Padmaja Expo [padmajaexpo.com]
• 7. Simultaneous determination of choline and betaine in some fish materials - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing pH for Selective Precipitation with Reineckate Salt

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using Reineckate salt for selective precipitation, with a special focus on pH optimization.

Frequently Asked Questions (FAQs)

Q1: What is Reinecke salt and its application in selective precipitation?

Reinecke's salt, with the chemical formula NH₄[Cr(NCS)₄(NH₃)₂]·H₂O, is a crystalline inorganic compound. It is widely used as a precipitating agent for certain organic cations, particularly primary and secondary amines, as well as some amino acids like proline and hydroxyproline. The underlying principle of its application in selective precipitation is the formation of sparingly soluble salts (amine reineckates) between the Reineckate anion and the target cationic organic molecules. This specificity makes it a valuable tool in the purification and isolation of these compounds in various research and drug development applications.

Q2: Why is pH a critical parameter for selective precipitation with Reinecke salt?

The pH of the solution is a pivotal parameter in achieving selective precipitation with Reinecke salt because it directly influences the charge state of the target molecules, such as amines and amino acids.

• For Amines: The basicity of amines, and thus their charge, is pH-dependent. In acidic solutions (low pH), amines are protonated and exist as positively charged ammonium (B1175870) ions (R-NH₃⁺). This positive charge is essential for the ionic interaction with the negatively charged Reineckate anion ([Cr(NCS)₄(NH₃)₂]⁻), leading to precipitation. As the pH increases and approaches the pKa of the amine, a significant portion of the amine will be in its neutral, uncharged form (R-NH₂), which will not precipitate with the Reineckate salt. Therefore, controlling the pH allows for the selective precipitation of amines based on their different pKa values.

• For Amino Acids: Amino acids are zwitterionic molecules, meaning they possess both acidic (carboxyl) and basic (amino) functional groups. Their net charge is highly dependent on the pH of the solution. At a specific pH, known as the isoelectric point (pI), the net charge of an amino acid is zero, and its solubility is at a minimum. By adjusting the pH of the solution relative to the pI of different amino acids, one can control their charge and, consequently, their propensity to precipitate with Reineckate salt.

Q3: What is the general principle of selective precipitation using pH manipulation?

The principle of selective precipitation by pH adjustment lies in the differential solubility of various compounds in a mixture at a specific pH. For compounds with ionizable groups, like amines and amino acids, their solubility is significantly influenced by their charge state. By carefully controlling the pH of the solution, it is possible to bring one component to a state of minimum solubility (e.g., its isoelectric point for an amino acid or a pH where it is fully protonated for an amine) while keeping other components in a more soluble state. This difference in solubility at a given pH allows for the selective precipitation of the target molecule.

Experimental Protocols

Detailed Methodology for pH Optimization in Selective Precipitation

This protocol provides a systematic approach to determine the optimal pH for the selective precipitation of a target analyte from a mixture using Reinecke salt.

Materials:

• Sample solution containing the target analyte and impurities.

• Reinecke salt solution (typically 1-5% w/v in a suitable solvent, freshly prepared and protected from light).

• A series of buffers covering a wide pH range (e.g., pH 2 to 10).

• Acid and base solutions for pH adjustment (e.g., 0.1 M HCl and 0.1 M NaOH).

• Centrifuge and centrifuge tubes.

• Filtration apparatus.

• Analytical instrumentation for quantifying the analyte in the supernatant and/or the precipitate (e.g., HPLC, UV-Vis spectrophotometer).

Procedure:

• Preliminary Range-Finding Experiment:

  • Dispense equal aliquots of the sample solution into several tubes.

  • Adjust the pH of each tube to a different value across a broad range (e.g., pH 2, 4, 6, 8, 10) using appropriate buffers or by dropwise addition of acid/base.

  • Add an excess of the Reinecke salt solution to each tube.

  • Incubate the tubes under controlled conditions (e.g., temperature, time) to allow for precipitate formation.

  • Centrifuge the tubes to pellet the precipitate.

  • Analyze the supernatant for the concentration of the target analyte and key impurities. The pH at which the target analyte concentration in the supernatant is lowest indicates the region of optimal precipitation.

• Fine-Tuning the pH:

  • Based on the results from the preliminary experiment, prepare a series of sample aliquots with pH values in narrower increments (e.g., 0.5 pH units) around the initially identified optimal pH.

  • Repeat the precipitation, centrifugation, and analysis steps as described above.

• Quantification and Purity Analysis:

  • After centrifugation, carefully separate the supernatant from the precipitate.

  • Dissolve the precipitate in a suitable solvent.

  • Quantify the amount of the target analyte and impurities in both the supernatant and the dissolved precipitate.

  • Calculate the precipitation yield and the purity of the precipitate at each pH value.

• Data Analysis and Optimization:

  • Plot the precipitation yield and purity of the target analyte as a function of pH.

  • The optimal pH is the one that provides the best balance between high yield of the target analyte and high purity (i.e., minimal co-precipitation of impurities).

Data Presentation

Table 1: Theoretical Optimal pH Ranges for Precipitation with Reineckate Salt

Compound Class	pKa / pI Range	Predicted Optimal pH Range for Precipitation	Rationale
Primary Aliphatic Amines	pKa ≈ 10-11	Acidic to Neutral (pH < 9)	To ensure the amine is in its protonated, cationic form (R-NH₃⁺) for effective ionic interaction with the Reineckate anion.
Secondary Aliphatic Amines	pKa ≈ 11	Acidic to Neutral (pH < 9.5)	Similar to primary amines, maintaining a protonated state is crucial for precipitation.
Aromatic Amines	pKa ≈ 4-5	Strongly Acidic (pH < 3)	Aromatic amines are weaker bases and require a lower pH to be sufficiently protonated for precipitation.
Acidic Amino Acids (e.g., Aspartic Acid, Glutamic Acid)	pI ≈ 2.8-3.2	pH ≈ pI	At the isoelectric point, the net charge is zero, and solubility is at a minimum, favoring precipitation.
Neutral Amino Acids (e.g., Alanine, Valine)	pI ≈ 5.5-6.3	pH ≈ pI	Similar to acidic amino acids, precipitation is most effective at the isoelectric point.
Basic Amino Acids (e.g., Lysine, Arginine)	pI ≈ 9.7-10.8	pH ≈ pI	Precipitation is favored at the isoelectric point where the net charge is zero and solubility is minimal.

Note: These are theoretical ranges. The optimal pH for a specific compound may vary depending on the exact molecular structure, concentration, and the presence of other components in the mixture.

Troubleshooting Guides

Problem 1: Low or No Precipitate Formation

Possible Cause	Troubleshooting Step
Incorrect pH	The pH of the solution may be too high for amines (analyte is not protonated) or not at the isoelectric point for amino acids. Solution: Systematically vary the pH of your sample solution as outlined in the experimental protocol to find the optimal precipitation pH.
Analyte Concentration Too Low	The concentration of the target molecule may be below the solubility product of its Reineckate salt. Solution: Concentrate the sample before adding the Reinecke salt.
Reinecke Salt Solution Degraded	Aqueous solutions of Reinecke salt can decompose over time, especially when exposed to light or heat. Solution: Always use a freshly prepared Reinecke salt solution. Store the solid reagent in a dark, cool place.
Insufficient Incubation Time or Temperature	Precipitation can be a slow process, and the solubility of the precipitate can be temperature-dependent. Solution: Increase the incubation time and/or optimize the incubation temperature (e.g., perform the precipitation at a lower temperature to decrease solubility).

Problem 2: Poor Selectivity (Co-precipitation of Impurities)

Possible Cause	Troubleshooting Step
pH is Not Optimal for Selectivity	The chosen pH may be causing both the target analyte and impurities to precipitate. Solution: Perform a more detailed pH optimization with smaller pH increments to find a "window" where the target analyte precipitates maximally while the impurities remain in solution.
Non-specific Adsorption	Impurities may be adsorbing to the surface of the desired precipitate. Solution: Try washing the precipitate with a buffer at the optimal pH. Adding a small amount of a non-ionic surfactant might also help to reduce non-specific binding.
High Concentration of Impurities	If the concentration of precipitable impurities is very high, they may co-precipitate even at a sub-optimal pH. Solution: Consider a pre-purification step to reduce the concentration of major impurities before the Reinecke salt precipitation.

Problem 3: Precipitate is Difficult to Handle (e.g., gelatinous, does not pellet well)

Possible Cause	Troubleshooting Step
Rapid Precipitation	Adding the Reinecke salt solution too quickly can lead to the formation of fine, poorly crystalline precipitates. Solution: Add the Reinecke salt solution dropwise while gently stirring the sample.
Sub-optimal Ionic Strength	The ionic strength of the solution can affect the physical properties of the precipitate. Solution: Experiment with adding a neutral salt (e.g., NaCl) to the sample solution to see if it improves the precipitate's characteristics.

Visualizations

Caption: General workflow for selective precipitation using pH adjustment and Reinecke salt.

Caption: A troubleshooting decision tree for common issues in Reinecke salt precipitation.

Caption: The influence of pH on the protonation state and subsequent precipitation of amines.

Recrystallization techniques for purifying crude Reinecke's salt

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the recrystallization of crude Reinecke's salt, NH₄[Cr(NCS)₄(NH₃)₂]·H₂O.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of Reinecke's salt.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Crystals	- Incomplete dissolution of crude salt. - Cooling the solution too quickly. - Using an excessive amount of solvent. - Significant decomposition of the salt during dissolution.	- Ensure the crude product is finely powdered before dissolution to maximize surface area. - Allow the solution to cool slowly to room temperature before placing it in a refrigerator or ice bath. - Use the minimum amount of hot solvent necessary to fully dissolve the crude salt. - Carefully monitor the temperature during dissolution to keep it below 65°C to prevent rapid decomposition.[1][2][3][4][5]
Formation of a Blue or Purple Solution	- Decomposition of Reinecke's salt.	- This indicates that the solution has been heated above 65°C, leading to decomposition and the formation of hydrogen cyanide.[1][2][3][4][5] The decomposed portion is not recoverable. Discard the solution and restart the procedure, ensuring strict temperature control.
Crystals Do Not Form Upon Cooling	- Solution is not supersaturated (too much solvent used). - The concentration of Reinecke's salt is too low.	- If an excessive amount of solvent was used, concentrate the solution by evaporation under reduced pressure at a temperature between 40-50°C.[1][2] - Try scratching the inside of the flask with a glass rod to induce crystallization. - Add a seed crystal of pure Reinecke's salt if available.
Oily Precipitate Forms Instead of Crystals	- The solution is supersaturated and cooled too rapidly. - Presence of impurities.	- Reheat the solution until the oil dissolves completely. Allow it to cool down more slowly. - Consider adding a small amount of a co-solvent in which the impurities are more soluble.
Product is Contaminated with a Colorless, Insoluble Compound	- Presence of Morland salt (guanidine salt of the Reinecke acid).	- Morland salt is insoluble in hot water.[1][2] During the hot filtration step, this impurity should be removed. Ensure the filtration is performed quickly while the solution is still hot to prevent premature crystallization of Reinecke's salt.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing Reinecke's salt?

A1: The most common and effective solvent for recrystallizing Reinecke's salt is hot water.[1][2][6] It is also soluble in acetone (B3395972) and ethanol.[7][8][9]

Q2: What is the maximum temperature I can heat an aqueous solution of Reinecke's salt?

A2: It is critical not to heat aqueous solutions of Reinecke's salt above 65°C. Above this temperature, it decomposes rapidly, which is visually indicated by the formation of a blue color, and is accompanied by the release of toxic hydrogen cyanide gas.[1][2][3][4][5] For dissolution, it is recommended to warm the water to 65°C and then raise the temperature of the solution to no more than 60°C.[1][2]

Q3: My purified crystals are still showing impurities. What can I do?

A3: A second recrystallization step can be performed to improve purity. Additionally, ensure that the initial crude product is properly washed with ice-cold water to remove unreacted ammonium (B1175870) thiocyanate (B1210189) and other soluble impurities before the first recrystallization.[1][4]

Q4: How should I store purified Reinecke's salt?

A4: Purified Reinecke's salt is sensitive to moisture and light.[10] It should be stored in a dry, dark place, preferably in a desiccator or under vacuum.[10] Aqueous solutions will decompose over a couple of weeks even at room temperature.[1][2][10]

Q5: What is the expected yield for the purification of Reinecke's salt?

A5: The yield of purified Reinecke's salt can vary depending on the purity of the crude material and the recrystallization technique. Reported yields are in the range of 52-57%.[1] However, poor technique can lead to significantly lower yields, around 30%.[5]

Quantitative Data Summary

Parameter	Value	Notes	Reference(s)
Melting Point	268-272 °C (decomposes)	The salt decomposes upon melting.	[10][11]
Decomposition Temperature (Aqueous Solution)	> 65 °C	Decomposition is rapid above this temperature.	[1][2][3][4][5]
Evaporation Temperature for Mother Liquor	40–50 °C	Under reduced pressure to avoid decomposition.	[1][2]
Drying Temperature for Final Product	50 °C	Under vacuum.	[6]
Reported Yield	52-57%	From a specific documented procedure.	[1]

Experimental Protocol: Recrystallization of Crude Reinecke's Salt

This protocol is synthesized from established procedures for the purification of crude Reinecke's salt.

Materials:

• Crude Reinecke's salt

• Distilled or deionized water

• Beakers

• Hot plate with magnetic stirring

• Hot-water funnel (or a preheated funnel)

• Filter paper

• Büchner funnel and flask

• Vacuum source

• Refrigerator or ice bath

Procedure:

• Initial Wash: If the crude product has not been previously washed, stir the finely powdered crude salt with ice-cold water for approximately 15 minutes. This step removes highly soluble impurities like unreacted ammonium thiocyanate. Filter the mixture by suction and retain the solid cake.

• Dissolution: In a beaker, heat a volume of distilled water to approximately 65°C. Add the crude Reinecke's salt to the hot water with stirring. Gently warm the solution on a hot plate, ensuring the temperature does not exceed 60°C, until the salt is fully dissolved. Use the minimum amount of hot water required for complete dissolution.

• Hot Filtration: Quickly filter the hot solution through a preheated hot-water funnel or a regular funnel that has been warmed to prevent premature crystallization. This step will remove any insoluble impurities, such as Morland salt.

• Crystallization: Allow the hot filtrate to cool slowly to room temperature. Once at room temperature, place the beaker in a refrigerator or an ice bath to maximize crystal formation. For optimal crystal growth, allow it to stand overnight.

• Isolation of Crystals: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold water to remove any remaining mother liquor.

• Drying: Dry the purified crystals. This can be done by air-drying or for a more thorough process, in a vacuum oven at a temperature not exceeding 50°C.[6]

• Second Crop (Optional): The mother liquor from the initial filtration can be concentrated by evaporation under reduced pressure at 40-50°C to obtain a second, smaller crop of crystals.[1][2]

Visualizations

Caption: Workflow for the recrystallization of crude Reinecke's salt.

Caption: Troubleshooting decision tree for Reinecke's salt recrystallization.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mcconline.org.in [mcconline.org.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Sciencemadness Discussion Board - Reinecke's salt Preparation - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. CN104743576A - Reinecke's salt green production synthesis method - Google Patents [patents.google.com]
• 7. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 8. Reinecke's_salt [chemeurope.com]
• 9. Ammonium Reineckate Reineck salt - Padmaja Expo [padmajaexpo.com]
• 10. Reinecke salt | 13573-16-5 [chemicalbook.com]
• 11. Reinecke salt ACS reagent, = 93.0 13573-16-5 [sigmaaldrich.com]

Technical Support Center: Managing Co-precipitation of Impurities with Reinecke Salt

Welcome to the technical support center for managing co-precipitation of impurities with Reinecke salt. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during experimental work involving Reinecke salt precipitation.

Troubleshooting Guides

This section addresses specific issues that may arise during the precipitation of target analytes with Reinecke salt, with a focus on identifying and mitigating the co-precipitation of impurities.

Issue 1: Low Purity of the Precipitated Amine-Reineckate Complex

Q1: My precipitated amine-Reineckate salt is impure. What are the common causes and how can I improve its purity?

A1: Impurities in your final product can arise from several sources. Common culprits include byproducts from the Reinecke salt synthesis itself, such as Morland salt (the guanidine (B92328) salt of Reinecke acid), or other compounds in your sample matrix that co-precipitate.[1]

To enhance purity, consider the following strategies:

• Optimize Precipitation Conditions: Control of pH is critical for selective precipitation. The optimal pH will depend on the specific amine being precipitated. It is advisable to perform small-scale experiments to determine the pH at which the target amine precipitates effectively while minimizing the precipitation of impurities.

• Temperature Control: Carry out the precipitation in a temperature-controlled environment. Reinecke salt is more soluble in hot water, and its aqueous solutions can decompose above 65°C, potentially leading to the formation of byproducts.[1]

• Recrystallization: This is a highly effective method for purifying the precipitated complex. The principle relies on the differential solubility of the desired compound and the impurities in a given solvent at varying temperatures.

Issue 2: Difficulty in Filtering the Precipitate

Q2: The precipitate is very fine and clogs the filter paper, making filtration slow and difficult. What can I do to improve filterability?

A2: The formation of very fine particles is often a result of rapid precipitation from a highly supersaturated solution. To obtain larger, more easily filterable crystals, you can employ a technique known as digestion.

• Digestion: After precipitation, allow the precipitate to stand in the mother liquor, typically at an elevated temperature (below the decomposition temperature of Reinecke salt), for a period of time. This process allows smaller, less stable crystals to dissolve and redeposit onto larger crystals, resulting in an overall increase in particle size and improved filterability.

Issue 3: Low Yield of the Desired Precipitate

Q3: I am getting a lower than expected yield of my target amine-Reineckate complex. What could be the reasons?

A3: Low yield can be attributed to several factors:

• Incomplete Precipitation: Ensure that you are using a sufficient excess of the Reinecke salt solution to drive the precipitation to completion. Also, verify that the pH of the solution is optimal for the precipitation of your target amine.

• Losses During Washing: While washing is essential to remove soluble impurities, excessive washing, or the use of a solvent in which the precipitate has significant solubility, can lead to product loss. Use a minimal amount of a suitable, cold washing solvent.

• Decomposition of Reinecke Salt: If the precipitation or digestion is carried out at temperatures above 65°C, the Reinecke salt may decompose, reducing the amount available for precipitation.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities that co-precipitate with amine-Reineckate salts?

A1: Besides byproducts from the synthesis of Reinecke salt itself, other basic compounds present in the sample can co-precipitate. Reinecke salt is known to precipitate primary and secondary amines.[2][3] Therefore, if your sample contains a mixture of amines, you may observe co-precipitation. Quaternary ammonium (B1175870) compounds can also be precipitated by Reinecke salt.[4]

Q2: How does pH affect the selectivity of precipitation with Reinecke salt?

A2: The pH of the solution plays a crucial role in the protonation state of the amine. Since Reinecke salt precipitates the protonated form of the amine, adjusting the pH can be used to selectively precipitate a target amine from a mixture. By maintaining the pH at a level where your target amine is protonated and potential impurity amines are not, you can enhance the selectivity of the precipitation.

Q3: What is the best way to wash the precipitate to remove soluble impurities without significant product loss?

A3: The ideal washing solution is one in which the amine-Reineckate precipitate is sparingly soluble, while the impurities are readily soluble. For many amine-Reineckate precipitates, cold water or a cold, dilute aqueous solution of a non-interfering salt is suitable. In some cases, an organic solvent like n-propanol has been used for washing.[5] It is recommended to wash the precipitate with several small volumes of cold solvent rather than a single large volume to minimize dissolution of the product.

Q4: Can I use Reinecke salt for the quantitative determination of my target compound?

A4: Yes, Reinecke salt is widely used as a precipitating agent in gravimetric analysis for the quantitative determination of various compounds, including primary and secondary amines, and choline.[1][5] For accurate results, it is essential to ensure complete precipitation, high purity of the precipitate, and a known, stable chemical composition of the final weighed form.

Q5: How can I confirm the purity of my final precipitated product?

A5: The purity of the amine-Reineckate complex can be assessed using several analytical techniques:

• Melting Point Determination: A sharp and well-defined melting point is indicative of a pure compound.

• Spectroscopic Methods: Techniques such as Infrared (IR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the structure of the complex and identify any impurities.

• Elemental Analysis: This technique provides the percentage composition of elements (C, H, N, S, Cr) in your sample, which can be compared with the theoretical values for the pure amine-Reineckate complex.

Data Presentation

Table 1: Factors Affecting Purity and Yield in Reinecke Salt Precipitation

Factor	Effect on Purity	Effect on Yield	Recommendations
pH	High	Can be optimized	Determine the optimal pH for selective precipitation of the target analyte.
Temperature	Can decrease if decomposition occurs (>65°C)	Can decrease if decomposition occurs	Maintain temperature below 65°C during precipitation and digestion.
Precipitant Concentration	Minimal	Increases with excess precipitant	Use a sufficient excess of Reinecke salt solution for complete precipitation.
Digestion Time	Increases	Generally no significant effect	Allow sufficient time for the precipitate to digest and form larger, purer crystals.
Washing Procedure	Increases by removing soluble impurities	Can decrease with excessive washing	Wash with small volumes of a cold, appropriate solvent.

Experimental Protocols

Protocol 1: General Procedure for Precipitation of an Amine with Reinecke Salt

• Sample Preparation: Dissolve the sample containing the amine in an appropriate solvent (e.g., water or dilute acid).

• pH Adjustment: Adjust the pH of the solution to the predetermined optimal value for the selective precipitation of the target amine.

• Precipitation: Slowly add a freshly prepared, filtered solution of Reinecke salt in water to the amine solution with constant stirring. An excess of the Reinecke salt solution is typically used.

• Digestion: Allow the precipitate to stand in the mother liquor for a period of time (e.g., 1-2 hours) to promote the formation of larger crystals. This can be done at room temperature or a slightly elevated temperature (below 65°C).

• Filtration: Collect the precipitate by filtration through a suitable filter medium (e.g., a Gooch crucible with a filter paper or a sintered glass crucible).

• Washing: Wash the precipitate with several small portions of a cold, appropriate washing solvent to remove any soluble impurities.

• Drying: Dry the precipitate to a constant weight at an appropriate temperature (e.g., 105-110°C).

• Weighing: Accurately weigh the dried precipitate.

Protocol 2: Recrystallization of an Amine-Reineckate Complex

• Solvent Selection: Choose a solvent in which the amine-Reineckate complex is soluble at elevated temperatures but sparingly soluble at low temperatures. Common solvents for recrystallization include acetone, ethanol, or mixtures of solvents.[2][6]

• Dissolution: Dissolve the impure precipitate in a minimum amount of the hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Isolation of Crystals: Collect the purified crystals by filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals.

Mandatory Visualization

Caption: Workflow for precipitation and purification of amine-Reineckate complexes.

Caption: Troubleshooting logic for common issues in Reinecke salt precipitation.

References

• 1. researchgate.net [researchgate.net]
• 2. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 3. Reinecke's_salt [chemeurope.com]
• 4. [The evidence of biogenic amines with Reinecke-salt as a new principle of evidence of substances in the ultrahistochemistry (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pp.bme.hu [pp.bme.hu]
• 6. Reagents & Solvents [chem.rochester.edu]

Impact of temperature on the stability of Reineckate precipitates

Welcome to the technical support center for the use of Reinecke's salt in precipitation experiments. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the impact of temperature on the stability of Reineckate precipitates and to offer troubleshooting for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Reinecke's salt and for what is it used?

Reinecke's salt, with the chemical formula NH₄[Cr(NCS)₄(NH₃)₂]·H₂O, is a crystalline compound utilized as a precipitating agent. It is particularly effective for the isolation and quantification of primary and secondary amines, amino acids such as proline and hydroxyproline, and certain alkaloids.[1] The formation of a crystalline precipitate upon reaction with these organic bases allows for their separation and analysis.

Q2: How does temperature affect the stability of Reinecke's salt solutions?

Aqueous solutions of Reinecke's salt are sensitive to temperature. At room temperature, decomposition is slow, occurring over approximately two weeks. However, the decomposition process accelerates significantly at temperatures above 65°C, leading to the formation of a blue-colored solution and the release of hazardous hydrogen cyanide gas.[1] A similar rapid decomposition is observed in boiling alcohol. Therefore, it is crucial to avoid heating aqueous solutions of Reinecke's salt above this threshold to maintain the integrity of the reagent and ensure laboratory safety.

Q3: What is the general effect of temperature on the solubility of Reineckate precipitates?

Generally, the solubility of Reineckate precipitates, which are the complexes formed between the Reineckate anion and an organic base, decreases at lower temperatures. This is a common principle in precipitation reactions where lower temperatures favor the formation of solid crystals from a solution. Consequently, many experimental protocols recommend cooling the reaction mixture to enhance the yield of the precipitate.

Q4: Are there specific temperature recommendations for precipitating with Reinecke's salt?

While specific optimal temperatures can vary depending on the analyte, a general best practice is to perform the precipitation at reduced temperatures, such as in an ice bath or refrigerator. For instance, in the crystallization of Reinecke's salt itself, a common procedure involves dissolving the crude salt in warm water (around 60°C) and then cooling it in a refrigerator overnight to induce crystallization.[1] This principle of leveraging temperature-dependent solubility extends to the precipitation of its complexes. For sensitive molecules like peptides, precipitation is often carried out in the cold to maximize recovery and minimize degradation.

Troubleshooting Guide

This guide addresses common issues encountered during precipitation experiments with Reinecke's salt, with a focus on temperature-related factors.

Issue	Possible Cause	Troubleshooting Steps
Low or No Precipitate Formation	Temperature is too high: The Reineckate precipitate may be too soluble at the current temperature.	- Cool the reaction mixture in an ice bath or refrigerator for a sufficient period (e.g., several hours to overnight) to promote precipitation. - Ensure the initial temperature of the analyte solution is not excessively high.
Incomplete reaction: The reaction between Reinecke's salt and the analyte may not have gone to completion.	- Gently agitate the solution after adding the Reinecke's salt to ensure thorough mixing. - Allow for a longer incubation time at a cool temperature.
Precipitate Dissolves During Washing	Wash solvent is too warm: Using a wash solvent at room temperature or warmer can lead to the loss of the precipitate.	- Pre-cool all wash solvents (e.g., water, dilute acid) in an ice bath before use. - Perform the washing steps as quickly as possible while keeping the precipitate cold.
Formation of a Blue-Colored Solution	Decomposition of Reinecke's salt: The solution temperature has likely exceeded 65°C.	- Immediately and safely terminate the experiment. Be aware of the potential presence of hydrogen cyanide gas and work in a well-ventilated fume hood. - Review the experimental protocol to identify any steps where the temperature may have been inadvertently raised. - Prepare a fresh solution of Reinecke's salt for subsequent experiments, ensuring the temperature is maintained below 65°C.[1]
Inconsistent Precipitate Yields	Fluctuations in ambient temperature: Variations in laboratory temperature can affect the solubility of the precipitate.	- For quantitative experiments, consider performing the precipitation and filtration steps in a temperature-controlled environment (e.g., a cold room). - Record the temperature at each step of the experiment to identify potential sources of variability.

Quantitative Data on Precipitate Stability

Precipitate	Solvent	Temperature	Solubility (mg/mL)
Choline (B1196258) Reineckate	Acetone	Room Temperature	1.626[2][3]
Choline Reineckate	Acetonitrile	Room Temperature	1.511[2][3]

Note: "Room Temperature" is not explicitly defined in the source but is generally considered to be between 20-25°C.

Experimental Protocols

Protocol 1: General Gravimetric Determination of a Primary Amine

This protocol outlines a general procedure for the quantitative precipitation of a primary amine using Reinecke's salt, with an emphasis on temperature control.

• Sample Preparation: Accurately weigh a sample containing the amine and dissolve it in a suitable volume of dilute acid (e.g., 0.1 M HCl).

• Precipitation:

  • Cool the amine solution in an ice bath for at least 30 minutes.

  • Prepare a fresh, saturated solution of Reinecke's salt in cold water.

  • Slowly add the cold Reinecke's salt solution to the chilled amine solution with gentle stirring.

  • Allow the mixture to stand in the ice bath for 1-2 hours, or in a refrigerator overnight, to ensure complete precipitation.

• Filtration and Washing:

  • Filter the precipitate through a pre-weighed sintered glass crucible under vacuum.

  • Wash the precipitate with several small portions of ice-cold water to remove any soluble impurities.

  • Follow with a wash of a small amount of cold ethanol (B145695) or ether to aid in drying.

• Drying and Weighing:

  • Dry the crucible containing the precipitate in an oven at a low temperature (e.g., 80-100°C) until a constant weight is achieved.

  • Cool the crucible in a desiccator before each weighing.

• Calculation: Calculate the amount of the amine in the original sample based on the weight of the dried Reineckate precipitate and its molecular formula.

Protocol 2: Purification of Proline using Reinecke's Salt

This protocol is adapted for the specific precipitation of the amino acid proline.

• Solution Preparation: Dissolve the sample containing proline in water.

• Precipitation:

  • Cool the proline solution to 0-5°C in an ice-salt bath.

  • Slowly add a slight excess of a freshly prepared, cold aqueous solution of Reinecke's salt.

  • Maintain the low temperature and stir the mixture gently for 30-60 minutes.

• Isolation of Precipitate:

  • Collect the proline-reineckate precipitate by centrifugation in a pre-chilled centrifuge or by filtration through a cooled funnel.

  • Wash the precipitate with a minimal amount of ice-cold water.

• Decomposition of the Precipitate (to recover proline):

  • Suspend the washed precipitate in a minimal amount of cold water.

  • Add a stoichiometric amount of a suitable reagent (e.g., silver sulfate) to precipitate the Reineckate anion as an insoluble salt, leaving the proline in solution.

  • Remove the newly formed precipitate by filtration or centrifugation.

  • The resulting solution contains the purified proline.

Visualizations

Caption: Experimental workflow for the gravimetric analysis of an analyte using Reineckate precipitation.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. scienggj.org [scienggj.org]
• 3. researchgate.net [researchgate.net]

Avoiding the formation of interfering colored byproducts in Reineckate reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid the formation of interfering colored byproducts in Reineckate reactions.

Troubleshooting Guide: Formation of Colored Byproducts

This guide addresses common issues related to the appearance of unwanted coloration during experiments involving Reinecke's salt.

Observation	Potential Cause	Recommended Action
Blue or purplish discoloration of the Reinecke's salt solution upon preparation or during the reaction.	Decomposition of Reinecke's salt in aqueous solution. This process is accelerated by heat.[1][2]	Prepare fresh solutions of Reinecke's salt for each experiment. Avoid heating the solution above 60°C.[1][3] If heating is necessary, do so for the shortest possible time.
The solid Reinecke's salt appears darker than the typical dark red crystals or has a purplish tint.	Impurities from the synthesis process or degradation during storage. The synthesis of Reinecke's salt involves the fusion of ammonium (B1175870) thiocyanate (B1210189) and ammonium dichromate at high temperatures (around 150-160°C), which can lead to byproduct formation if not carefully controlled.[2][3][4]	Purify the Reinecke's salt by recrystallization. (See Experimental Protocols for a detailed procedure).
Precipitate appears discolored, affecting accurate quantification or analysis.	Co-precipitation of decomposition products with the target analyte-Reineckate complex.	Ensure the Reinecke's salt solution is freshly prepared and free of discoloration before adding it to the sample.
Inconsistent results or high background in spectrophotometric assays.	Presence of soluble, colored decomposition byproducts.	Use a freshly purified batch of Reinecke's salt. Prepare solutions immediately before use and protect them from light.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of colored byproducts in Reineckate reactions?

A1: The primary cause is the decomposition of the Reineckate anion, [Cr(NCS)4(NH3)2]⁻, itself. In aqueous solutions, Reinecke's salt can decompose, leading to the formation of blue or purplish-colored byproducts.[1][2] This decomposition is significantly accelerated by heat, particularly at temperatures above 65°C.[1][2]

Q2: How can I prevent the decomposition of my Reinecke's salt solution?

A2: To minimize decomposition, it is crucial to prepare fresh aqueous solutions of Reinecke's salt immediately before use. If the solution must be prepared in advance, it should be stored in a cool, dark place. Avoid heating solutions above 60°C.[1][3]

Q3: My solid Reinecke's salt appears to be of poor quality. How can I purify it?

A3: Impure or partially decomposed Reinecke's salt can be purified by recrystallization from hot water. This process involves dissolving the salt in a minimal amount of hot water (around 60°C), filtering out any insoluble impurities, and then allowing the solution to cool slowly to form purified crystals.[1][3] A detailed protocol is provided in the Experimental Protocols section.

Q4: Does pH affect the stability of Reinecke's salt solutions?

A4: While the decomposition in aqueous solution is well-documented, specific quantitative data on the effect of pH is not extensively available in the literature. However, as a general precaution, it is advisable to control the pH of your reaction mixture and avoid strongly acidic or alkaline conditions unless required by the specific protocol, as these conditions can influence the stability of coordination complexes.

Q5: Can light exposure cause the formation of colored byproducts?

A5: Yes, Reinecke's salt can undergo photochemical decomposition. It is recommended to store both the solid salt and its solutions in amber-colored containers or otherwise protected from direct light to minimize this degradation pathway.

Experimental Protocols

Protocol for Recrystallization of Reinecke's Salt

This protocol describes a method for purifying solid Reinecke's salt to remove colored byproducts and other impurities.

Materials:

• Impure Reinecke's salt

• Distilled or deionized water

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Hot water funnel (recommended)

• Filter paper

• Beaker

• Ice bath

• Buchner funnel and filter flask

Procedure:

• In an Erlenmeyer flask, add the impure Reinecke's salt.

• For every 10 grams of salt, add approximately 25-30 mL of distilled water.

• Gently warm the mixture with stirring to a temperature of no more than 60°C.[1][3] Do not exceed 65°C to avoid rapid decomposition.[1][2]

• Stir until the majority of the salt has dissolved. Some insoluble impurities may remain.

• While the solution is still hot, filter it quickly through a pre-heated funnel (a hot water funnel is ideal) with filter paper to remove any insoluble matter.

• Allow the filtrate to cool slowly to room temperature. For better crystal formation, avoid disturbing the solution during this time.

• Once the solution has reached room temperature, place it in an ice bath to maximize the crystallization of the purified Reinecke's salt.

• Collect the dark red crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold water.

• Dry the purified crystals, preferably in a vacuum desiccator, protected from light.

Visualizations

Troubleshooting Workflow for Colored Byproducts

The following diagram illustrates a logical workflow for identifying and resolving issues with colored byproducts in Reineckate reactions.

Caption: A flowchart for troubleshooting colored byproducts.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mcconline.org.in [mcconline.org.in]
• 3. m.youtube.com [m.youtube.com]
• 4. CN104743576A - Reinecke's salt green production synthesis method - Google Patents [patents.google.com]

Why am I not getting a precipitate with ammonium Reineckate?

This technical support guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing issues with ammonium (B1175870) Reineckate precipitation.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: Why am I not observing a precipitate after adding ammonium Reineckate solution to my sample?

Answer: Several factors can prevent the formation of a precipitate. This guide will walk you through the most common causes, from reagent quality to experimental conditions.

Troubleshooting Guide

If you are not getting the expected precipitate, systematically check the following potential issues:

Reagent Quality and Stability

Ammonium Reineckate, also known as Reinecke's salt, can degrade over time, especially when exposed to moisture or high temperatures.

• Visual Inspection: A fresh, high-quality ammonium Reineckate solution should be a clear, dark red color. A color change to blue or the presence of a fine precipitate in the reagent solution itself indicates decomposition.[1][2][3]

• Age of Solution: Aqueous solutions of ammonium Reineckate are unstable and can decompose within a couple of weeks at room temperature.[1][2][3] It is highly recommended to use a freshly prepared solution for each experiment.[4][5]

• Storage Conditions: The solid reagent is sensitive to moisture.[6][7] Ensure it is stored in a cool, dry, and tightly sealed container.

Summary of Ammonium Reineckate Stability:

Condition	Stability	Observations
Solid	Stable when kept dry and cool.[7]	Dark red crystalline powder.
Aqueous Solution (Room Temp)	Decomposes in approximately two weeks.[1][2][3]	Solution may turn blue.
Aqueous Solution (>65 °C)	Decomposes rapidly.[1][2]	Rapid color change to blue.
Boiling Ethanol	Decomposes.[1][2]	Similar decomposition as in hot water.
Incompatible Materials	Strong oxidizing agents, strong acids.[6]	Potential for vigorous reaction.

Experimental Conditions

The success of the precipitation reaction is highly dependent on the experimental parameters.

• Concentration of Analyte: The target molecule (typically a primary or secondary amine) must be present at a sufficient concentration for the resulting Reineckate salt to exceed its solubility limit and precipitate.[8][9][10] If your sample is too dilute, you may not see a precipitate. Consider concentrating your sample if possible.

• Solvent System: Ammonium Reineckate itself is soluble in hot water, acetone (B3395972), and ethanol.[2][8][9] However, the precipitate you are trying to form (the Reineckate salt of your analyte) may be soluble in the solvent you are using. For instance, choline (B1196258) reineckate is dissolved in acetone for spectrophotometric analysis, indicating its solubility in this solvent.[4] If precipitation is the goal, using an aqueous solution is common.

• pH of the Solution: The charge state of your target amine is critical. The precipitation reaction relies on the electrostatic interaction between the positively charged amine (R-NH3+) and the negatively charged Reineckate anion. Ensure the pH of your solution is low enough to fully protonate the amine group.

• Temperature: While heating can dissolve the ammonium Reineckate reagent, high temperatures can also increase the solubility of your target precipitate, preventing it from forming. Cooling the solution after adding the reagent can often promote precipitation.[1]

Interfering Substances

The presence of other compounds in your sample can interfere with the precipitation.

• Competing Cations: Ammonium Reineckate is not entirely specific and can precipitate other primary and secondary amines, as well as compounds containing mercury (Hg²⁺).[8][9] High concentrations of other amines or the presence of mercury in your sample could consume the reagent.

• High Salt Concentrations: While not explicitly detailed for Reineckate salts, very high ionic strength in a solution can sometimes increase the solubility of other salts, a phenomenon known as the "salt effect."

Experimental Protocols

Protocol 1: Preparation of Ammonium Reineckate Precipitating Agent

This protocol is adapted for the general precipitation of amines.

Materials:

• Ammonium Reineckate monohydrate (NH₄[Cr(NCS)₄(NH₃)₂]·H₂O)

• Methanol or distilled water (pre-warmed to ~40-50°C if using water)

• Magnetic stirrer and stir bar

• Volumetric flask

Procedure:

• Weigh out the required amount of ammonium Reineckate. A typical concentration for a precipitating agent is a 1-2% (w/v) solution. For example, dissolve 1 g of ammonium Reineckate in 100 mL of solvent.

• Slowly add the solid to the solvent while stirring continuously.

• If using water, maintain a gentle warmth (do not exceed 60°C) to aid dissolution.[1]

• Continue stirring until all the solid has dissolved, resulting in a clear, dark red solution.

• Crucially, use this solution immediately after preparation for best results. [4][5]

Protocol 2: General Precipitation of a Target Amine

• Ensure your sample containing the target amine is dissolved in an appropriate aqueous buffer at a pH where the amine is protonated.

• Slowly add the freshly prepared ammonium Reineckate solution dropwise to your sample while gently stirring.

• If no precipitate forms immediately, try cooling the mixture in an ice bath for 15-30 minutes, as this can decrease the solubility of the Reineckate salt.

• Observe for the formation of a characteristic pink or reddish crystalline precipitate.

• The precipitate can then be isolated by centrifugation or filtration.

Visualizing the Process

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting precipitation issues.

Caption: Troubleshooting flowchart for failed Reineckate precipitation.

Signaling Pathway of Precipitation

This diagram illustrates the chemical principle behind the precipitation reaction.

Caption: The precipitation reaction of an amine with Reineckate anion.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mcconline.org.in [mcconline.org.in]
• 3. Reinecke salt/Ammonium reineckate/Ammonium tetrathiocyanatodiamminechromate-南京杜莱生物技术有限公司 [dulynet.com]
• 4. scienggj.org [scienggj.org]
• 5. researchgate.net [researchgate.net]
• 6. fishersci.com [fishersci.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 9. Reinecke's_salt [chemeurope.com]
• 10. Reinecke salt, Hi-AR™/ACS [himedialabs.com]

Technical Support Center: The Use of Reineckate Reagent in Precipitation Experiments

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Reineckate reagent for the precipitation of primary and secondary amines, including certain amino acids and quaternary ammonium (B1175870) compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Reineckate reagent in a laboratory setting?

Reinecke's salt, or ammonium tetrathiocyanatodiamminechromate(III), is predominantly used as a precipitating agent for the quantitative determination of primary and secondary amines, as well as certain amino acids like proline and hydroxyproline.[1][2] It forms insoluble crystalline precipitates with these organic bases, which can then be isolated and quantified gravimetrically.

Q2: What is the principle behind the precipitation reaction with Reineckate reagent?

The precipitation reaction involves the formation of an insoluble salt between the Reineckate anion, [Cr(NCS)₄(NH₃)₂]⁻, and the protonated amine (a cation). This reaction is a form of ion-pair formation, leading to a solid precipitate that can be separated from the solution.

Q3: Is it necessary to use an excess of the Reineckate reagent?

Yes, a slight excess of the Reineckate reagent is generally recommended to ensure the complete precipitation of the analyte.[3] This is based on the "common ion effect," which reduces the solubility of the amine-Reineckate salt, thereby maximizing the precipitate yield.[3][4]

Q4: What are the potential consequences of adding a large excess of Reineckate reagent?

Adding a large excess of the Reineckate reagent should be avoided as it can lead to the precipitation of the reagent itself, especially if the solution is cooled or concentrated.[3] This co-precipitation will result in a positively biased (falsely high) quantification of the target analyte.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no precipitate formation	1. Incorrect pH of the solution. The amine must be protonated to react. 2. Analyte concentration is too low. 3. Presence of interfering substances that form soluble complexes with the analyte or reagent.	1. Adjust the pH of the solution to be acidic (typically pH 2-3) to ensure the amine is in its cationic form. 2. Concentrate the sample if possible. 3. Refer to the section on "Potential Interferences" to identify and remove any interfering ions.
Precipitate appears gummy or non-crystalline	1. Precipitation was carried out too quickly. 2. The solution was not adequately stirred during the addition of the reagent.	1. Add the Reineckate reagent solution slowly and with constant, gentle stirring. 2. Allow the solution to stand for a sufficient period (digestion) to allow for the formation of larger, more filterable crystals.
Results are inconsistently high	1. Co-precipitation of excess Reineckate reagent. 2. Incomplete drying of the precipitate. 3. Presence of co-precipitating interfering ions.	1. Avoid using a large excess of the Reineckate reagent. A 5-10% excess is generally sufficient. 2. Ensure the precipitate is dried to a constant weight at the appropriate temperature. 3. Review the "Potential Interferences" section and pretreat the sample if necessary.
Precipitate dissolves during washing	1. The wash solution is too aggressive (e.g., pure water can cause some dissolution). 2. The precipitate is slightly soluble in the wash solution.	1. Wash the precipitate with a cold, dilute solution of the precipitating agent or a saturated solution of the precipitate to minimize solubility losses. 2. Use a minimal amount of wash solution.

Data Presentation: Effect of Excess Reagent

While specific quantitative data on the effect of excess Reineckate reagent is not abundant in readily available literature, the following table illustrates the theoretical relationship based on the principles of gravimetric analysis and the common ion effect. The values are intended to be illustrative.

Excess Reineckate Reagent (%)	Precipitate Yield (%)	Purity of Precipitate	Potential Issues
0	< 99.5	High	Incomplete precipitation due to the inherent solubility of the amine-Reineckate salt.
5-10	> 99.9	High	Optimal range for maximizing yield while minimizing the risk of reagent co-precipitation.
25	> 99.9	Moderate	Increased risk of co-precipitation of the Reineckate reagent, leading to positively biased results.
50+	> 99.9	Low	High probability of significant co-precipitation of the Reineckate reagent, leading to inaccurate results.

Experimental Protocols

Gravimetric Determination of Choline (B1196258) Chloride using Reinecke's Salt

This protocol is adapted from established gravimetric methods for choline determination.[5]

1. Sample Preparation:

• Accurately weigh a sample containing approximately 100-200 mg of choline chloride into a 250 mL beaker.

• Dissolve the sample in 50 mL of distilled water.

• Acidify the solution with a few drops of dilute hydrochloric acid (e.g., 1 M HCl) to a pH of 2-3.

2. Precipitation:

• Prepare a 2% (w/v) solution of Reinecke's salt in water. It is recommended to prepare this solution fresh.

• Slowly add the Reinecke's salt solution to the choline chloride solution with constant, gentle stirring until no further precipitation is observed. Add a 5-10% excess of the reagent to ensure complete precipitation.

• Allow the beaker to stand in an ice bath for at least one hour to promote complete precipitation and crystal growth (digestion).

3. Filtration and Washing:

• Filter the precipitate through a pre-weighed sintered glass crucible (Gooch crucible) of medium porosity.

• Wash the precipitate with several small portions of ice-cold water until the filtrate is colorless. This removes any excess Reineckate reagent.

• Finally, wash the precipitate with a small portion of cold ethanol (B145695) or isopropanol (B130326) to aid in drying.

4. Drying and Weighing:

• Dry the crucible containing the precipitate in an oven at 105-110 °C to a constant weight. This typically takes 1-2 hours.

• Cool the crucible in a desiccator to room temperature before each weighing.

• Repeat the drying and weighing cycle until two consecutive weighings agree within 0.2-0.3 mg.

5. Calculation:

• Calculate the mass of the choline reineckate precipitate.

• Use the gravimetric factor to determine the mass of choline chloride in the original sample.

• Gravimetric Factor = (Molar Mass of Choline Chloride) / (Molar Mass of Choline Reineckate)

Potential Interferences

Several substances can interfere with the precipitation of amines using Reinecke's salt. It is crucial to consider these potential interferences to ensure accurate results.

• Heavy Metals: Mercury(II) ions (Hg²⁺) react with Reinecke's salt to form a red precipitate, which will interfere with the analysis.[6] Other heavy metals such as lead (Pb²⁺), cadmium (Cd²⁺), and thallium (Tl⁺) may also form precipitates.

• Other Amines and Quaternary Ammonium Compounds: The reagent is not specific to a single amine. If the sample contains a mixture of primary and secondary amines or other quaternary ammonium compounds, they may co-precipitate.

• High Concentrations of Inorganic Salts: While a slight excess of the precipitating agent is beneficial, very high concentrations of other salts in the solution can affect the solubility of the desired precipitate and may lead to co-precipitation.

Visualizations

Caption: Experimental workflow for gravimetric analysis using Reineckate reagent.

Caption: Effect of Reineckate reagent concentration on precipitation outcome.

References

• 1. Reinecke's_salt [chemeurope.com]
• 2. mcconline.org.in [mcconline.org.in]
• 3. Reinecke salt(13573-16-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Reinecke's salt - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Reineckate Salt and Picric Acid for Alkaloid Precipitation

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate precipitating agent is a critical step in the isolation, purification, and quantification of alkaloids. Among the various reagents employed, Reineckate salt and picric acid are frequently utilized due to their broad reactivity. This guide provides a detailed comparison of these two reagents, supported by their chemical properties, precipitation mechanisms, and general experimental protocols to aid researchers in making an informed choice for their specific application.

Overview of Precipitants

Reineckate Salt , ammonium (B1175870) tetrathiocyanatodiamminechromate(III), is a complex salt that forms crystalline precipitates with a wide range of organic bases, including primary and secondary amines, and notably, alkaloids.[1][2] The precipitation occurs through the formation of an ion-pair between the large, complex Reineckate anion and the protonated alkaloid cation.[3][4][5][6][7] This property is particularly useful for the isolation and gravimetric or spectrophotometric quantification of alkaloids.[8]

Picric Acid , or 2,4,6-trinitrophenol, is a strong organic acid that readily forms crystalline salts, known as picrates, with basic compounds like alkaloids.[9][10] The reaction is a classic acid-base neutralization, but the resulting picrate (B76445) salts are often further stabilized by charge-transfer interactions between the electron-deficient aromatic ring of picric acid and the electron-rich moieties of the alkaloid.[11][12][13][14] These characteristically yellow precipitates have been historically important for the identification and purification of alkaloids.[15][16]

Mechanism of Precipitation

The interaction of each reagent with alkaloids is distinct, influencing the selectivity and nature of the precipitate.

Reineckate Salt: The precipitation is primarily driven by an electrostatic interaction. In an acidic solution, the nitrogen atom of the alkaloid is protonated, forming a cation (Alkaloid-H⁺). The Reineckate salt provides the complex anion, [Cr(NH₃)₂(NCS)₄]⁻. The combination of the large cation and large anion results in the formation of a sparingly soluble ion-pair, which precipitates out of the solution.

Picric Acid: The primary interaction is an acid-base reaction. The acidic phenolic proton of picric acid is transferred to the basic nitrogen of the alkaloid, forming a picrate salt. This salt formation is often enhanced by a charge-transfer complex, where the electron-rich alkaloid (donor) interacts with the highly electron-deficient picric acid (acceptor). This interaction contributes to the stability and often the color of the resulting precipitate.

Data Presentation: A Comparative Analysis

While direct, comprehensive comparative studies on the precipitation efficiency of a wide range of alkaloids with both reagents are scarce in the literature, the following table summarizes their key characteristics based on available data and chemical principles.

Feature	Reineckate Salt	Picric Acid
Formula	NH₄[Cr(NH₃)₂(SCN)₄]	C₆H₃N₃O₇
Molar Mass	354.45 g/mol	229.10 g/mol
Precipitate Color	Typically pink or reddish	Characteristically yellow[9][15]
Precipitate Nature	Crystalline ion-pair complex	Crystalline salt (picrate), often a charge-transfer complex[9][11][12][13][14]
Precipitation pH	Acidic medium	Acidic or neutral medium
Selectivity	Broad for organic bases	Broad for basic alkaloids[9]
Interferences	Primary and secondary amines, other organic bases[8]	Other basic compounds
Safety Concerns	Solutions can decompose to release toxic HCN[17]	Highly explosive when dry[10]

For instance, the aqueous solubility of berberine (B55584) chloride is approximately 1.96 mg/mL.[18] Upon precipitation with either Reineckate salt or picric acid, the resulting complex is expected to have a much lower solubility, driving the equilibrium towards the solid phase. Similarly, ephedrine (B3423809) is soluble in water,[1][2][19][20] but its picrate and reineckate salts are expected to be significantly less soluble.

Experimental Protocols

The following are generalized gravimetric methods for the determination of total alkaloids using Reineckate salt and picric acid. Researchers should optimize these protocols for their specific alkaloid and sample matrix.

Alkaloid Precipitation using Reineckate Salt

Reagent Preparation (2% w/v Reineckate Salt Solution): Dissolve 2 g of Reineckate salt in 100 mL of distilled water. Warm gently to dissolve if necessary, but do not boil. The solution should be freshly prepared as it can decompose over time.[17]

Procedure:

• Accurately weigh a sample of the plant extract containing the alkaloids.

• Dissolve the extract in a suitable volume of 2% sulfuric acid to ensure protonation of the alkaloids.

• Slowly add the 2% Reineckate salt solution dropwise with constant stirring.

• Continue adding the reagent until no further precipitation is observed.

• Allow the mixture to stand in a cool place for at least 4 hours, or preferably overnight, to ensure complete precipitation.

• Collect the precipitate by filtration through a pre-weighed sintered glass crucible.

• Wash the precipitate with a small amount of ice-cold water, followed by a small amount of ethanol.

• Dry the precipitate in an oven at 80°C to a constant weight.

• The weight of the precipitate corresponds to the amount of alkaloid reineckate. A conversion factor, specific to the alkaloid, is required to determine the weight of the alkaloid itself.

Alkaloid Precipitation using Picric Acid (Hager's Reagent)

Reagent Preparation (Saturated Picric Acid Solution): Add an excess of picric acid to distilled water and stir well. Allow the undissolved solid to settle. The clear supernatant is the saturated solution. Caution: Picric acid is explosive when dry and should be handled with appropriate safety measures.

Procedure:

• Accurately weigh a sample of the plant extract.

• Dissolve the extract in a minimal amount of 2% hydrochloric acid.

• Add the saturated picric acid solution dropwise with continuous stirring.

• A yellow precipitate will form if alkaloids are present.[15] Continue addition until precipitation is complete.

• Allow the mixture to stand for at least 4 hours to facilitate complete precipitation.

• Filter the yellow precipitate through a pre-weighed filter paper.

• Wash the precipitate with a small volume of cold distilled water.

• Dry the precipitate carefully in a desiccator over a suitable drying agent. Do not heat picric acid or its precipitates as they can be explosive.

• Weigh the dried precipitate to determine the amount of the alkaloid picrate. The weight of the alkaloid can be calculated using a specific gravimetric factor.

Visualizing the Workflow and Mechanisms

The following diagrams, generated using Graphviz, illustrate the general experimental workflow for alkaloid precipitation and the chemical principles behind the precipitation with each reagent.

Fig. 1: General experimental workflow for alkaloid precipitation.

Fig. 2: Precipitation mechanisms of Reineckate salt and picric acid.

Conclusion

Both Reineckate salt and picric acid are effective reagents for the precipitation of a broad spectrum of alkaloids. The choice between them depends on the specific goals of the experiment, the nature of the alkaloid, and the available safety infrastructure.

• Reineckate salt is advantageous for gravimetric analysis due to the formation of a stable, crystalline precipitate with a high molecular weight. However, the reagent's potential to decompose and release toxic byproducts necessitates careful handling and fresh preparation of its solutions.

• Picric acid is a classic reagent that yields characteristic yellow, crystalline precipitates, which can be useful for both qualitative identification and purification. Its significant drawback is the extreme explosion hazard when in a dry state, mandating stringent safety protocols.

For quantitative applications where a stable and well-defined precipitate is desired, Reineckate salt may be the preferred option, provided appropriate safety measures for handling chromium and thiocyanate (B1210189) compounds are in place. For qualitative screening and small-scale purification, picric acid can be effective, but only if the laboratory is equipped to handle explosive compounds safely. It is imperative for researchers to consult safety data sheets and established laboratory safety protocols before working with either of these reagents.

References

• 1. The Preparation And Properties Of Ephedrine And Its Salts - [www.rhodium.ws] [chemistry.mdma.ch]
• 2. Ephedrine | C10H15NO | CID 9294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Superalkali–Alkalide Interactions and Ion Pairing in Low-Polarity Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Characterization of Ion Pairs between Alkaline Metal Ions and Anionic Anti-Aromatic and Aromatic Hydrocarbons with π-Conjugated Central Seven- and Eight-Membered Rings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Characterization of Ion Pairs between Alkaline Metal Ions and Anionic Anti-Aromatic and Aromatic Hydrocarbons with π-Conjugated Central Seven- and Eight-Membered Rings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnnl.gov [pnnl.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Alkaloids [users.wfu.edu]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. researchgate.net [researchgate.net]
• 12. Charge-transfer interaction of drug quinidine with quinol, picric acid and DDQ: Spectroscopic characterization and biological activity studies towards understanding the drug–receptor mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preparation, spectroscopic and antibacterial studies on charge-transfer complexes of 2-hydroxypyridine with picric acid and 7,7',8,8'-tetracyano-p-quinodimethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Comparative Phytochemical Analysis and Antioxidant Activities of Tamalakyadi Decoction with Its Modified Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Scientific investigation of crude alkaloids from medicinal plants for the management of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Physicochemical Characterization of Berberine Chloride: A Perspective in the Development of a Solution Dosage Form for Oral Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. solubilityofthings.com [solubilityofthings.com]
• 20. Ephedrine CAS#: 299-42-3 [m.chemicalbook.com]

A Comparative Guide to the Spectrophotometric Validation of Dimenhydrinate using Reineckate Salt and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the validated spectrophotometric method for the determination of dimenhydrinate (B1670652) using Reineckate salt against two alternative spectrophotometric techniques: a direct UV spectrophotometric method and a visible spectrophotometric method based on charge-transfer complexation. The objective is to offer a clear, data-driven overview of the performance of each method, supported by detailed experimental protocols and visual representations of the underlying chemical and procedural principles.

Introduction

Dimenhydrinate, a widely used antihistamine and antiemetic, is a combination of two active moieties: diphenhydramine (B27) and 8-chlorotheophyllinate. Accurate and precise quantification of dimenhydrinate in pharmaceutical formulations is crucial for ensuring its quality and efficacy. Spectrophotometry, owing to its simplicity, cost-effectiveness, and rapidity, remains a valuable analytical tool in pharmaceutical quality control.[1][2]

This guide focuses on the validation of a classical method involving the precipitation of the tertiary amine group of diphenhydramine with Reineckate salt, followed by spectrophotometric measurement of the resulting complex.[3] This method is compared with a straightforward UV spectrophotometric approach and a visible spectrophotometric method involving a charge-transfer reaction. The validation parameters for each method, including linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ), are presented to facilitate an informed choice of analytical methodology.

Methodology and Experimental Protocols

Spectrophotometric Method using Reineckate Salt

This method is based on the reaction of the diphenhydramine moiety of dimenhydrinate with Reinecke salt (ammonium tetrathiocyanatodiamminechromate(III)) in an acidic medium. The resulting purple-colored ion-pair complex is precipitated, separated, dissolved in a suitable organic solvent, and quantified spectrophotometrically.[3]

Experimental Protocol:

• Standard Solution Preparation: A standard stock solution of dimenhydrinate is prepared in a suitable solvent (e.g., dilute acid). Working standard solutions are prepared by appropriate dilution of the stock solution.

• Sample Preparation: A known quantity of the powdered pharmaceutical formulation is accurately weighed and dissolved in a suitable solvent. The solution is filtered to remove any insoluble excipients.

• Complexation and Precipitation: An aliquot of the standard or sample solution is treated with an excess of freshly prepared Reinecke salt solution in an acidic medium. The mixture is allowed to stand to ensure complete precipitation of the dimenhydrinate-Reinecke complex.

• Isolation and Dissolution of the Complex: The precipitate is collected by filtration, washed with cold water to remove excess reagent, and then dissolved in acetone.

• Spectrophotometric Measurement: The absorbance of the resulting colored solution is measured at the wavelength of maximum absorption (λmax), which is approximately 525-540 nm, against a reagent blank.

• Quantification: The concentration of dimenhydrinate in the sample is determined by comparing its absorbance with that of a standard solution of known concentration.

Alternative Method 1: Direct UV Spectrophotometry

This method leverages the inherent UV-absorbing properties of the dimenhydrinate molecule for its direct quantification.

Experimental Protocol:

• Standard and Sample Preparation: Standard and sample solutions of dimenhydrinate are prepared in a suitable solvent, such as 0.1 M HCl.[4]

• Spectrophotometric Measurement: The UV absorption spectra of the standard and sample solutions are recorded over a specified wavelength range. The absorbance is measured at the λmax of dimenhydrinate, which is typically around 276 nm.[4]

• Quantification: The concentration of dimenhydrinate is calculated using a calibration curve constructed by plotting the absorbance of standard solutions against their corresponding concentrations.

Alternative Method 2: Visible Spectrophotometry via Charge-Transfer Complexation

This technique involves the reaction of diphenhydramine (as an n-electron donor) with a π-acceptor, such as 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ), to form a colored charge-transfer complex.[5]

Experimental Protocol:

• Standard and Sample Preparation: Standard and sample solutions of diphenhydramine (or dimenhydrinate, as the diphenhydramine moiety is the reactive species) are prepared in a suitable non-polar solvent like dichloromethane.

• Complex Formation: A specific volume of the standard or sample solution is mixed with a solution of the π-acceptor (e.g., DDQ) in the same solvent. The reaction is allowed to proceed for a defined period to ensure complete complex formation.

• Spectrophotometric Measurement: The absorbance of the resulting colored complex is measured at its λmax against a reagent blank. For the diphenhydramine-DDQ complex, the λmax is around 580 nm.

• Quantification: A calibration curve of absorbance versus concentration of standard solutions is prepared to determine the concentration of the drug in the sample.

Data Presentation: Comparison of Validation Parameters

The performance of the three spectrophotometric methods is summarized in the table below. The data has been compiled from various studies and is presented here for comparative purposes.

Validation Parameter	Reineckate Salt Method	Direct UV Spectrophotometry	Visible Spectrophotometry (Charge-Transfer Complex)
Analyte	Dimenhydrinate	Dimenhydrinate	Diphenhydramine
Linearity Range	Adheres to Beer-Lambert Law (Specific range not detailed in older literature)	10 - 30 µg/mL[4]	12.5 - 150 µg/mL[5]
Accuracy (% Recovery)	Good accuracy reported[3]	96.96 - 105.10%	98.5 - 101.2%
Precision (% RSD)	Good repeatability reported[3]	< 2%[4]	< 1.5%
Limit of Detection (LOD)	Not Reported	7.50 µg/mL (Area under curve method)	2.09 µg/mL[5]
Limit of Quantification (LOQ)	Not Reported	22.74 µg/mL (Area under curve method)	6.27 µg/mL[5]
Wavelength (λmax)	~525-540 nm	~276 nm[4]	~580 nm

Mandatory Visualizations

Chemical Reaction Pathway

The following diagram illustrates the ion-pair formation between the diphenhydramine cation and the Reineckate anion.

Caption: Ion-pair formation in the Reineckate salt method.

Experimental Workflow

This diagram outlines the key steps in the spectrophotometric analysis of dimenhydrinate using the Reineckate salt method.

Caption: Workflow for the Reineckate salt spectrophotometric method.

Logical Relationship of Validation Parameters

The following diagram illustrates the relationship between key validation parameters as per ICH guidelines.

References

• 1. "Spectrophotometric Resolution Methods for Determination of Dimenhydrin" by Eman M. Morgan, Yasmin M. Fayez et al. [bfopcu.eg.net]
• 2. bfopcu.eg.net [bfopcu.eg.net]
• 3. Spectrophotometric determination of dimenhydrinate with Reinecke salt - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Spectrophotometric method for the determination, validation, spectroscopic and thermal analysis of diphenhydramine in pharmaceutical preparation - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Precipitation of Secondary Amines: A Guide to Alternatives for Reineckate Salt

For researchers, scientists, and drug development professionals engaged in the isolation and purification of secondary amines, Reineckate salt has long been a conventional choice for precipitation. However, the landscape of analytical and separation chemistry offers several viable alternatives, each with distinct characteristics and potential advantages. This guide provides a comprehensive comparison of notable substitutes for Reineckate salt—Dragendorff's reagent, picric acid, and sodium tetraphenylborate (B1193919)—supported by available experimental insights and procedural outlines for their application in the precipitation of secondary amines.

A Comparative Overview of Precipitating Agents

While direct quantitative comparisons of precipitation efficiency for secondary amines across different reagents are not extensively documented in readily available literature, a qualitative and functional comparison can be drawn from existing knowledge. The choice of a precipitating agent often depends on the specific properties of the secondary amine, the desired purity of the precipitate, and the subsequent analytical or preparative steps.

Reagent	Principle of Precipitation	Advantages	Limitations
Reineckate Salt	Forms an insoluble ion pair with the protonated amine.	Forms well-defined crystalline precipitates.	Can be non-specific; potential for heavy metal contamination.
Dragendorff's Reagent	Forms an insoluble ion pair between the protonated amine and the tetraiodobismuthate(III) complex.	Provides a colored precipitate, aiding in qualitative identification.	Primarily used for alkaloids and tertiary amines; secondary amines often yield less distinct precipitates.[1] Lacks specificity.
Picric Acid	Forms crystalline picrate (B76445) salts with amines.	Can yield well-defined crystalline products suitable for characterization.	Picric acid is explosive when dry and requires careful handling.[2] The resulting picrate may need further processing to recover the free amine.
Sodium Tetraphenylborate	The tetraphenylborate anion forms a bulky, insoluble salt with protonated amines.	Effective for precipitating a wide range of organic nitrogen compounds.[3]	The reagent can be costly, and the resulting precipitate may require specific solvents for dissolution.

Experimental Methodologies and Protocols

Detailed, step-by-step protocols for the quantitative gravimetric analysis of secondary amines using these alternatives are not standardized and often require optimization based on the specific amine. However, generalized procedures can be outlined based on the principles of precipitation.

Precipitation with Dragendorff's Reagent

Dragendorff's reagent is a solution of potassium bismuth iodide, which forms orange to red precipitates with many nitrogen-containing organic compounds.[1][4] While primarily used for qualitative detection, it can be adapted for precipitation.

Experimental Workflow for Precipitation with Dragendorff's Reagent

Figure 1. General workflow for the precipitation of a secondary amine using Dragendorff's reagent.

Protocol:

• Preparation of Dragendorff's Reagent: A common preparation involves two solutions. Solution A: 0.85 g of bismuth subnitrate in 10 mL of acetic acid and 40 mL of water. Solution B: 8 g of potassium iodide in 20 mL of water. The final reagent is prepared by mixing equal volumes of Solution A and Solution B and diluting with acetic acid and water.[4]

• Sample Preparation: Dissolve a known quantity of the secondary amine in a minimal amount of dilute acid (e.g., 1% v/v acetic acid).

• Precipitation: Slowly add the prepared Dragendorff's reagent to the amine solution with constant stirring.

• Digestion: Allow the mixture to stand for a period to permit the precipitate to fully form and settle.

• Isolation: Collect the precipitate by filtration using a pre-weighed filter paper or crucible.

• Washing: Wash the precipitate with a small amount of cold, dilute acid to remove any soluble impurities.

• Drying and Weighing: Dry the precipitate in a desiccator or oven at a suitable temperature until a constant weight is achieved.

Precipitation with Picric Acid

Picric acid (2,4,6-trinitrophenol) reacts with amines to form crystalline picrate salts, which are often sparingly soluble in water and can be isolated.

Experimental Workflow for Precipitation with Picric Acid

Figure 2. General workflow for the precipitation of a secondary amine as its picrate salt.

Protocol:

• Reagent Preparation: Prepare a saturated solution of picric acid in a suitable solvent (e.g., ethanol, water). Caution: Picric acid is an explosive hazard when dry and must be handled with appropriate safety measures.

• Sample Preparation: Dissolve the secondary amine in the same solvent used for the picric acid solution.

• Precipitation: Add the saturated picric acid solution to the amine solution. The picrate salt may precipitate immediately or upon cooling.

• Crystallization: Cool the mixture in an ice bath to maximize the yield of the crystalline precipitate.

• Isolation: Collect the crystals by filtration.

• Washing and Drying: Wash the crystals with a small amount of cold solvent and dry them carefully.

Precipitation with Sodium Tetraphenylborate

Sodium tetraphenylborate (NaBPh₄) is a versatile precipitating agent for a variety of organic nitrogen compounds, including secondary amines. It forms insoluble tetraphenylborate salts.

Logical Relationship for Precipitation with Sodium Tetraphenylborate

Figure 3. The reaction pathway for the precipitation of a secondary amine with sodium tetraphenylborate.

Protocol:

• Sample Preparation: Dissolve the secondary amine in a slightly acidic aqueous solution (pH 3-6).[5]

• Reagent Preparation: Prepare an aqueous solution of sodium tetraphenylborate.

• Precipitation: Add the sodium tetraphenylborate solution to the amine solution. A precipitate of the amine tetraphenylborate should form.[5]

• Isolation and Purification: The precipitate can be collected by filtration, washed with cold water, and dried.

Conclusion

While Reineckate salt remains a well-established precipitating agent for secondary amines, Dragendorff's reagent, picric acid, and sodium tetraphenylborate present as functional alternatives. The selection of the most appropriate reagent will be guided by the specific experimental context, including the nature of the secondary amine, the required purity of the isolated product, and safety considerations. It is important to note that for all these methods, optimization of conditions such as pH, temperature, and reagent concentration is crucial to achieve the desired precipitation efficiency and purity. Further empirical studies are needed to provide a direct quantitative comparison of these reagents for the precipitation of a broad range of secondary amines.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. THE ANALYTICAL APPLICATION OF SODIUM TETRAPHENYLBORATE TO THE DETERMINATION ... - Edward Smith - Google Books [books.google.com.sg]
• 4. Dragendorff's reagent - Wikipedia [en.wikipedia.org]
• 5. 23.2. Preparation of Amines | Organic Chemistry II [courses.lumenlearning.com]

A Comparative Guide to Reineckate Salt Precipitation and HPLC Analysis for the Quantification of Amine-Containing Active Pharmaceutical Ingredients

In the landscape of pharmaceutical quality control, the accurate quantification of active pharmaceutical ingredients (APIs) is paramount. For amine-containing compounds, both classical precipitation techniques and modern chromatographic methods are viable analytical approaches. This guide provides a detailed comparison between the Reineckate salt precipitation method, a gravimetric or spectrophotometric technique, and High-Performance Liquid Chromatography (HPLC), a cornerstone of modern pharmaceutical analysis.[1][2][3][4] This objective comparison is supported by synthesized experimental data to aid researchers, scientists, and drug development professionals in selecting the appropriate methodology for their specific analytical needs.

Methodology Overview

Reineckate Salt Precipitation: This method relies on the chemical reaction between an amine-containing analyte and Reinecke's salt (ammonium tetrathiocyanatodiamminechromate(III)).[5][6] This reaction forms a stoichiometric, insoluble pink precipitate of the amine-reineckate complex.[7] The quantification can then be performed gravimetrically by weighing the dried precipitate or, more commonly, by dissolving the complex in a suitable solvent and measuring its absorbance spectrophotometrically.[8] This technique is often valued for its low cost and simplicity.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful separation technique that has become indispensable in the pharmaceutical industry for its high resolution, sensitivity, and specificity.[2][9] It is widely used for the identification, quantification, and purification of individual components of a mixture.[3][4] For the quantification of APIs, a validated HPLC method provides exceptional accuracy and precision, making it the gold standard for quality control and regulatory compliance.[4][9]

Experimental Protocols

Quantification via Reineckate Salt Precipitation (Spectrophotometric)

This protocol describes a typical procedure for the quantification of an amine-containing API in a drug substance.

1.1. Reagents and Preparation:

• Precipitating Agent: A 2% (w/v) solution of ammonium (B1175870) reineckate monohydrate in methanol, freshly prepared.[7]

• API Standard Solution: A stock solution of the reference standard API is prepared in deionized water at a concentration of 1 mg/mL. Calibration standards are prepared by serial dilution.

• Sample Solution: The drug substance is accurately weighed and dissolved in deionized water to achieve a theoretical API concentration within the calibration range.

• Solvent for Dissolution: Acetone or a 70% (w/v) acetonitrile (B52724) solution in water.[7][8]

1.2. Procedure:

• Precipitation: To 10 mL of the sample or standard solution, add the precipitating agent in excess. The mixture is then allowed to stand in an ice bath for approximately one hour to ensure complete precipitation of the lustrous pink choline (B1196258) reineckate crystals.[7]

• Filtration and Washing: The precipitate is collected by filtration through a fritted glass filter. The collected solids are washed with small volumes of cold deionized water, followed by a wash with cold 2-propanol to remove any interfering substances.[7]

• Dissolution: The precipitate is then dissolved in a known volume of acetone.[8]

• Spectrophotometric Measurement: The absorbance of the resulting pink solution is measured at its maximum wavelength (λmax), typically around 525 nm, using a UV-Vis spectrophotometer.[8]

• Quantification: The concentration of the API in the sample is determined by comparing its absorbance to a calibration curve generated from the standard solutions.

Quantification via High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard reversed-phase HPLC method for the quantification of an amine-containing API.

2.1. Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV detector.[2]

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A mixture of a suitable buffer (e.g., phosphate (B84403) buffer, pH adjusted) and an organic solvent like acetonitrile or methanol. The composition can be isocratic or a gradient.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 30°C.

• Detection: UV detection at the λmax of the API.

• Injection Volume: 10-20 µL.

2.2. Reagents and Preparation:

• API Standard Solution: A stock solution of the reference standard API is prepared in the mobile phase or a suitable diluent at a concentration of 1 mg/mL. Calibration standards are prepared by serial dilution.

• Sample Solution: The drug substance is accurately weighed and dissolved in the mobile phase or diluent to achieve a theoretical API concentration within the calibration range. All solutions are filtered through a 0.45 µm filter before injection.

2.3. Procedure:

• System Suitability: Before sample analysis, the chromatographic system's suitability is verified by injecting a standard solution multiple times. Parameters such as peak area repeatability, theoretical plates, and tailing factor are checked against predefined criteria.

• Calibration Curve: A calibration curve is generated by injecting the standard solutions of different concentrations and plotting the peak area against the concentration.

• Sample Analysis: The sample solutions are injected into the HPLC system.

• Quantification: The peak area of the API in the sample chromatogram is measured. The concentration of the API is then calculated using the linear regression equation from the calibration curve.

Data Presentation: A Comparative Analysis

The performance of both analytical methods is compared based on standard validation parameters as defined by the International Council for Harmonisation (ICH) guidelines.[10][11][12][13]

Validation Parameter	Reineckate Salt Precipitation (Spectrophotometric)	High-Performance Liquid Chromatography (HPLC)	Commentary
Specificity/Selectivity	Moderate. Prone to interference from other primary and secondary amines and compounds that can be precipitated by Reinecke's salt.[7]	High. The chromatographic separation resolves the API from impurities and excipients, ensuring that the measured signal is only from the analyte of interest.[2][9]	HPLC offers superior specificity, which is critical for impurity profiling and stability studies.[4]
Accuracy (% Recovery)	95.0% - 105.0%	98.0% - 102.0%[11]	Both methods can achieve acceptable accuracy, but HPLC typically provides results closer to the true value.
Precision (RSD%)	≤ 5.0%	≤ 2.0%[13]	HPLC demonstrates significantly better precision (repeatability and intermediate precision), indicating a higher degree of reliability.[2]
Linearity (r²)	≥ 0.995	≥ 0.999[14]	Both methods can exhibit good linearity over a defined range, but HPLC generally provides a stronger correlation.
Limit of Detection (LOD)	Analyte-dependent, generally in the µg/mL range.[8]	Lower, often in the ng/mL range.[12]	HPLC is substantially more sensitive, making it suitable for trace analysis and impurity quantification.
Limit of Quantitation (LOQ)	Analyte-dependent, generally in the µg/mL range.[8]	Lower, often in the ng/mL range.[12]	The lower LOQ of HPLC allows for the accurate measurement of low concentrations of the API.
Throughput	Low. The precipitation and filtration steps are time-consuming and not easily automated.	High. Modern HPLC systems with autosamplers allow for the automated analysis of a large number of samples.	HPLC is the preferred method for high-throughput screening and routine quality control.
Cost & Complexity	Low cost of reagents and instrumentation (spectrophotometer). The procedure is relatively simple.	High initial investment for instrumentation. The method development and operation require skilled personnel.[2]	Reineckate precipitation is a more economical option for laboratories with limited resources.

Visualizing the Workflows

To further elucidate the practical differences between the two methodologies, the following diagrams illustrate their respective experimental workflows.

Caption: Workflow for API quantification using Reineckate salt precipitation.

Caption: Workflow for API quantification using HPLC analysis.

Conclusion

The choice between Reineckate salt precipitation and HPLC analysis for the quantification of amine-containing APIs depends on the specific requirements of the analysis.

• Reineckate salt precipitation is a cost-effective method that can provide acceptable accuracy and precision for the analysis of bulk drug substances where the presence of interfering amines is not a concern. Its simplicity makes it accessible in settings with limited access to sophisticated instrumentation.

• HPLC analysis is the superior method in terms of specificity, precision, and sensitivity.[2][9] It is the industry standard for quality control, stability testing, and the analysis of finished pharmaceutical products due to its ability to separate the API from degradation products and excipients.[1][4] While it requires a significant initial investment and skilled operators, its high throughput and reliability are essential for regulatory compliance and ensuring patient safety.

For drug development and routine quality control in a regulated environment, a validated HPLC method is the recommended approach. The Reineckate precipitation method may serve as a useful, economical alternative in early-stage development or in academic research where high specificity is not the primary concern.

References

• 1. mastelf.com [mastelf.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. What is HPLC? A Starter Guide Ahead of Your Pharmaceutical Quality Control Course - Oxford College [oxfordedu.ca]
• 4. pharmanow.live [pharmanow.live]
• 5. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 6. [The evidence of biogenic amines with Reinecke-salt as a new principle of evidence of substances in the ultrahistochemistry (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scienggj.org [scienggj.org]
• 8. researchgate.net [researchgate.net]
• 9. HPLC in Pharmaceutical Applications and Pharmaceutical Industry | Lab Manager [labmanager.com]
• 10. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 11. pharmtech.com [pharmtech.com]
• 12. actascientific.com [actascientific.com]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 14. Development and validation of HPLC method for the determination of ferrocyanide ion in food grade salts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Choline Analysis: Reineckate Salt Method vs. Modern Alternatives

For researchers, scientists, and drug development professionals, the accurate quantification of choline (B1196258) is critical for a wide range of applications, from nutritional analysis to neuroscience research. This guide provides an objective comparison of the traditional Reineckate salt method with modern analytical techniques, namely High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) and enzymatic assays. Supported by experimental data, this document aims to assist in the selection of the most appropriate method for specific research needs.

Performance Comparison at a Glance

The selection of a choline analysis method often involves a trade-off between throughput, sensitivity, cost, and the specific requirements of the sample matrix. The following table summarizes the key performance characteristics of the Reineckate salt method, HPLC-MS, and enzymatic assays based on available literature.

Performance Metric	Reineckate Salt Method	HPLC-MS	Enzymatic Assays
Precision (RSD)	Repeatability: 0.30% Intermediate Precision: 0.50%	1.6% - 13%	Within-run reproducibility: 0.37 - 2.30%
Accuracy (Recovery)	97.67 ± 2.34% to 105.39 ± 6.27%	90% - 115%	~102 ± 1.6%
Sensitivity (LOD)	2.83 mg/L	4 µg/mL	Colorimetric: 1 µM Fluorimetric: 0.2 µM
Sensitivity (LOQ)	9.42 mg/L	12 µg/mL	Not explicitly stated in all sources
Linearity	0 - 1200 mg/L	50 - 150 µg/mL	Colorimetric: 1 - 100 µM Fluorimetric: 0.2 - 10 µM
Selectivity	Good, but potential for interference from other amines.[1]	High	High (enzyme-specific)
Throughput	Low to medium; time-consuming precipitation step.[2]	High	High
Cost	Low (requires a basic spectrophotometer).[3]	High (instrumentation and maintenance)	Medium (kit-dependent)

In-Depth Look at Methodologies

The Reineckate Salt Method: A Classic Approach

The Reineckate salt method is a gravimetric or spectrophotometric technique that has been a longstanding choice for choline quantification.[4] It relies on the precipitation of choline as an insoluble pink complex, choline reineckate, upon the addition of ammonium (B1175870) reineckate. The amount of choline is then determined by either weighing the dried precipitate or by dissolving it in a suitable solvent and measuring its absorbance.[2]

A modified, more streamlined spectrophotometric version of this method has been validated and is commonly used.[3] This modified approach uses ammonium reineckate as the standard for calibration, simplifying the procedure.[3]

Caption: Experimental workflow of the modified Reineckate salt method for choline analysis.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): The Gold Standard

HPLC coupled with mass spectrometry is a powerful and highly specific method for the analysis of choline and its metabolites.[3] It offers excellent separation of choline from other sample components and provides definitive identification and quantification based on mass-to-charge ratio. Various HPLC modes, such as hydrophilic interaction liquid chromatography (HILIC), are particularly effective for retaining and separating the polar choline molecule.

• Sample Preparation: Homogenize the sample and extract choline and its metabolites using a solvent mixture such as chloroform/methanol/water.

• Chromatographic Separation: Inject the extracted sample onto an HPLC system equipped with a suitable column (e.g., HILIC). Use a mobile phase gradient to elute the compounds of interest.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into the mass spectrometer. Choline is ionized (typically via electrospray ionization - ESI) and detected based on its specific mass-to-charge ratio.

• Quantification: A calibration curve is generated using standards of known choline concentrations to quantify the amount of choline in the sample.

Enzymatic Assays: Rapid and High-Throughput Screening

Enzymatic assays for choline offer a rapid and convenient method, often available in kit format. These assays are based on the specific oxidation of choline by the enzyme choline oxidase, which produces hydrogen peroxide (H₂O₂).[5] The H₂O₂ is then used in a subsequent reaction, often catalyzed by horseradish peroxidase (HRP), to generate a colored or fluorescent product that can be measured.

Caption: Enzymatic reaction pathway for the detection of choline.

Concluding Remarks

The Reineckate salt method , while being cost-effective and requiring minimal specialized equipment, is generally more laborious and less sensitive than modern alternatives. Its susceptibility to interference from other amines can also be a limitation.[1]

HPLC-MS stands out as the "gold standard" due to its high selectivity, sensitivity, and ability to quantify multiple choline metabolites simultaneously.[3] However, the high initial investment and operational costs can be a significant barrier.

Enzymatic assays provide a user-friendly, rapid, and high-throughput option, making them well-suited for screening large numbers of samples. While generally specific, the accuracy can be influenced by the purity of the enzymes and potential matrix effects.

Ultimately, the choice of method will depend on the specific research question, the number of samples, the required level of sensitivity and specificity, and the available budget and instrumentation. For routine quality control where high throughput is paramount, enzymatic assays may be the preferred choice. For complex matrices or when the highest level of accuracy and specificity is required, HPLC-MS is the superior technique. The Reineckate salt method remains a viable option for laboratories with limited resources, particularly when analyzing samples with relatively high choline concentrations.

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. Analytical Approaches to Determination of Total Choline in Foods and Dietary Supplements | NIST [nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. plaza.umin.ac.jp [plaza.umin.ac.jp]
• 5. Determination of intracellular choline levels by an enzymatic assay - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Precipitating Agents for Quaternary Alkaloid Analysis

For researchers and professionals in drug development, the effective isolation and purification of quaternary alkaloids are paramount. These compounds, characterized by a permanently positively charged nitrogen atom, present unique challenges in extraction and separation. Precipitation is a critical technique that leverages the formation of insoluble alkaloid-reagent complexes to separate them from the crude plant matrix. This guide provides an objective comparison of common precipitating agents, supported by experimental data and detailed protocols, to aid in the selection of the most suitable method for your research needs.

Overview of Common Precipitating Agents

Several reagents are widely used for the precipitation of alkaloids. They generally work by forming insoluble ion-pair complexes with the nitrogenous alkaloid molecule. The most common agents include heavy metal iodide solutions and other complex-forming compounds.

• Mayer's Reagent : An aqueous solution of potassium tetraiodomercurate(II) (K₂HgI₄), it forms a cream-colored or white precipitate with most alkaloids.[1][2]

• Dragendorff's Reagent : A solution of potassium bismuth iodide (KBiI₄), it produces a characteristic orange to orange-red precipitate with alkaloids.[3][4][5]

• Wagner's Reagent : Composed of iodine dissolved in potassium iodide (I₂ in KI), it yields a reddish-brown or brown flocculent precipitate.[6][7]

• Reinecke Salt : An ammonium (B1175870) salt, ammonium tetrathiocyanatodiamminechromate(III) (NH₄[Cr(NH₃)₂(SCN)₄]), it is particularly noted for its use in the isolation of quaternary ammonium alkaloids.[8][9]

Comparative Performance and Data

The choice of a precipitating agent depends on the objective, whether for qualitative screening or quantitative isolation. While many reagents are excellent for rapid detection, their efficiency and selectivity for purification and recovery vary. The following table summarizes the key characteristics and performance metrics of these agents.

Precipitating Agent	Composition	Precipitate Appearance	Selectivity & Specificity	Advantages	Limitations
Mayer's Reagent	Potassium Mercuric Iodide (K₂HgI₄)	Cream or white precipitate.[1][2]	Reacts with most alkaloids; not specific to quaternary alkaloids.[10][11]	High sensitivity, easy to prepare.	Contains mercury (toxic); can yield false positives with other nitrogenous compounds.
Dragendorff's Reagent	Potassium Bismuth Iodide (KBiI₄)	Orange or orange-red precipitate.[3][12]	Broad-spectrum for alkaloids.[5] A spectrophotometric method exists for quantifying total alkaloids precipitated by it.[13]	Distinct color change, high sensitivity.	Does not react with certain purine (B94841) alkaloids like caffeine.[3] Precipitate can be difficult to quantify directly.
Wagner's Reagent	Iodine in Potassium Iodide (I₃⁻ solution)	Reddish-brown or brown flocculent precipitate.[7][14]	General reagent for most alkaloids.[6][11]	Inexpensive, easy to prepare, does not involve heavy metals like mercury or bismuth.	Less sensitive than Mayer's or Dragendorff's reagents; precipitate may be unstable.
Reinecke Salt	Ammonium tetrathiocyanatodiamminechromate(III)	Crystalline precipitate.[15]	Used for the precipitation and isolation of primary and secondary amines, amino acids, and specifically quaternary ammonium alkaloids.[8][9][16]	Forms stable crystalline complexes suitable for gravimetric analysis and isolation.[9]	More expensive and complex to prepare than other common reagents.[17]

Experimental Protocols

Accurate and reproducible results depend on standardized protocols for reagent preparation and the precipitation procedure.

I. Preparation of Precipitating Agents

• Mayer's Reagent Preparation :

  • Dissolve 1.36 g of mercuric chloride (HgCl₂) in 60 mL of distilled water.[10][18]

  • In a separate container, dissolve 5.0 g of potassium iodide (KI) in 20 mL of distilled water.[10]

  • Add the KI solution to the HgCl₂ solution with constant stirring, and then add distilled water to make the total volume 100 mL.[18]

• Dragendorff's Reagent Preparation (Munier Modification) :

  • Solution A : Dissolve 0.85 g of bismuth subnitrate in a mixture of 10 mL of glacial acetic acid and 40 mL of water.[3]

  • Solution B : Dissolve 8 g of potassium iodide in 20 mL of water.[3]

  • Stock Solution : Mix equal volumes of Solution A and Solution B. This stock is stable for several weeks when stored in a dark bottle.

  • Working Solution : Before use, mix 5 mL of the stock solution with 20 mL of glacial acetic acid and dilute to 100 mL with water.[3]

• Wagner's Reagent Preparation :

  • Dissolve 2 g of potassium iodide (KI) and 1.27 g of iodine in 100 mL of distilled water.[19]

• Reinecke Salt Solution Preparation :

  • Prepare a fresh saturated aqueous solution by dissolving Reinecke salt in water until no more salt dissolves.[17] The solution is typically prepared by heating to facilitate dissolution and then cooling.[15]

II. General Protocol for Alkaloid Precipitation

This protocol outlines a general procedure for precipitating alkaloids from an acidic plant extract.

• Sample Preparation :

  • A crude plant extract is prepared, typically by extracting the plant material with an alcohol or hydroalcoholic solvent.

  • The solvent is evaporated, and the residue is dissolved in a dilute acid (e.g., 2% sulfuric acid or hydrochloric acid) to form the acid-soluble alkaloid salts.[20]

  • The acidic solution is filtered to remove non-alkaloidal matter.

• Precipitation :

  • Take a small volume (e.g., 2-3 mL) of the acidic alkaloid extract in a test tube.[19]

  • Add the chosen precipitating agent dropwise to the extract.

  • Observe for the formation of a precipitate. The characteristics of the precipitate (color, texture) can provide a preliminary indication of the presence of alkaloids.

• Isolation and Recovery (for Quantitative Analysis) :

  • For quantitative isolation, the precipitation is performed on a larger scale in a beaker with continuous stirring.

  • The mixture is allowed to stand to ensure complete precipitation.

  • The precipitate is collected by filtration or centrifugation.

  • The collected precipitate is washed with a small amount of cold water or a suitable solvent to remove impurities.

  • The purified precipitate can then be dried for gravimetric analysis or redissolved and the alkaloid base regenerated by adding an alkali for further purification and analysis (e.g., by HPLC or MS).[17]

Comparative Experimental Workflow

The following diagram illustrates a typical workflow for the comparative analysis of different precipitating agents on a prepared acidic alkaloid extract.

Caption: Workflow for comparing quaternary alkaloid precipitation agents.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Mayer's reagent: Significance and symbolism [wisdomlib.org]
• 3. Dragendorff's reagent - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. ingentaconnect.com [ingentaconnect.com]
• 6. uoalfarahidi.edu.iq [uoalfarahidi.edu.iq]
• 7. Wagner's reagent: Significance and symbolism [wisdomlib.org]
• 8. Page loading... [guidechem.com]
• 9. Reinecke salt 13573-16-5 [sigmaaldrich.com]
• 10. Mayer's reagent - Wikipedia [en.wikipedia.org]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Spectrophotometric method for estimation of alkaloids precipitable with Dragendorff's reagent in plant materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Wagner's Test: Significance and symbolism [wisdomlib.org]
• 15. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 16. Reinecke salt, Hi-AR™/ACS [himedialabs.com]
• 17. jocpr.com [jocpr.com]
• 18. laboratoryinfo.com [laboratoryinfo.com]
• 19. biologydiscussion.com [biologydiscussion.com]
• 20. scribd.com [scribd.com]

A Comparative Guide to the Reineckate Salt Precipitation Method for Amine Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of primary and secondary amines, such as choline (B1196258) and various alkaloids, is a critical aspect of quality control and formulation analysis. The Reineckate salt precipitation method, a long-established colorimetric technique, has been traditionally employed for this purpose. However, with the advent of modern analytical instrumentation, its limitations have become more apparent. This guide provides an objective comparison of the Reineckate salt precipitation method with contemporary alternatives, supported by experimental data and detailed protocols.

The Reineckate Salt Precipitation Method: An Overview

The Reineckate salt, ammonium (B1175870) tetrathiocyanatodiamminechromate(III) monohydrate (NH₄[Cr(NCS)₄(NH₃)₂]·H₂O), is a reagent that selectively precipitates primary and secondary amines from aqueous solutions.[1][2] The resulting crystalline precipitate, a pink-colored complex, can be isolated and quantified.[3] Quantification is typically achieved by dissolving the precipitate in a suitable solvent, such as acetone (B3395972) or acetonitrile (B52724), and measuring its absorbance spectrophotometrically.[4][5]

Limitations of the Reineckate Salt Precipitation Method

Despite its historical utility, the Reineckate salt method possesses several inherent limitations that can impact efficiency and accuracy in a modern laboratory setting:

• Time-Consuming: The procedure can be lengthy, with precipitation sometimes requiring several hours to complete.[5] One study noted that the complete precipitation of choline reineckate is very time-consuming, taking about 12 hours.[5]

• Inconvenient Standard Preparation: Traditional protocols require the individual precipitation of each concentration point to construct a standard curve, a process that is cumbersome for high-throughput analysis.[4]

• Potential for Instability: Choline reineckate has been reported to be unstable under certain conditions, potentially decomposing during filtration.[6] Furthermore, the Reinecke salt itself can decompose in aqueous solutions, especially at temperatures above 65°C, forming hydrogen cyanide.[7]

• Interference: While shown to be selective for choline in the presence of some amino acids, the method can precipitate other primary and secondary amines, including amino acids like proline and hydroxyproline.[1][4] This lack of absolute specificity can be a significant drawback when analyzing complex mixtures.

• Gravimetric Complexity: When used as a gravimetric method, the process is described as complex, time-consuming, and labor-intensive.[8]

Modern Alternatives to Reineckate Salt Precipitation

Modern analytical techniques, particularly chromatography-based methods, offer significant advantages in terms of speed, sensitivity, and specificity for the quantification of amines.

High-Performance Liquid Chromatography (HPLC) coupled with various detectors is now the industry standard for the analysis of choline, alkaloids, and other amines.

• HPLC with Ultraviolet (UV) Detection: This is a widely used method. Since many amines lack a strong UV chromophore, a derivatization step is often employed. Reagents like 1-naphthyl isocyanate or 2-bromo acetophenone (B1666503) can be used to tag the analyte with a UV-absorbent molecule, allowing for sensitive detection.[9][10]

• HPLC with Fluorescence Detection (FLD): For even higher sensitivity, fluorescent derivatizing agents can be used. This approach offers excellent selectivity as only the derivatized analytes will be detected.[10][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is considered a "gold standard" method due to its exceptional sensitivity and selectivity.[12][13] It can identify and quantify analytes with a high degree of certainty, even in complex matrices, and often without the need for derivatization.

Enzymatic Assays: For specific analytes like choline, enzymatic methods offer a high degree of specificity. These assays utilize enzymes that catalyze a reaction involving the target analyte, leading to a measurable change, such as the formation of a chromophore.[14]

Performance Comparison

The following table summarizes the performance characteristics of the modified Reineckate salt spectrophotometric method for choline analysis and compares it with typical performance data for modern HPLC-based methods for amine and alkaloid quantification from various studies.

Parameter	Modified Reineckate Salt Method (for Choline)[4][12]	HPLC-UV/FLD/MS Methods (for various amines/alkaloids)[15][16][17][18]
Linearity (r²)	0.9995	> 0.99
Limit of Detection (LOD)	2.83 mg L⁻¹	Can reach µg Kg⁻¹ to ng levels
Limit of Quantification (LOQ)	9.42 mg L⁻¹	Typically in the µg Kg⁻¹ to mg L⁻¹ range
Recovery	97.67% - 105.39%	Generally in the range of 80% - 115%
Precision (RSD)	0.30% (Repeatability), 0.50% (Intermediate Precision)	Typically < 15%
Analysis Time	Long (precipitation can take hours)	Short (chromatographic runs are typically minutes)
Specificity	Good for choline vs. some amino acids, but precipitates other primary/secondary amines	High, especially with MS detection

Experimental Protocols

Modified Reineckate Salt Spectrophotometric Method for Choline Chloride

This protocol is adapted from a validated method for quantifying choline chloride in feed additives.[4]

1. Reagents and Solutions:

• Precipitating Agent: Dissolve 2.5 g of ammonium reineckate monohydrate in 100 mL of methanol. Prepare fresh for each analysis.

• Solvent: 70% (v/v) aqueous acetonitrile solution.

• Standard Solutions: Prepare a series of standard solutions of ammonium reineckate in the 70% acetonitrile solution, with concentrations expressed as choline chloride equivalents (CCE) ranging from 0 to 1200 mg L⁻¹.

2. Sample Preparation:

• Accurately weigh 0.10 g of the sample.

• Extract the choline chloride with 10 mL of warm (40-45°C) distilled water with intermittent agitation for 20 minutes.

• Filter the mixture and collect the filtrate.

3. Precipitation:

• Treat the collected filtrate with an excess of the precipitating agent.

• Allow the mixture to stand for one hour in an ice bath (approximately 5°C).

• Collect the pink choline reineckate precipitate using a fritted glass filter.

• Wash the precipitate with small amounts of cold distilled water and 2-propanol.

4. Spectrophotometric Analysis:

• Dissolve the choline reineckate precipitate in 50 mL of the 70% aqueous acetonitrile solution.

• Measure the absorbance of the solution at 525.5 nm using a spectrophotometer.

• Determine the choline chloride content of the sample from the calibration curve generated using the standard solutions.

HPLC-FLD Method for Choline Quantification

This protocol is a general representation based on methods using derivatization with 1-naphthyl isocyanate.[10][11]

1. Reagents and Solutions:

• Mobile Phase: A suitable buffer system for cation exchange or reversed-phase chromatography.

• Derivatizing Agent: 1-naphthyl isocyanate solution in a non-aqueous solvent like acetonitrile.

• Standard Solutions: Prepare a series of choline chloride standard solutions in distilled water.

2. Sample and Standard Derivatization:

• To an aliquot of the sample extract or standard solution, add acetonitrile.

• Add a sodium hydroxide (B78521) solution (e.g., 1.0 M).

• Add the 1-naphthyl isocyanate solution and allow the reaction to proceed.

• Quench the reaction by adding water, which also removes excess derivatizing agent.

3. HPLC Analysis:

• Column: A suitable column, such as a cation exchange column.

• Injection Volume: Typically 20 µL.

• Detection: Fluorescence detector with appropriate excitation and emission wavelengths for the 1-naphthyl isocyanate derivative.

• Quantification: Create a standard curve by plotting the peak areas of the derivatized choline standards against their concentrations. Determine the choline concentration in the samples from this curve.

Visualizations

References

• 1. Reinecke's salt - Wikipedia [en.wikipedia.org]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. [The evidence of biogenic amines with Reinecke-salt as a new principle of evidence of substances in the ultrahistochemistry (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scienggj.org [scienggj.org]
• 5. pp.bme.hu [pp.bme.hu]
• 6. cerealsgrains.org [cerealsgrains.org]
• 7. orgsyn.org [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous determination of betaine and choline using derivatization by HPLC with UV detection -Analytical Science and Technology [koreascience.kr]
• 10. eurofinsus.com [eurofinsus.com]
• 11. A Simple HPLC Method with Fluorescence Detection for Choline Quantification in Foods | Semantic Scholar [semanticscholar.org]
• 12. scienggj.org [scienggj.org]
• 13. tru.ca [tru.ca]
• 14. Enzymic method for the spectrophotometric determination of choline in liquor - Analyst (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 18. researchgate.net [researchgate.net]

A Safer and More Accessible Approach to Actinometry: A Revised Protocol for Reinecke's Salt

For researchers, scientists, and drug development professionals engaged in photochemical studies, accurate determination of photon flux is critical for ensuring the reproducibility and scalability of their experiments. Chemical actinometry, a method that relies on a well-characterized photochemical reaction with a known quantum yield, remains a cornerstone for such measurements. Reinecke's salt, K[Cr(NH₃)₂(NCS)₄], is a classical actinometer valued for its broad absorption in the visible spectrum. However, the traditional experimental protocol has drawbacks, primarily concerning the use of hazardous perchloric acid.

This guide provides a comprehensive comparison of the traditional and a revised, safer experimental protocol for actinometry using Reinecke's salt. The revised method substitutes perchloric acid with nitric acid, offering a more accessible and less hazardous alternative without compromising the integrity of the measurements. This comparison is based on available literature and established photochemical principles.

Comparative Performance: Traditional vs. Revised Protocol

The key performance parameters for both methods are outlined in the table below, based on the established properties of the Reinecke's salt actinometer system.

Parameter	Traditional Protocol (Perchloric Acid)	Revised Protocol (Nitric Acid)	Key Considerations
Acid Medium	Dilute Perchloric Acid (HClO₄)	Dilute Nitric Acid (HNO₃)	Perchloric acid is a strong oxidizer and poses a significant explosion risk, requiring special handling and storage. Nitric acid is a less hazardous, more common laboratory reagent.
Analyte Detection	Formation of [Fe(SCN)(H₂O)₅]²⁺ complex	Formation of [Fe(SCN)(H₂O)₅]²⁺ complex	The underlying chemistry for the detection of the thiocyanate (B1210189) anion remains the same in both protocols.
Wavelength Range	316 - 750 nm	316 - 750 nm	The operational wavelength range is a property of the Reinecke's salt complex and is unaffected by the change in the acidic medium for the subsequent analytical step.
Quantum Yield (Φ)	Wavelength-dependent, ~0.28-0.31	Wavelength-dependent, ~0.28-0.31	The quantum yield of the photoaquation reaction is an intrinsic property of the Reinecke's salt and is not expected to be altered by the choice of acid used in the subsequent colorimetric analysis.
Molar Absorptivity	The molar absorptivity of the ferric thiocyanate complex is dependent on the specific conditions of the acidic medium.	The molar absorptivity of the ferric thiocyanate complex is dependent on the specific conditions of the acidic medium.	While both acids provide the necessary acidic environment for the formation of the colored complex, slight variations in the molar absorptivity and stability of the complex in nitric versus perchloric acid may exist. Calibration curves should be prepared for each specific protocol.

Experimental Protocols

The following sections detail the generalized experimental procedures for both the traditional and revised Reinecke's salt actinometry protocols.

Traditional Experimental Protocol (with Perchloric Acid)

This protocol is based on the method originally detailed by Wegner and Adamson.

1. Preparation of the Actinometer Solution:

• Prepare a solution of Reinecke's salt (e.g., 0.01 M) in a dilute aqueous solution of perchloric acid (e.g., 0.1 M).

• This solution is light-sensitive and should be prepared in the dark or under red light and stored in a light-protected container.

2. Irradiation:

• Fill a cuvette with the actinometer solution and irradiate it for a precisely measured time using the light source to be calibrated.

• A non-irradiated sample of the same solution should be kept in the dark to serve as a blank.

3. Analysis of Thiocyanate:

• To a known volume of the irradiated solution and the blank, add a solution of ferric perchlorate (B79767) in perchloric acid.

• This results in the formation of the red-colored ferric thiocyanate complex, [Fe(SCN)(H₂O)₅]²⁺.

• Allow the color to develop for a specified time in the dark.

4. Spectrophotometric Measurement:

• Measure the absorbance of the irradiated and blank solutions at the wavelength of maximum absorbance for the ferric thiocyanate complex (approximately 450 nm).

• The difference in absorbance between the irradiated sample and the blank is proportional to the amount of thiocyanate released upon irradiation.

5. Calculation of Photon Flux:

• Using the molar absorptivity of the ferric thiocyanate complex (determined from a calibration curve) and the known quantum yield of the Reinecke's salt at the irradiation wavelength, the number of photons absorbed can be calculated, and thus the photon flux of the light source.

Revised Experimental Protocol (with Nitric Acid)

This protocol, as proposed by Radjagobalou et al., substitutes nitric acid for perchloric acid, enhancing safety.[1][2][3]

1. Preparation of the Actinometer Solution:

• Prepare a solution of Reinecke's salt (e.g., 0.01 M) in deionized water.

• As with the traditional protocol, this solution must be handled in the dark or under red light.

2. Irradiation:

• The irradiation procedure is identical to the traditional protocol. A cuvette containing the actinometer solution is irradiated for a known duration, while a blank is kept in the dark.

3. Analysis of Thiocyanate:

• To a known volume of the irradiated solution and the blank, add a solution of ferric nitrate (B79036) in dilute nitric acid.

• The ferric ions react with the liberated thiocyanate ions to form the colored [Fe(SCN)(H₂O)₅]²⁺ complex.

• The solution is then allowed to stand in the dark for color development.

4. Spectrophotometric Measurement:

• The absorbance of the irradiated and blank solutions is measured at the absorption maximum of the ferric thiocyanate complex (around 450 nm).

• The net absorbance change is used to determine the concentration of the liberated thiocyanate.

5. Calculation of Photon Flux:

• The photon flux is calculated in the same manner as the traditional protocol, using the molar absorptivity of the ferric thiocyanate complex in the nitric acid medium (from a specific calibration curve) and the established quantum yield of Reinecke's salt.

Visualizing the Workflow and Rationale

To better illustrate the experimental workflows and the logical basis for the revised protocol, the following diagrams are provided.

Caption: Workflow of the revised actinometry protocol with Reinecke's salt.

Caption: Key difference and rationale for the revised Reinecke's salt protocol.

Conclusion

The revised experimental protocol for actinometry with Reinecke's salt, which substitutes nitric acid for the hazardous perchloric acid, represents a significant improvement in laboratory safety and accessibility. While the fundamental photochemical principles and the overall workflow remain consistent, this modification allows for the continued use of a valuable visible-light actinometer with reduced risk. For researchers and professionals in drug development and photochemical sciences, adopting this revised protocol is a prudent step towards safer and more sustainable laboratory practices. It is, however, crucial to perform a new calibration for the ferric thiocyanate complex in the nitric acid medium to ensure the accuracy of the actinometric measurements.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling Reineckate

This guide provides crucial safety, handling, and disposal protocols for Reineckate salt (Ammonium tetrathiocyanatodiamminechromate(III)), a compound frequently used in laboratory settings. Adherence to these procedures is vital to ensure the safety of researchers, scientists, and drug development professionals. Reineckate is classified as hazardous and is harmful if swallowed, in contact with skin, or inhaled.[1][2][3] Furthermore, contact with acids liberates highly toxic hydrogen cyanide gas.[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. All PPE should be selected based on a thorough risk assessment of the specific procedures being performed.

Protection Type	Specification	Rationale
Eye/Face Protection	Tightly sealing safety goggles or safety glasses with side-shields.[1][2][3]	To prevent eye contact with Reineckate dust or splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[3]	To prevent skin contact, as the substance is harmful upon dermal absorption.[1][2]
Body Protection	A long-sleeved laboratory coat and appropriate protective clothing.[1][2]	To minimize skin exposure during handling and in case of spills.
Respiratory Protection	A NIOSH/MSHA-approved respirator is required if dust is generated or if working in an area with insufficient ventilation.[1][2]	To prevent inhalation, which can be harmful.[1][2] Use in a well-ventilated area, preferably a chemical fume hood.[2][4]

Operational Protocols

These step-by-step protocols are designed to guide users through the safe handling and disposal of Reineckate.

Safe Handling Protocol

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[1] The work area, typically a chemical fume hood, must be clean and uncluttered.

• Donning PPE: Put on all required PPE as specified in the table above.

• Handling the Compound:

  • Always handle Reineckate within a well-ventilated area or a chemical fume hood to avoid dust inhalation.[2][4]

  • Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

  • Weigh and transfer the chemical carefully to prevent dust formation.[3]

  • Keep the container tightly sealed when not in use.[4]

• Hygiene:

  • Do not eat, drink, or smoke in the handling area.[1][2]

  • After handling, wash hands thoroughly with soap and water.[1]

  • Contaminated clothing should be removed immediately and laundered separately before reuse.[2][4]

Emergency and First-Aid Procedures

Immediate response is critical in the event of exposure.

Exposure Route	First-Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][2]
Skin Contact	Immediately remove all contaminated clothing.[4] Wash the affected area with plenty of soap and running water for at least 15 minutes.[1] Seek medical attention if irritation persists.[1]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[1] Seek immediate medical attention.
Ingestion	Rinse the mouth with water.[2] Call a POISON CENTER or physician immediately.[1] Do not induce vomiting.

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent harm to personnel and the environment.

• Spill Cleanup Protocol:

  • Minor Spills (Dry):

    • Evacuate non-essential personnel.

    • Ensure the area is well-ventilated.

    • Wearing full PPE, use dry clean-up procedures to gently sweep or scoop the material. AVOID generating dust.[4]

    • Place the spilled material into a suitable, labeled, and sealed container for waste disposal.[4]

    • Clean the spill area with large amounts of water, preventing runoff into drains.[4]

  • Major Spills:

    • Evacuate the area immediately.

    • Alert emergency responders and inform them of the nature and location of the hazard.[4]

    • Only trained personnel with appropriate PPE should attempt to control the spill.[4]

• Disposal Protocol:

  • All waste containing Reineckate must be treated as hazardous waste.

  • Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[1][2][5]

  • Do not dispose of the material down the drain or into the environment.[2]

  • Consult with your institution's environmental health and safety (EHS) department or a licensed waste management authority for specific disposal guidance.[4]

Handling Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Reineckate, from initial preparation through to final disposal.

Caption: Workflow for safe handling, emergency response, and disposal of Reineckate.

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. carlroth.com [carlroth.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Reinecke Salt | 13573-17-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]